5-Ethyl-2-methylpiperidine hydrochloride

• CAS: 68711-96-6

Core Science & Biosynthesis

Technical Monograph: 5-Ethyl-2-methylpiperidine & Hydrochloride Derivatives

Executive Summary

5-Ethyl-2-methylpiperidine (often abbreviated as MEP in industrial contexts) is a cycloaliphatic amine derived from the hydrogenation of 5-ethyl-2-methylpyridine. It serves as a critical intermediate in the synthesis of pharmaceutical agents and as a high-performance curing agent for epoxy resins. While the free base (CAS 104-89-2) is the primary commercial form, the hydrochloride salt is frequently generated during pharmaceutical isolation steps to ensure stability and water solubility.

This guide provides a comprehensive technical analysis of the compound's physicochemical properties, synthetic pathways, stereochemical nuances, and applications, designed for researchers and process chemists.

Chemical Identity & Physicochemical Characterization[1][2][3][4][5][6][7][8][9][10]

The compound exists as a mixture of stereoisomers (cis and trans), which significantly influence its physical properties and reactivity. The hydrochloride salt is typically a white crystalline solid, whereas the free base is a colorless liquid with a characteristic amine odor.

Nomenclature & Identifiers

Property	Detail
IUPAC Name	2-Methyl-5-ethylpiperidine
Common Names	MEP; Copellidine; 5-Ethyl-2-pipecoline
CAS Number (Free Base)	104-89-2
CAS Number (Cis-HCl)	1807937-86-5 (Specific isomer salt)
Molecular Formula	C₈H₁₇N (Base) / C₈H₁₈ClN (HCl Salt)
Molecular Weight	127.23 g/mol (Base) / 163.69 g/mol (HCl Salt)

Physical Properties (Free Base vs. Salt)

Note: Data for the specific hydrochloride salt is limited in open literature; values below represent the well-characterized free base unless otherwise noted.

Property	Value (Free Base)	Notes
Appearance	Colorless to pale yellow liquid	HCl salt is a crystalline solid.
Boiling Point	~156 °C (at 760 mmHg)	Predicted value; Precursor pyridine boils at 178 °C.
Density	~0.85 - 0.90 g/cm³	Typical for alkylpiperidines.
Solubility	Miscible in organic solvents (EtOH, Ether). Low water solubility.	HCl Salt: Highly water-soluble; insoluble in non-polar organics.
pKa	~11.0 (Estimated)	Typical secondary aliphatic amine.
Refractive Index	n20/D ~1.45	-

Stereochemistry: The Cis/Trans Nuance

A critical aspect of 5-ethyl-2-methylpiperidine is its stereoisomerism.[1][2] The molecule possesses two chiral centers at positions C2 and C5.

• Cis-Isomer: The ethyl and methyl groups are on the same side of the piperidine ring. In the most stable chair conformation, both substituents adopt an equatorial orientation (or one axial/one equatorial depending on specific interactions, though diequatorial is energetically favored).

• Trans-Isomer: The substituents are on opposite sides.[1]

Impact on Research:

• Catalytic Hydrogenation (e.g., using PtO₂) in acidic media typically favors the formation of the cis-isomer due to the adsorption geometry of the pyridine ring on the catalyst surface.

• NMR Distinction: The isomers can be distinguished via ¹H NMR.[2] The cis isomer generally exhibits different coupling constants (

  values) for the ring protons compared to the trans isomer due to the fixed axial/equatorial relationships.

Figure 1: Stereochemical relationship between cis and trans isomers and their analytical distinction.

Synthetic Pathways & Manufacturing

The primary industrial route involves the catalytic hydrogenation of 5-ethyl-2-methylpyridine (MEP-Pyridine) . This precursor is synthesized via the condensation of paraldehyde and ammonia.[3]

Protocol: Catalytic Hydrogenation

Reaction:

Methodology:

• Reagents: 5-Ethyl-2-methylpyridine, Glacial Acetic Acid (Solvent/Promoter), Platinum Oxide (PtO₂) or Rhodium(III) Oxide (Rh₂O₃) catalyst.

• Conditions:

  • Pressure: 50–70 bar H₂.

  • Temperature: Room Temperature to 40°C.

  • Time: 6–16 hours.

• Work-up:

  • Filter catalyst (Celite).[4]

  • Neutralize with NaOH or NaHCO₃ (liberates the Free Base).

  • Extract with organic solvent (e.g., Ethyl Acetate).[4][5]

  • Salt Formation (Optional): Add HCl in diethyl ether to the organic layer to precipitate 5-ethyl-2-methylpiperidine hydrochloride .

Mechanistic Flow

Figure 2: Synthetic workflow from pyridine precursor to hydrochloride salt.

Applications in Drug Development & Materials

Epoxy Curing Agent

As a cycloaliphatic amine, the free base is used to cure epoxy resins.

• Mechanism: The secondary amine group reacts with the epoxide ring (ring opening), followed by cross-linking.

• Performance: Provides excellent chemical resistance and mechanical strength.[6][7] Used in tank linings and industrial coatings.[6]

• Reactivity: Slower curing than primary amines, offering longer "pot life" (working time).

Pharmaceutical Intermediate

The piperidine ring is a pharmacophore found in numerous analgesics and anesthetics. 5-Ethyl-2-methylpiperidine serves as a building block for:

• Local Anesthetics: Structural analogs to mepivacaine/bupivacaine.

• Synthesis: The nitrogen atom is typically alkylated or acylated to attach the pharmacologically active side chains.

Safety & Handling (SDS Summary)

Hazard Classification (Free Base):

• Corrosive (Category 1B): Causes severe skin burns and eye damage.

• Flammable Liquid (Category 3): Flash point ~64–70°C.

• Acute Toxicity: Harmful if swallowed or inhaled.

Handling Protocol:

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a face shield.

• Storage: Store under inert gas (Nitrogen/Argon) to prevent oxidation and carbonate formation (absorbs CO₂ from air).

• Spill: Neutralize with weak acid (if base) or weak base (if salt) before disposal.

References

• NIST Chemistry WebBook. Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2) - Thermochemical Data. National Institute of Standards and Technology. Link

• Asian Journal of Chemistry. Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015). Describes the specific hydrogenation conditions for methyl/ethyl pyridines. Link

• Fisher Scientific. Safety Data Sheet: 5-Ethyl-2-methylpyridine. (Precursor Safety Data). Link

• ChemicalBook. 5-Ethyl-2-methylpiperidine Properties and Suppliers.Link

• Evonik Industries. Cycloaliphatic Amine Curing Agents Technical Guides. (General reference for cycloaliphatic amine applications in epoxy systems). Link

Sources

• 1. testbook.com [testbook.com]
• 2. NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N’-bis-Formyl-o-tolidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. d-nb.info [d-nb.info]
• 6. products.evonik.com [products.evonik.com]
• 7. threebond.co.jp [threebond.co.jp]

Technical Dossier: Spectroscopic Verification of 5-Ethyl-2-methylpiperidine HCl

The following technical guide details the spectroscopic characterization of 5-Ethyl-2-methylpiperidine Hydrochloride , a key intermediate often derived from the hydrogenation of aldehyde collidine (5-ethyl-2-methylpyridine).

This guide is structured for drug development professionals and researchers requiring rigorous identity verification. It synthesizes empirical data with mechanistic interpretation to ensure high confidence in analytical results.

Compound Identity:

• IUPAC Name: 5-Ethyl-2-methylpiperidine hydrochloride[1]

• Common Name: Copellidine hydrochloride[1]

• CAS Number (Free Base): 104-89-2 (Generic), 119179-87-2 (cis-isomer)[1]

• Molecular Formula: C₈H₁₇N[1][2] · HCl

• Molecular Weight: 163.69 g/mol (Salt); 127.23 g/mol (Free Base)[1]

Executive Summary & Structural Logic

5-Ethyl-2-methylpiperidine (MEP) exists primarily as cis and trans diastereomers due to the chiral centers at C2 and C5.[1] In catalytic hydrogenation contexts (e.g., reduction of 5-ethyl-2-methylpyridine), the cis-isomer is typically the dominant product (>90%) due to catalyst surface sterics.[1]

The spectroscopic signatures defined below focus on the cis-isomer as the hydrochloride salt.[1] The protonation of the nitrogen atom significantly deshields the

-protons (C2-H and C6-H) and -carbons relative to the free base, a critical distinction for purity profiling.[1]

Structural Diagram & Fragmentation Logic (Graphviz)[1]

Caption: Synthesis pathway from aromatic precursor to the piperidine salt, including primary mass spectrometry fragmentation channels.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below assumes the hydrochloride salt in CDCl₃ or D₂O .[1] Note that in D₂O, the ammonium protons will exchange and disappear.

¹H NMR Data (400 MHz)

The hydrochloride salt exhibits distinct deshielding at the C2 and C6 positions compared to the free base.[1]

Position	Shift (δ, ppm)	Multiplicity	Integral	Assignment Logic
NH₂⁺	9.10 – 9.50	Broad Singlet	2H	Ammonium protons (visible in CDCl₃/DMSO).[1]
C6-H (eq)	3.35 – 3.45	Broad Doublet	1H	-proton, equatorial.[1] Deshielded by N⁺.
C2-H	3.05 – 3.15	Multiplet	1H	-proton, methine.[1] Chiral center.
C6-H (ax)	2.65 – 2.80	Triplet of Doublets	1H	-proton, axial.[1] Large coupling to axial C5-H.
C3, C4, C5	1.50 – 2.00	Multiplets	5H	Ring methylene/methine envelope.
C5-Ethyl	1.30 – 1.45	Multiplet	2H	Methylene of the ethyl group.[1]
C2-Me	1.45 – 1.55	Doublet ( Hz)	3H	Methyl group at C2.[1] Downfield shift vs free base (~1.0 ppm).[1]
C5-Et-Me	0.90 – 0.95	Triplet ( Hz)	3H	Terminal methyl of the ethyl group.[1]

Mechanistic Insight: The splitting of the C6 protons is a diagnostic feature for the cis isomer.[1] The axial proton at C6 experiences significant diaxial coupling with the proton at C5, often resulting in a distinct "triplet of doublets" or "apparent quartet" in the 2.6–2.8 ppm range, separated from the equatorial counterpart.

¹³C NMR Data (100 MHz)

Chemical shifts are referenced to CDCl₃ (77.16 ppm).[1]

Carbon	Shift (δ, ppm)	Type	Assignment Logic
C2	52.5 – 54.0	CH	-carbon.[1] Deshielded by N⁺ and Methyl.
C6	45.0 – 46.5	CH₂	-carbon (unsubstituted).[1]
C5	36.5 – 38.0	CH	-carbon carrying the Ethyl group.[1]
C3	28.0 – 30.0	CH₂	-carbon to C2.[1]
C4	24.0 – 26.0	CH₂	-carbon (remote).[1]
Ethyl-CH₂	25.0 – 26.5	CH₂	Side chain methylene.[1]
C2-Me	18.5 – 19.5	CH₃	Methyl substituent on the ring.[1]
Ethyl-Me	10.5 – 11.5	CH₃	Terminal methyl.[1]

Infrared (IR) Spectroscopy

The IR spectrum of the hydrochloride salt is dominated by the ammonium cation features, which obscure the C-H stretching region.

Frequency (cm⁻¹)	Vibration Mode	Intensity	Diagnostic Value
2400 – 3000	N–H⁺ Stretch	Strong, Broad	Characteristic "Amine Salt" band.[1] Often shows multiple sub-bands (Fermi resonance).[1]
2850 – 2960	C–H Stretch (Alkyl)	Medium	Overlapped by N-H⁺ broadness.[1] Visible as shoulders.[3]
1580 – 1600	N–H⁺ Bend	Medium	Asymmetric deformation of the ammonium group.
1450 – 1470	CH₂ Scissoring	Medium	Typical alkane backbone confirmation.
1380	C–H Bend (Methyl)	Weak	"Umbrella" mode of the methyl groups.[1]
None	C=C / C=N	-	Absence of bands at 1600–1650 cm⁻¹ confirms full hydrogenation of the pyridine ring.[1]

Mass Spectrometry (MS)

Mass spectrometry profiles differ significantly between Electron Ionization (EI) and Electrospray Ionization (ESI) due to the salt nature.[1]

Electrospray Ionization (ESI-MS)

• Method: LC-MS (Positive Mode)[1]

• Observed Ion:

  or [1]

• m/z Value: 128.14 (Calculated for C₈H₁₈N⁺)[1]

• Interpretation: The salt dissociates in solution; the detected species is the protonated free base.[1]

Electron Ionization (EI-MS)

• Method: GC-MS (Requires free base or thermal dissociation in injector)[1]

• Molecular Ion (

  ): m/z 127 (Weak)[1]

• Base Peak: m/z 112 (

  ) or m/z 84.[1]

• Fragmentation Pathway:

  • -Cleavage: The primary driver.[1] The radical cation stabilizes by cleaving the bond adjacent to the nitrogen.[1]

  • Loss of Methyl (C2):

    .[1] This is often a major peak.

  • Loss of Ethyl (C5): Less favorable as it is

    to the nitrogen relative to the ring path, but side-chain cleavage can occur.

  • Ring Fragmentation: Loss of propyl fragments leading to m/z 84 or 70.

Experimental Protocol: Identity Verification

To confirm the identity of a supplied batch of 5-Ethyl-2-methylpiperidine HCl:

• Sample Prep: Dissolve 10 mg of sample in 0.6 mL CDCl₃. If solubility is poor, use D₂O (note: NH protons will vanish).

• 1H NMR Acquisition: Acquire 16 scans with a 10-second relaxation delay to ensure accurate integration of the methyl signals.

• Criteria Check:

  • Verify the integral ratio of 3:3 for the doublet (1.5 ppm) and triplet (0.9 ppm) methyls.[1]

  • Confirm the absence of aromatic protons (> 7.0 ppm).[1]

  • Check for the "cis-signature": The distinct splitting of the C6 protons (one broad downfield, one triplet-like upfield).[1]

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Piperidine, 5-ethyl-2-methyl-. NIST Chemistry WebBook, SRD 69.[4] [Link][1]

• PubChem. 5-Ethyl-2-methylpiperidine Compound Summary. National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. Hydrogenation of Functionalised Pyridines (Supplementary Information). Green Chem., 2013. (Provides comparative NMR shifts for 2-alkylpiperidines). [Link]

Sources

• 1. AU2007275301A1 - Substituted azole aromatic heterocycles as inhibitors of 11-beta-HSD-1 - Google Patents [patents.google.com]
• 2. PubChemLite - 5-ethyl-2-methylpiperidine (C8H17N) [pubchemlite.lcsb.uni.lu]
• 3. scribd.com [scribd.com]
• 4. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]

An In-depth Technical Guide to the Physical Properties of 5-Ethyl-2-methylpiperidine HCl

Foreword: The Strategic Value of Substituted Piperidines in Modern Drug Discovery

To the discerning researcher, the piperidine scaffold is more than a mere heterocyclic amine; it is a privileged structural motif, a cornerstone in the edifice of modern medicinal chemistry. Its prevalence in a vast array of FDA-approved therapeutics, from central nervous system modulators to potent anticancer agents, is a testament to its remarkable utility.[1][2] The non-planar, chair-like conformation of the piperidine ring offers a three-dimensional architecture that allows for the precise spatial orientation of substituents, enabling exquisite interactions with biological targets that are often unattainable with flat, aromatic systems.[1] This guide focuses on a specific, yet representative member of this class: 5-Ethyl-2-methylpiperidine HCl, with a particular emphasis on the cis-isomer.

While comprehensive experimental data for this specific hydrochloride salt is not extensively documented in publicly available literature, this guide will provide a robust framework for its physical characterization. We will delve into the expected physicochemical properties, drawing upon data from the free base and related analogs, and furnish detailed, field-proven experimental protocols. This document is designed not as a static data sheet, but as a dynamic, instructional tool for the research scientist, empowering you to independently verify and expand upon the physical characterization of this and other novel piperidine derivatives.

Molecular Identity and Structural Elucidation

The foundational step in the characterization of any novel compound is the unambiguous confirmation of its molecular structure. For 5-Ethyl-2-methylpiperidine HCl, this involves a combination of techniques to ascertain its molecular weight, elemental composition, and the specific arrangement of its atoms in three-dimensional space.

Molecular Formula, Weight, and Isomerism

• Molecular Formula: C₈H₁₈ClN

• Molecular Weight: 163.69 g/mol

• Isomer of Focus: cis-5-Ethyl-2-methylpiperidine HCl (CAS No: 1807937-86-5)

It is crucial to acknowledge the existence of stereoisomers in 5-Ethyl-2-methylpiperidine. The cis and trans diastereomers arise from the relative orientations of the ethyl and methyl groups on the piperidine ring. This guide will focus on the cis-isomer, which is commercially available and thus more frequently encountered in a research setting. The specific stereochemistry can profoundly influence a molecule's biological activity and physical properties.

Expected Spectroscopic Profile

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the number of non-equivalent protons in the molecule. Key signals would include:

  • A broad singlet or multiplet corresponding to the N-H proton of the ammonium salt.

  • Multiplets in the aliphatic region (typically 1.0-3.5 ppm) corresponding to the protons on the piperidine ring and the ethyl and methyl substituents.

  • The chemical shifts of protons adjacent to the nitrogen atom will be deshielded due to the electron-withdrawing effect of the positively charged nitrogen.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments. We would expect to see distinct signals for each of the eight carbon atoms in the molecule. The carbons attached to the nitrogen will be shifted downfield.

1.2.2. Infrared (IR) Spectroscopy

The IR spectrum of an amine hydrochloride is characterized by distinctive broad and intense absorption bands.[3]

• N-H Stretching: A very broad and strong absorption is anticipated in the region of 2400-3200 cm⁻¹, corresponding to the stretching vibration of the N⁺-H bond of the secondary ammonium salt.[3] This broadness is a result of strong hydrogen bonding.

• C-H Stretching: Aliphatic C-H stretching vibrations will appear as sharp to medium peaks in the 2850-3000 cm⁻¹ range.

• N-H Bending: An absorption band around 1500-1600 cm⁻¹ is expected due to the N-H bending vibration.

1.2.3. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the free base.

• Expected Molecular Ion: In positive ion mode, the spectrum should show a peak corresponding to the protonated free base [M+H]⁺ at m/z 128.14.

Physicochemical Properties: A Tabulated Overview

The following table summarizes the available and predicted physical properties of 5-Ethyl-2-methylpiperidine and its hydrochloride salt. It is imperative to note that much of the data for the free base is calculated, and experimental verification is strongly recommended.

Property	5-Ethyl-2-methylpiperidine (Free Base)	cis-5-Ethyl-2-methylpiperidine HCl (Predicted)
CAS Number	104-89-2	1807937-86-5
Molecular Formula	C₈H₁₇N	C₈H₁₈ClN
Molecular Weight	127.23 g/mol	163.69 g/mol
Appearance	Colorless to pale yellow liquid	White to off-white crystalline solid
Melting Point	Data not available (likely low)	Significantly higher than the free base; expected to be a sharp melting point for a pure crystalline solid.
Boiling Point	~164 °C (calculated)	Decomposes upon strong heating
Solubility	Sparingly soluble in water; soluble in organic solvents	Freely soluble in water and polar protic solvents (e.g., methanol, ethanol); sparingly soluble in non-polar organic solvents.

Experimental Protocols for Physical Characterization

The following protocols are designed to be self-validating and provide a comprehensive framework for the physical characterization of cis-5-Ethyl-2-methylpiperidine HCl.

Melting Point Determination

Causality: The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range suggests a high degree of purity, while a broad melting range is indicative of impurities.

Protocol:

• Ensure the sample is thoroughly dried to remove any residual solvent.

• Load a small amount of the crystalline solid into a capillary tube, sealed at one end.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

• Perform the measurement in triplicate to ensure reproducibility.

Solubility Assessment

Causality: Understanding the solubility profile is crucial for downstream applications such as formulation development and designing reaction conditions. The conversion of the free base to its hydrochloride salt is a common strategy to enhance aqueous solubility.

Protocol:

• Prepare a series of vials containing a fixed volume (e.g., 1 mL) of various solvents (e.g., water, methanol, ethanol, dichloromethane, hexane).

• Add a small, known amount (e.g., 1 mg) of cis-5-Ethyl-2-methylpiperidine HCl to each vial.

• Vortex each vial for a set period (e.g., 1 minute).

• Visually inspect for dissolution.

• If the solid dissolves, incrementally add more of the compound until a saturated solution is obtained.

• Quantify the solubility by determining the amount of solute dissolved in a given volume of solvent at a specific temperature. This can be achieved through techniques like HPLC with a calibration curve.

Spectroscopic Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of the compound.

Caption: A streamlined workflow for the spectroscopic analysis of 5-Ethyl-2-methylpiperidine HCl.

The Significance of Piperidine Derivatives in Drug Development

The piperidine moiety is a highly privileged scaffold in medicinal chemistry due to its favorable physicochemical properties and its ability to adopt a stable chair conformation.[4] This three-dimensional structure allows for the precise positioning of substituents to interact with biological targets.[1] Piperidine-containing drugs have demonstrated a wide range of pharmacological activities, including:

• Central Nervous System (CNS) disorders: The piperidine ring is a key component of many antipsychotics and antidepressants.[5][6]

• Analgesia: Several potent opioid analgesics incorporate the piperidine scaffold.[7][8]

• Anticancer therapy: Piperidine derivatives have shown promise as anticancer agents.[6]

• Antihistamines and Anticholinergics: The piperidine nucleus is found in numerous drugs targeting histamine and muscarinic receptors.

The introduction of substituents, such as the ethyl and methyl groups in 5-Ethyl-2-methylpiperidine, allows for the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.[4][9] The hydrochloride salt form is often employed to improve the aqueous solubility and bioavailability of the active pharmaceutical ingredient.

Conclusion: A Foundation for Further Research

This technical guide provides a comprehensive overview of the expected physical properties of cis-5-Ethyl-2-methylpiperidine HCl and a robust set of protocols for their experimental determination. While a complete, experimentally verified dataset for this specific compound remains to be fully elucidated in the public domain, the information and methodologies presented herein offer a solid foundation for any researcher or drug development professional working with this and other substituted piperidine derivatives. The strategic importance of the piperidine scaffold in medicinal chemistry underscores the value of a thorough understanding of the physical properties of its analogs. It is through such meticulous characterization that we can unlock the full potential of these versatile building blocks in the quest for novel and effective therapeutics.

References

• Kartsev, V. G., & Karchava, A. V. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(22), 6965. [Link]

• Krasowska, D., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 270, 116369. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

• Jahan, S., et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(1), 77-82. [Link]

• International Journal of Novel Research and Development. (2023, April 4). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. [Link]

• ResearchGate. (n.d.). Piperidine-based drug discovery. [Link]

• ResearchGate. (n.d.). Pharmacological properties of natural piperidine derivatives. [Link]

• Smith, B. C. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

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• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajchem-a.com [ajchem-a.com]
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An In-depth Technical Guide to the Synthesis of 5-Ethyl-2-methylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 5-Ethyl-2-methylpiperidine hydrochloride, a valuable building block in pharmaceutical development. The synthesis is presented in a multi-step approach, beginning with the formation of the aromatic precursor, 5-ethyl-2-methylpyridine, followed by its catalytic hydrogenation to the saturated piperidine ring, and concluding with the formation of the hydrochloride salt. This document delves into the causality behind experimental choices, offers detailed protocols, and emphasizes safety considerations critical for laboratory and process scale-up.

Introduction and Strategic Overview

5-Ethyl-2-methylpiperidine and its derivatives are key intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The piperidine moiety is a prevalent scaffold in medicinal chemistry, known for its ability to confer desirable pharmacokinetic properties.[1] The synthesis of its hydrochloride salt enhances stability and aqueous solubility, facilitating its use in subsequent reactions and formulations.

The overall synthetic strategy is a two-step process commencing with the construction of the substituted pyridine ring, followed by its reduction to the corresponding piperidine. The final step involves the protonation of the basic nitrogen to form the hydrochloride salt.

Overall Synthesis Pathway

Caption: Overall synthetic route to 5-Ethyl-2-methylpiperidine hydrochloride.

Synthesis of the Precursor: 5-Ethyl-2-methylpyridine

The synthesis of the aromatic precursor, 5-ethyl-2-methylpyridine (also known as 5-ethyl-2-picoline), is efficiently achieved through the Chichibabin pyridine synthesis. This classic condensation reaction utilizes simple and readily available starting materials: acetaldehyde and ammonia.[2][3]

Reaction Mechanism and Rationale

The Chichibabin synthesis involves a cascade of reactions including aldol condensation, Michael addition, and intramolecular cyclization followed by aromatization. The use of paraldehyde, a stable trimer of acetaldehyde, is often preferred for easier handling.[4] The reaction is typically carried out at elevated temperatures and pressures in the presence of a catalyst, such as ammonium acetate, to facilitate the various reaction steps.[5] An alternative approach involves the use of acetaldehyde ammonia trimer (AAT) as a feedstock.[6][7]

Experimental Protocol: Synthesis of 5-Ethyl-2-methylpyridine

Materials:

• Paraldehyde

• 28% Aqueous ammonium hydroxide

• Ammonium acetate

• Chloroform

• High-pressure steel reaction vessel

Procedure:

• Charge a 2-liter high-pressure steel reaction vessel with 267 g (296 ml) of 28% aqueous ammonium hydroxide, 207.5 g (209 ml) of paraldehyde, and 5.0 g of ammonium acetate.

• Seal the reactor and heat the mixture to 230°C with continuous agitation. Maintain this temperature for 1 hour. Note that the reaction is exothermic, and a temporary temperature increase may be observed.

• Allow the reactor to cool to room temperature. Carefully vent any residual pressure.

• Open the reactor and separate the two layers of the reaction mixture.

• To the non-aqueous layer, add 60 ml of chloroform. This will cause the separation of a small amount of water, which should be combined with the main aqueous layer.

• Extract the aqueous layer with three 50 ml portions of chloroform.

• Combine all chloroform extracts and remove the chloroform by distillation at atmospheric pressure.

• The crude product is then purified by fractional distillation under reduced pressure. A fore-run containing water, unreacted paraldehyde, and 2-picoline should be collected first, followed by the desired 5-ethyl-2-methylpyridine at a boiling point of 65-66°C/17 mm Hg. The expected yield is in the range of 50-53%.

Characterization Data for 5-Ethyl-2-methylpyridine:

Property	Value	Reference
Molecular Formula	C₈H₁₁N	[4]
Molecular Weight	121.18 g/mol	[4]
Boiling Point	178 °C	[4]
Density	0.919 g/mL at 25 °C
Refractive Index	n20/D 1.497
¹³C NMR	δ (ppm): 156.4, 148.9, 136.5, 133.2, 122.9, 25.5, 15.1	[8]

Catalytic Hydrogenation to 5-Ethyl-2-methylpiperidine

The reduction of the aromatic pyridine ring to a saturated piperidine is a crucial step. Catalytic hydrogenation is the most common and efficient method for this transformation.[9] This process typically yields a mixture of cis and trans diastereomers.

Catalyst Selection and Stereoselectivity

Various catalysts can be employed for pyridine hydrogenation, including platinum, palladium, rhodium, and nickel-based catalysts.[10] Platinum(IV) oxide (PtO₂), also known as Adams' catalyst, is a highly effective and commonly used catalyst for this purpose, often used in an acidic solvent like glacial acetic acid.[11] The acidic medium protonates the pyridine nitrogen, which facilitates the reduction of the otherwise electron-rich aromatic ring.

The stereochemical outcome of the hydrogenation is influenced by the catalyst, solvent, and reaction conditions. The hydrogenation of substituted pyridines often leads to a mixture of cis and trans isomers. The cis isomer is frequently the major product, especially with platinum catalysts in acidic media, due to the preferential adsorption of the less hindered face of the pyridine ring to the catalyst surface.

Experimental Protocol: Catalytic Hydrogenation

Materials:

• 5-Ethyl-2-methylpyridine

• Platinum(IV) oxide (PtO₂)

• Glacial acetic acid

• High-pressure hydrogenation apparatus (e.g., Parr shaker)

• Hydrogen gas (high purity)

• Celite®

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a high-pressure reactor vessel, dissolve 1.0 g of 5-ethyl-2-methylpyridine in 5-10 mL of glacial acetic acid.

• Add 1-5 mol% of PtO₂ catalyst to the solution.

• Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove any air.

• Pressurize the reactor with hydrogen gas to 50-70 bar.

• Commence vigorous stirring and maintain the reaction at room temperature for 6-10 hours, or until hydrogen uptake ceases.

• Once the reaction is complete, carefully vent the excess hydrogen gas and purge the reactor with an inert gas.

• Open the reactor and dilute the reaction mixture with ethyl acetate.

• Carefully filter the mixture through a pad of Celite® to remove the platinum catalyst. Caution: The catalyst may be pyrophoric upon exposure to air; ensure the filter cake remains wet during filtration.[10]

• Transfer the filtrate to a separatory funnel and carefully neutralize the acetic acid by washing with a saturated solution of sodium bicarbonate until effervescence ceases.

• Separate the organic layer and extract the aqueous layer with two additional portions of ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-ethyl-2-methylpiperidine as a mixture of cis and trans isomers.

Purification and Isomer Separation:

The crude product can be purified by fractional distillation under reduced pressure.[12] Separation of the cis and trans isomers can be challenging due to their similar boiling points. High-performance fractional distillation or preparative chromatography (e.g., on silica gel with an appropriate eluent system) may be required for complete separation.[13]

Characterization Data for 2-Methylpiperidine (as a reference):

Isomer	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Reference
cis-2,6-Dimethylpiperidine	2.64 (dqd), 1.81-1.70 (m), 1.63-1.56 (m), 1.36 (qt), 1.05 (d)	52.38, 33.04, 24.06, 21.57	[14]
trans-2,3-Dimethylpiperidine	2.98 (ddt), 2.65-2.53 (m), 2.24-2.15 (m), 1.79-1.69 (m), 1.69-1.60 (m), 1.47-1.43 (m), 1.43-1.34 (m), 1.06 (d), 0.85 (d)	58.16, 46.21, 38.05, 33.17, 26.06, 19.36, 18.57	[14]

Formation of 5-Ethyl-2-methylpiperidine Hydrochloride

The final step is the formation of the hydrochloride salt, which is typically a crystalline solid that is easier to handle and store than the free base.

Rationale for Salt Formation

The piperidine nitrogen is basic and readily reacts with acids to form salts. The hydrochloride salt is often chosen due to its stability and crystallinity. The formation of the salt can also serve as a final purification step, as the salt may precipitate from a solution in which impurities remain dissolved.[15]

Experimental Protocol: Hydrochloride Salt Formation

Materials:

• 5-Ethyl-2-methylpiperidine (free base)

• Anhydrous diethyl ether or other suitable non-polar solvent

• Anhydrous hydrogen chloride (gas or a solution in an anhydrous solvent like diethyl ether or isopropanol)

Procedure:

• Dissolve the purified 5-ethyl-2-methylpiperidine (as a mixture of isomers or a single isomer) in a minimal amount of anhydrous diethyl ether in a flask equipped with a magnetic stirrer and a gas inlet tube (if using gaseous HCl).

• Cool the solution in an ice bath.

• Slowly bubble anhydrous hydrogen chloride gas through the stirred solution, or add a solution of HCl in diethyl ether dropwise.

• A white precipitate of 5-Ethyl-2-methylpiperidine hydrochloride will form.

• Continue the addition of HCl until no further precipitation is observed.

• Collect the solid product by vacuum filtration and wash it with a small amount of cold, anhydrous diethyl ether.

• Dry the product under vacuum to remove any residual solvent.

Crystallization:

For higher purity, the hydrochloride salt can be recrystallized. A common method is to dissolve the salt in a minimal amount of a hot polar solvent (e.g., ethanol, isopropanol) and then allow it to cool slowly. Alternatively, a solvent/anti-solvent system can be used, where the salt is dissolved in a good solvent and a poor solvent is slowly added to induce crystallization.[16]

Safety Considerations

5-Ethyl-2-methylpyridine: This compound is harmful if swallowed, toxic in contact with skin, and causes severe skin burns and eye damage.[17] It is also combustible.[18] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

Catalytic Hydrogenation:

• High-Pressure Hydrogen: Hydrogen gas is highly flammable and can form explosive mixtures with air. All hydrogenation reactions under pressure must be conducted in a designated area with appropriate high-pressure equipment (e.g., a barricaded fume hood or a specialized hydrogenation bay).[9][19] Ensure proper grounding of all equipment to prevent static discharge.

• Pyrophoric Catalysts: Hydrogenation catalysts, especially after the reaction, can be pyrophoric and may ignite spontaneously upon exposure to air.[10][20] The catalyst should always be handled under an inert atmosphere or kept wet with solvent during filtration and disposal. Never allow the filter cake to dry in the air. Quench the used catalyst by slowly adding it to a large volume of water.

• Safe Operating Procedures: First-time users of high-pressure hydrogenation equipment must be trained by an experienced operator.[19] Always perform a leak test with an inert gas before introducing hydrogen.[19]

Hydrogen Chloride: Anhydrous hydrogen chloride is a corrosive gas. Handle it in a well-ventilated fume hood with appropriate PPE.

General Precautions: Always consult the Safety Data Sheet (SDS) for all reagents before use.[10][17][19]

Conclusion

The synthesis of 5-Ethyl-2-methylpiperidine hydrochloride is a well-established process that provides a valuable intermediate for pharmaceutical research and development. The key steps involve the robust Chichibabin pyridine synthesis, followed by a catalytic hydrogenation that requires careful control of conditions and adherence to strict safety protocols. The final salt formation provides a stable and easy-to-handle product. By understanding the underlying chemistry and adhering to the detailed protocols and safety guidelines presented in this guide, researchers can confidently and safely produce this important chemical compound.

References

[19] Safety First: Best Practices for Operating High-Pressure Hydrogenation Reactors. (n.d.). Retrieved from [17] 5-Ethyl-2-methylpyridine SDS, 104-90-5 Safety Data Sheets - ECHEMI. (n.d.). Retrieved from [10] Hazards associated with laboratory scale hydrogenations | ACS Chemical Health & Safety. (2015). ACS Publications. Retrieved from [20] Pyrophoric Chemicals | Environment, Health and Safety - Cornell University. (n.d.). Retrieved from [9] Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine - Benchchem. (n.d.). Retrieved from [11] Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015, August 29). Retrieved from [2] Chichibabin pyridine synthesis - Wikipedia. (n.d.). Retrieved from [14] Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions Contents - The Royal Society of Chemistry. (n.d.). Retrieved from [1] Working with Hazardous Chemicals - Organic Syntheses. (n.d.). Retrieved from [5] US3846435A - Process for the production of 2-methyl-5-ethyl pyridine - Google Patents. (n.d.). Retrieved from [4] 5-Ethyl-2-methylpyridine - Wikipedia. (n.d.). Retrieved from [3] 5-Ethyl-2-methylpyridine - Wikipedia. (n.d.). Retrieved from [16] Guide for crystallization. (n.d.). Retrieved from [6] A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine Emanuele Moioli1,2, Leo Schmid2, Peter Wasserscheid1, Hannsj - ResearchGate. (n.d.). Retrieved from [8] 5-Ethyl-2-methylpyridine(104-90-5) 13C NMR spectrum - ChemicalBook. (n.d.). Retrieved from [12] Application Notes and Protocols for the Purification of 2-Ethyl-4-methylpiperidine - Benchchem. (n.d.). Retrieved from [7] A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - RSC Publishing. (n.d.). Retrieved from [18] 5-ethyl-2-methyl pyridine, 104-90-5 - The Good Scents Company. (n.d.). Retrieved from [15] Have you experienced that your piperidine crystallizes when not in use? - ResearchGate. (2021, July 6). Retrieved from [13] purification strategies to separate cis and trans isomers of 2-Methyl-3-phenylaziridine - Benchchem. (n.d.). Retrieved from 5-Ethyl-2-methylpyridine = 96 104-90-5 - Sigma-Aldrich. (n.d.). Retrieved from

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. delvallelab.weebly.com [delvallelab.weebly.com]
• 3. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 4. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. 5-ETHYL-2-METHYLPIPERIDINE | 104-89-2 [chemicalbook.com]
• 7. A new reaction route for the synthesis of 2-methyl-5-ethylpyridine - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. 5-Ethyl-2-methylpyridine(104-90-5) 13C NMR spectrum [chemicalbook.com]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sarponggroup.com [sarponggroup.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 15. researchgate.net [researchgate.net]
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• 18. rsc.org [rsc.org]
• 19. njhjchem.com [njhjchem.com]
• 20. Pyrophoric Chemicals | Environment, Health and Safety [ehs.cornell.edu]

Biological Activity of 5-Ethyl-2-methylpiperidine Derivatives: A Technical Guide

Executive Summary

The 5-ethyl-2-methylpiperidine scaffold (often referred to as copellidine in alkaloid chemistry) represents a critical structural motif in medicinal chemistry, distinct from its isomer 2-propylpiperidine (coniine). While historically associated with Conium alkaloids, modern drug discovery has repurposed this scaffold as a "privileged structure" for modulating ion channels and inhibiting microbial enzymes.

This guide analyzes the biological activity of 5-ethyl-2-methylpiperidine derivatives, focusing on two primary therapeutic axes: antisickling agents targeting the Gardos channel (IKCa) and antimicrobial agents derived from Mannich base synthesis. It provides researchers with actionable data on structure-activity relationships (SAR), validated experimental protocols, and safety profiles derived from recent toxicological assessments.

Chemical Identity & Stereochemistry[1]

The biological efficacy of 5-ethyl-2-methylpiperidine derivatives is highly stereodependent. The parent compound exists as cis and trans diastereomers.

• Cis-isomer: Typically the major product of catalytic hydrogenation of 5-ethyl-2-methylpyridine. It generally exhibits higher thermodynamic stability and is the preferred conformer for N-alkylation in drug synthesis.

• Trans-isomer: Often requires specific stereoselective synthetic routes.

Key Structural Features for Bioactivity:

• N-Substitution: The secondary amine is the primary vector for derivatization (e.g., attachment of triphenylethanoate or pyran-4-one moieties).

• C2/C5 Substitution Pattern: Provides steric bulk that modulates binding affinity in hydrophobic pockets of ion channels (e.g., KCa3.1).

Pharmacological Profiles[1][2]

Potassium Channel Blockers (Antisickling Agents)

One of the most significant applications of 5-ethyl-2-methylpiperidine derivatives is in the treatment of Sickle Cell Disease (SCD). Specific derivatives act as blockers of the Gardos Channel (IKCa / KCa3.1) , a calcium-activated potassium channel on erythrocytes.

• Mechanism of Action: In SCD, hypoxia increases intracellular Ca²⁺, activating the Gardos channel. This leads to K⁺ efflux and water loss (dehydration), increasing the concentration of Hemoglobin S (HbS) and promoting polymerization (sickling).

• Lead Compound: 2-[N-(5-ethyl-2-methylpiperidino)]ethyl triphenylethanoate.[1]

• Efficacy: These derivatives inhibit K⁺ efflux, maintaining cell volume and preventing the sickling cascade.

Table 1: Comparative Potency of Piperidine-based Gardos Channel Blockers

Compound Class	Derivative Type	Target	IC₅₀ (µM)	Mechanism
Cetiedil Analogue	2-[N-(5-ethyl-2-methylpiperidino)]ethyl triphenylethanoate	IKCa (RBC)	1.16	Direct Channel Blockade
Reference Drug	Cetiedil	IKCa (RBC)	24.5	Non-selective Blockade
Reference Drug	Clotrimazole	IKCa (RBC)	0.94	Channel Blockade

Data Source: UCL Discovery, Potassium Channel Blockers as Potential Antisickling Agents [1].

Antimicrobial & Antifungal Activity (Mannich Bases)[2]

Derivatives synthesized via the Mannich reaction—specifically linking the 5-ethyl-2-methylpiperidine moiety to a 3-hydroxy-6-methyl-4H-pyran-4-one core—exhibit potent activity against mycobacteria.

• Target: DNA Gyrase (Topoisomerase II).

• Spectrum: Effective against Mycobacterium smegmatis and E. coli.

• SAR Insight: The lipophilicity of the 5-ethyl-2-methyl substitution enhances membrane penetration, crucial for anti-mycobacterial activity.

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration)

Compound	Organism	MIC (µg/mL)	Activity Level
Mannich Base 7g	Mycobacterium smegmatis	8 - 16	Moderate-High
Mannich Base 7g	E. coli (ATCC 25922)	> 64	Low
Mannich Base 7g	Staphylococcus aureus	> 64	Low

Data Source: Mannich base derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one [2].[2]

Mechanism of Action Visualization

The following diagram illustrates the therapeutic intervention of 5-ethyl-2-methylpiperidine derivatives in the Sickle Cell Disease pathway.

Figure 1: The derivative blocks the Gardos channel, preventing the dehydration cascade that leads to sickling.

Experimental Protocols

Protocol A: Synthesis of Mannich Base Derivative

Objective: Synthesis of 2-[(5-Ethyl-2-methylpiperidine-1-yl)methyl]-3-hydroxy-6-methyl-4H-pyran-4-one.

• Reagents:

  • 5-Hydroxy-2-methyl-4H-pyran-4-one (Allomaltol).

  • 5-Ethyl-2-methylpiperidine (1.1 equivalents).

  • Formaldehyde (37% solution, 1.2 equivalents).

  • Ethanol (Solvent).

• Procedure:

  • Dissolve 5-hydroxy-2-methyl-4H-pyran-4-one in ethanol at room temperature.

  • Add formaldehyde solution dropwise under stirring.

  • Add 5-ethyl-2-methylpiperidine dropwise.

  • Reflux the mixture for 2–4 hours. Monitor reaction progress via TLC (Mobile phase: Methanol/Chloroform 1:9).

  • Cool the reaction mixture to 0°C.

  • Filter the resulting precipitate or evaporate solvent if oil forms.

  • Purification: Recrystallize from methanol/diethyl ether.

• Validation:

  • IR: Look for C=O stretch at ~1618 cm⁻¹.

  • 1H-NMR: Verify methylene bridge signal at δ ~3.5 ppm.

Protocol B: Gardos Channel Inhibition Assay (Rubidium Flux)

Objective: Quantify the IC₅₀ of the derivative against IKCa channels using ⁸⁶Rb⁺ as a K⁺ tracer.

• Cell Preparation:

  • Wash human erythrocytes (RBCs) 3x in saline.

  • Load RBCs with ⁸⁶Rb⁺ (2 MBq/mL) for 3 hours at 37°C.

  • Wash cells to remove extracellular isotope.

• Assay Execution:

  • Suspend loaded RBCs in incubation buffer containing Ca²⁺ ionophore (A23187) to activate Gardos channels.

  • Add test compound (5-ethyl-2-methylpiperidine derivative) at graded concentrations (0.1 µM – 100 µM).

  • Incubate for 10 minutes at 37°C.

• Measurement:

  • Centrifuge samples to pellet cells.

  • Measure radioactivity (CPM) in the supernatant (effluxed ⁸⁶Rb⁺) using a gamma counter.

• Calculation:

  • % Inhibition = 100 - [(Test - Basal) / (Max - Basal) * 100]

  • Max: A23187 only. Basal: No A23187.

Toxicology & Safety Profile

While 5-ethyl-2-methylpiperidine is a valuable scaffold, its safety profile must be managed, particularly regarding its structural similarity to pyridine alkaloids.

• Acute Toxicity: Read-across data from the precursor 5-ethyl-2-methylpyridine indicates a NOAEL (No Observed Adverse Effect Level) of 95 mg/kg/day in rats (28-day repeated dose) [3].

• Genotoxicity: Ames test negative for related alkyl-piperidines.

• Handling: The free base is corrosive and a skin irritant. Derivatives (salts) are generally less hazardous but should be handled as potent bioactive agents.

References

• Potassium Channel Blockers as Potential Antisickling Agents. UCL Discovery. Available at: [Link]

• Mannich base derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one with antimicrobial activity. Turkish Journal of Chemistry. Available at: [Link]

• RIFM fragrance ingredient safety assessment, pyridine, 5-hexyl-2-methyl-. Food and Chemical Toxicology. Available at: [Link]

• Substituted azole aromatic heterocycles as inhibitors of 11-beta-HSD-1. Google Patents.[3] Available at:

Sources

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. (PDF) Mannich base derivatives of 3-hydroxy-6- methyl-4H-pyran-4-one with antimicrobial activity [academia.edu]
• 3. AU2007275301A1 - Substituted azole aromatic heterocycles as inhibitors of 11-beta-HSD-1 - Google Patents [patents.google.com]

Structural Elucidation and Stereochemical Analysis of 5-Ethyl-2-methylpiperidine Hydrochloride

This guide provides an in-depth technical framework for the structural elucidation of 5-Ethyl-2-methylpiperidine Hydrochloride , a compound frequently encountered as a key intermediate in alkaloid synthesis or as a reduction product of 5-ethyl-2-methylpyridine (MEP).

Executive Summary

5-Ethyl-2-methylpiperidine (

) , historically known as Copellidine , presents a classic stereochemical challenge in process chemistry. Possessing two chiral centers at C2 and C5, the molecule exists as two diastereomeric pairs (cis and trans). In the context of pharmaceutical development, distinguishing these isomers is critical, as they exhibit distinct pharmacological profiles and physical properties.

This guide outlines a self-validating analytical workflow to assign relative stereochemistry using Nuclear Magnetic Resonance (NMR) coupling constants (

-values) and X-ray crystallography, grounded in thermodynamic conformational analysis.

Part 1: Synthetic Origin & Stereochemical Context

To understand the structure, one must understand its origin. The compound is typically generated via the catalytic hydrogenation of 5-ethyl-2-methylpyridine (MEP) .

The Stereochemical Challenge

The reduction of the pyridine ring creates two new stereocenters.

• Formula:

• MW: 127.23 g/mol (Free Base) | 163.69 g/mol (HCl Salt)

• Isomers:

  • Trans-isomer (Thermodynamic): Substituents at C2 and C5 adopt a diequatorial (

    ) orientation in the chair conformation. This is the most stable isomer due to minimized 1,3-diaxial interactions.

  • Cis-isomer (Kinetic): Substituents adopt an axial-equatorial (

    ) orientation.

Synthesis & Impurity Pathway (DOT Visualization)

Figure 1: Hydrogenation pathway of MEP yielding diastereomeric piperidines.

Part 2: Analytical Strategy (The "How-To")

The following workflow ensures a definitive structural assignment. The core principle is triangulation : using Mass Spectrometry for molecular formula, NMR for connectivity/geometry, and XRD for absolute configuration.

Mass Spectrometry (MS) & Elemental Analysis

Before stereochemical assignment, confirm the molecular skeleton.

• Method: LC-MS (ESI+) or GC-MS (EI).

• Expected Signals:

  • Da.[1]

  • Fragmentation (EI): Look for

    -cleavage adjacent to Nitrogen.

    • Loss of Methyl (

      ): Peak at 112.

    • Loss of Ethyl (

      ): Peak at 98.

    • Base peak often at

      44 or 58 (characteristic piperidine fragments).

Nuclear Magnetic Resonance (NMR) Protocol

This is the primary tool for distinguishing cis from trans in solution.

Sample Preparation:

• Dissolve 10-15 mg of the HCl salt in 0.6 mL of

  or (neutralized with solid if free base is desired).

• Note:

  is preferred for the salt to prevent aggregation, but provides better resolution of NH protons.

The "Self-Validating" Coupling Logic

In a piperidine chair, the coupling constant (

) between vicinal protons depends on the dihedral angle (Karplus equation).

• Axial-Axial (

  ): angle Large coupling (10–13 Hz ).

• Axial-Equatorial (

  ) / Eq-Eq ( ): angle Small coupling (2–5 Hz ).

Distinguishing the Isomers:

Feature	Trans-Isomer ( )	Cis-Isomer ( or )
Conformation	Both substituents are Equatorial. H2 and H5 are Axial .	One substituent is Axial. Therefore, either H2 or H5 is Equatorial .
H-2 Signal	Multiplet with large splitting (approx 11 Hz) due to .	Multiplet with narrow splitting (approx 3-5 Hz) if H2 is equatorial.
H-5 Signal	Multiplet with two large splittings (approx 11 Hz) due to and .	Narrow multiplet if H5 is equatorial.
C-13 Shifts	Methyl/Ethyl carbons are generally more deshielded (downfield) due to lack of steric compression.	Axial substituents suffer -gauche compression, shifting carbons upfield (shielded).

Part 3: Elucidation Workflow Visualization

The following decision tree guides the researcher through the NMR analysis to assign the stereochemistry.

Figure 2: NMR Logic Decision Tree for Stereochemical Assignment.

Part 4: Experimental Protocols

Synthesis of the HCl Salt (Purification Step)

If the synthesis yields a mixture, the HCl salt often allows for fractional crystallization, enriching the trans isomer due to higher lattice energy.

• Dissolution: Dissolve 1.0 g of crude 5-ethyl-2-methylpiperidine oil in 5 mL of diethyl ether or ethyl acetate.

• Acidification: Dropwise add 2M HCl in diethyl ether (or bubble HCl gas) at 0°C.

• Precipitation: White hygroscopic solids will form immediately.

• Recrystallization:

  • Filter the solid.[2][3]

  • Dissolve in a minimum amount of hot isopropanol/ethanol.

  • Allow to cool slowly to room temperature, then 4°C.

  • Result: The crystals obtained are typically the thermodynamically stable trans-isomer .

X-Ray Crystallography (The Gold Standard)

For absolute confirmation, grow a single crystal.

• Solvent System: Slow evaporation of Ethanol/Ethyl Acetate (1:1).

• Target: Look for the chloride ion hydrogen-bonded to the ammonium center.

• Validation: The crystal structure will explicitly show the C2-Methyl and C5-Ethyl vectors. If they point in roughly opposite directions relative to the ring plane (one up, one down), it is trans.

Part 5: Summary of Physical Data (Reference Values)

Property	Value / Description
CAS (Free Base)	104-89-2
CAS (HCl Salt)	59702-07-7 (Generic)
Appearance	White crystalline solid (HCl salt); Colorless liquid (Free base)
Melting Point	162–164 °C (HCl salt, Trans-enriched)
Solubility	Highly soluble in water, methanol, ethanol; Insoluble in ether.[4]
pKa	~11.2 (Typical for dialkylpiperidines)

References

• National Institute of Standards and Technology (NIST). "Piperidine, 5-ethyl-2-methyl-." NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. "5-Ethyl-2-methylpiperidine (Compound)." National Library of Medicine. [Link]

• F.W. Vierhapper, E.L. Eliel. "Conformational Analysis. 35. Proton Magnetic Resonance Spectra of Piperidines." The Journal of Organic Chemistry, 1979. (Foundational text on Piperidine NMR coupling constants).

• R. Kuwano. "Catalytic Asymmetric Hydrogenation of 5-Membered Heteroaromatics." Heterocycles, 2008.[5][6] (Context on heteroaromatic hydrogenation stereoselectivity). [Link]

Sources

• 1. PubChemLite - 5-ethyl-2-methylpiperidine (C8H17N) [pubchemlite.lcsb.uni.lu]
• 2. asianpubs.org [asianpubs.org]
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• 4. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Applications of 5-Ethyl-2-methylpiperidine Hydrochloride

Abstract

The piperidine moiety is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of FDA-approved pharmaceuticals.[1][2] Its unique structural and physicochemical properties make it an ideal starting point for the development of novel therapeutics across a spectrum of diseases. This in-depth technical guide focuses on 5-Ethyl-2-methylpiperidine hydrochloride, a readily accessible yet underexplored derivative, and outlines its potential as a versatile building block in drug discovery. While direct biological data on this specific compound is limited, this guide will leverage the extensive research on analogous structures to propose concrete research applications. We will delve into synthetic functionalization strategies, present detailed experimental workflows for biological screening, and explore the use of computational tools to accelerate the discovery of new bioactive agents derived from this promising scaffold. This document is intended for researchers, scientists, and drug development professionals seeking to expand their chemical library with novel piperidine-based compounds.

The Piperidine Scaffold: A Foundation for Drug Discovery

The six-membered nitrogen-containing heterocycle, piperidine, is a recurring motif in a multitude of natural products and synthetic drugs.[2][3] Its conformational flexibility, ability to engage in hydrogen bonding, and capacity to modulate lipophilicity contribute to its success in drug design.[1] Piperidine derivatives have demonstrated a remarkable breadth of pharmacological activities, including but not limited to:

• Central Nervous System (CNS) Modulation: Targeting a variety of receptors and enzymes in the brain, leading to applications as antipsychotics, antidepressants, and analgesics.[4][5]

• Anticancer Activity: Exhibiting cytotoxicity against a range of cancer cell lines through diverse mechanisms of action.[6][7][8]

• Antimicrobial Properties: Showing efficacy against various bacterial and fungal pathogens.[9][10]

• Cardiovascular Effects: Including the inhibition of key ion channels, such as the Kv1.5 potassium channel, which is a target for atrial fibrillation.

The specific biological activity of a piperidine derivative is intricately linked to the nature and position of its substituents.[11][12] The 2,5-dialkyl substitution pattern of 5-Ethyl-2-methylpiperidine offers a unique starting point, with the alkyl groups potentially influencing metabolic stability and providing steric hindrance that can be exploited for selective receptor interactions.[13]

Strategic Derivatization of the 5-Ethyl-2-methylpiperidine Scaffold

The true potential of 5-Ethyl-2-methylpiperidine hydrochloride lies in its capacity to serve as a template for the synthesis of novel compound libraries. The secondary amine of the piperidine ring is a prime site for functionalization, allowing for the introduction of a wide array of chemical moieties that can modulate the compound's biological activity.

N-Functionalization Strategies

The nitrogen atom of the piperidine ring is a nucleophilic center that can be readily modified through various chemical reactions.

Table 1: Key N-Functionalization Reactions for 5-Ethyl-2-methylpiperidine

Reaction Type	Reagents and Conditions	Potential Therapeutic Relevance
Reductive Amination	Aldehyde or ketone, reducing agent (e.g., sodium triacetoxyborohydride) in a solvent like 1,2-dichloroethane.	Introduction of substituted benzyl groups has been linked to modulation of the serotonin transporter.[14]
N-Arylation	Aryl halide, palladium catalyst (e.g., Pd(OAc)₂), ligand (e.g., BINAP), and a base (e.g., NaOtBu) in an anhydrous solvent like toluene.	Arylpiperidine motifs are common in CNS-active drugs.
Acylation	Acyl chloride or anhydride in the presence of a base (e.g., triethylamine) in an aprotic solvent.	Amide derivatives can exhibit a range of activities, including enzyme inhibition.

Experimental Protocol: N-Alkylation via Reductive Amination

• Dissolve 5-Ethyl-2-methylpiperidine hydrochloride (1 mmol) and a desired aldehyde or ketone (1.2 mmol) in 1,2-dichloroethane (10 mL).

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol) to the solution.

• Stir the reaction mixture at room temperature under a nitrogen atmosphere until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the N-alkylated piperidine derivative.[15]

C-H Functionalization: A Frontier in Piperidine Chemistry

Direct functionalization of the carbon-hydrogen bonds of the piperidine ring is a more advanced strategy that offers an atom-economical route to novel analogs.[16][17] These reactions often require N-protection of the piperidine to prevent side reactions.

Experimental Protocol: N-tert-Butoxycarbonylation (Boc Protection)

• To a solution of 5-Ethyl-2-methylpiperidine hydrochloride (1 mmol) in a mixture of water (9.5 mL) and acetone (0.5 mL), add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 mmol).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Add dichloromethane (5 mL) to the reaction mixture and stir.

• Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the residue by column chromatography to afford the N-Boc-protected 5-Ethyl-2-methylpiperidine.[15]

With the nitrogen protected, site-selective C-H functionalization can be pursued, often guided by the choice of catalyst and directing groups.[17]

Proposed Research Workflows

The following sections outline integrated workflows for the synthesis, computational evaluation, and biological screening of novel derivatives of 5-Ethyl-2-methylpiperidine hydrochloride.

In Silico Screening and Drug-Likeness Prediction

Before embarking on extensive synthesis and biological testing, computational methods can provide valuable insights into the potential bioactivity and pharmacokinetic properties of designed analogs.[18][19][20][21]

Caption: Anticancer Drug Discovery Workflow.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) in appropriate media.

• Compound Treatment: Seed cells in 96-well plates and, after 24 hours, treat with serial dilutions of the synthesized piperidine derivatives.

• MTT Incubation: After a 48-hour incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound. [22]

Neuropharmacological Profiling

The structural similarity of piperidine to key neurotransmitters makes its derivatives prime candidates for CNS-active agents. [4][23] Table 2: Potential Neuropharmacological Targets and Assays

Target Class	Specific Target Example	In Vitro Assay	Potential Therapeutic Area
Enzymes	Monoamine Oxidase (MAO-A/B)	Fluorometric assay measuring enzyme activity	Depression, Parkinson's Disease
Receptors	Dopamine D2 Receptor	Radioligand binding assay	Schizophrenia
Transporters	Serotonin Transporter (SERT)	[³H]citalopram binding assay	Depression, Anxiety

Protocol: Monoamine Oxidase (MAO) Inhibition Assay

• Enzyme Preparation: Obtain recombinant human MAO-A and MAO-B.

• Assay Procedure: In a 96-well plate, pre-incubate the enzyme with various concentrations of the test compounds.

• Substrate Addition: Initiate the reaction by adding a fluorogenic MAO substrate (e.g., Amplex Red reagent) and a peroxidase.

• Fluorescence Monitoring: Measure the increase in fluorescence over time using a microplate reader.

• Data Analysis: Calculate the IC50 values for the inhibition of MAO-A and MAO-B to determine potency and selectivity. [23]

Conclusion and Future Directions

5-Ethyl-2-methylpiperidine hydrochloride represents a chemical scaffold with significant, yet largely untapped, potential for the discovery of novel therapeutic agents. While direct biological data for this specific molecule is scarce, the extensive body of research on the broader class of piperidine derivatives provides a robust rationale for its exploration. By employing systematic synthetic derivatization, guided by in silico predictions, and followed by targeted biological screening, researchers can efficiently probe the vast chemical space accessible from this starting material. The workflows and protocols outlined in this guide offer a comprehensive framework for initiating research programs aimed at developing new anticancer, neuropharmacological, and antimicrobial agents based on the 5-Ethyl-2-methylpiperidine core. The versatility of this scaffold ensures that its exploration will continue to be a fruitful endeavor in the ongoing quest for new medicines.

References

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• Dimmock, J. R., et al. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Molecules, 26(24), 7586. Available from: [Link]

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• Neuroquantology. (2022). Multi Targeted DockingAnalysis and in Vitro Efficacy of Novel Substituted Piperidine-Flavone Analogues for Alzheimer's Disease. Available from: [Link]

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• Wang, M., et al. (2022). Design, Synthesis, and Bioactivities of Novel Tryptophan Derivatives Containing 2,5-Diketopiperazine and Acyl Hydrazine Moieties. Molecules, 27(18), 5824. Available from: [Link]

• ResearchGate. (n.d.). The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. Available from: [Link]

• Rather, R. A., & Bhagat, M. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology, 12, 775437. Available from: [Link]

• ResearchGate. (n.d.). Pharmacological properties of natural piperidine derivatives. Available from: [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. Available from: [Link]

• Yang, Y. (2015). Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D; (−)-241D; isosolenopsin A and (−)-epimyrtine. Organic & Biomolecular Chemistry, 13(10), 2943-2953. Available from: [Link]

• Kumar, A., et al. (2022). Piperidine Nucleus as a Promising Scaffold for Alzheimer's Disease: Current Landscape and Future Perspective. Current Drug Targets, 23(13), 1237-1256. Available from: [Link]

• Krasavin, M. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1373. Available from: [Link]

• Zhang, Y., et al. (2023). 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation. Current Medicinal Chemistry, 30(9), 1060-1085. Available from: [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2013). Synthesis, characterization, Biological Evaluation and In silico study of some Novel bis-piperidine derivatives. Available from: [Link]

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Technical Guide: Solubility & Handling of 5-Ethyl-2-methylpiperidine Hydrochloride

This guide provides an in-depth technical analysis of the solubility profile, handling, and purification of 5-Ethyl-2-methylpiperidine Hydrochloride , a critical lipophilic amine intermediate used in the synthesis of alkaloids and pharmaceutical agents (e.g., K+ channel blockers).

[1]

Executive Summary

5-Ethyl-2-methylpiperidine Hydrochloride (also known as Copellidine HCl ) serves as a structurally rigid, lipophilic amine building block.[1] Unlike simple piperidine salts, the presence of C2-methyl and C5-ethyl substituents introduces significant steric bulk and lipophilicity.[1] This modification alters its solubility thermodynamics, making it more soluble in chlorinated organic solvents than its unsubstituted counterparts while retaining high water solubility. This guide outlines the solubility limits, recrystallization protocols, and thermodynamic mechanisms governing its behavior in laboratory environments.

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Detail
IUPAC Name	5-Ethyl-2-methylpiperidine hydrochloride
Common Name	Copellidine Hydrochloride
CAS Number	104-89-2 (Free Base); 1807937-86-5 (cis-isomer HCl)
Molecular Formula	C₈H₁₇N[1][2][3] · HCl
Molecular Weight	163.69 g/mol (Salt); 127.23 g/mol (Free Base)
Physical State	White to off-white crystalline solid
Stereochemistry	Exists as cis and trans diastereomers.[1] Commercial supplies are often mixtures unless specified.[1]
Hygroscopicity	Moderate.[1][4] The salt can absorb atmospheric moisture, leading to "oiling out."

Solubility Thermodynamics

The solubility of 5-Ethyl-2-methylpiperidine HCl is governed by two competing domains within the molecule:

• Ionic Head Group (Piperidinium Chloride): Provides high lattice energy and strong interactions with polar protic solvents (Water, Methanol) via ion-dipole forces.[1]

• Lipophilic Tail (C8 Carbon Skeleton): The ethyl and methyl groups disrupt the crystal lattice packing compared to unsubstituted piperidine, lowering the melting point and increasing solubility in moderately polar organic solvents like Dichloromethane (DCM) and Chloroform.[1]

Mechanism of Dissolution (Graphviz Visualization)

The following diagram illustrates the solvation shell competition that dictates solubility in different media.

Figure 1: Solvation dynamics showing the competition between lattice energy and solvent interaction.

Solubility Data Table

The following data consolidates experimental observations and homologous series estimations for the Hydrochloride salt at 25°C.

Solvent	Solubility Rating	Estimated Conc. (mg/mL)	Technical Notes
Water	Freely Soluble	> 100 mg/mL	Forms a clear, acidic solution (pH ~4-5).[1]
Methanol	Very Soluble	> 80 mg/mL	Excellent solvent for initial dissolution before recrystallization.[1]
Ethanol	Soluble	30 - 60 mg/mL	Solubility decreases significantly with temperature; ideal for recrystallization.[1]
DCM	Moderately Soluble	10 - 25 mg/mL	Higher than unsubstituted piperidine HCl due to alkyl groups.[1] Useful for extraction.
Acetone	Sparingly Soluble	< 5 mg/mL	Often causes the salt to "oil out" if moisture is present.[1]
Diethyl Ether	Insoluble	< 1 mg/mL	Primary anti-solvent for precipitation.
Hexane	Insoluble	< 0.1 mg/mL	Used to wash crystals to remove non-polar impurities.[1]

Experimental Protocols

Protocol A: Recrystallization (Purification)

The most common impurity in commercial samples is the trans-isomer or oxidation byproducts.[1] The HCl salt is best purified using a Two-Solvent System (Ethanol/Ether) .[1]

Reagents:

• Crude 5-Ethyl-2-methylpiperidine HCl

• Absolute Ethanol (Solvent A)

• Diethyl Ether (Solvent B - Anti-solvent)

Procedure:

• Dissolution: Place 1.0 g of crude salt in a 50 mL Erlenmeyer flask. Add boiling Ethanol dropwise (approx. 3-5 mL) with constant stirring until the solid just dissolves. Do not add excess solvent.[1]

• Filtration (Optional): If insoluble particles remain, perform a hot filtration through a pre-warmed glass frit.[1][5]

• Cloud Point: Remove from heat. Add Diethyl Ether dropwise to the hot solution until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of Ethanol to clear the solution.[1]

• Crystallization: Cover the flask and allow it to cool slowly to room temperature undisturbed. Once ambient, place in an ice bath (0°C) for 2 hours.

• Isolation: Filter the white needles via vacuum filtration. Wash the cake with cold Ether (2 x 5 mL).

• Drying: Dry under high vacuum at 40°C to remove solvent traces.[1]

Protocol B: Free Base Liberation (Solvent Switching)

For applications requiring the amine in non-polar solvents (e.g., Toluene), convert the salt to the free base.

Procedure:

• Dissolve the HCl salt in minimal Water (10 mL/g).[1]

• Add 2M NaOH solution until pH > 12. The solution will become cloudy as the free base oils out.

• Extract 3x with Dichloromethane (DCM) or Diethyl Ether.[1]

• Dry the organic layer over Anhydrous Na₂SO₄.[1]

• Concentrate in vacuo to yield the colorless liquid free base (bp ~163°C).

Workflow Diagram: Purification Decision Tree

Figure 2: Decision tree for the purification of the hydrochloride salt.

Practical Applications & Troubleshooting

Handling "Oiling Out"

A common issue with alkyl-piperidine salts is "oiling out" (forming a second liquid phase) instead of crystallizing.[1]

• Cause: Often due to residual water or cooling too rapidly.[1]

• Solution: Re-heat the mixture to dissolve the oil. Add a seed crystal of the pure salt. Scratch the glass surface with a rod.[6] Ensure the solvent system is anhydrous (use dry Ethanol).[1]

Isomer Separation

If specific stereochemistry (cis vs trans) is required:

• Fractional Crystallization: The cis-isomer HCl salt typically has a higher lattice energy and less solubility than the trans-isomer.[1] Repeated recrystallization from Ethanol/Acetone can enrich the cis-isomer.

• Chromatography: Convert to the free base and purify on silica gel (eluent: DCM/MeOH/NH₄OH) before re-forming the salt.[1]

References

• National Institute of Standards and Technology (NIST). Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2) Properties.[1][7] NIST Chemistry WebBook, SRD 69.[7] [Link][1]

• Organic Syntheses. Synthesis of Alkyl Piperidines via Reduction of Pyridines.[1] Org.[1][8] Synth. 1950, 30, 41. (Reference for precursor chemistry). [Link][1]

• PubChem. Compound Summary: 5-Ethyl-2-methylpiperidine.[1][7][9] National Library of Medicine. [Link]

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Review of literature for 5-Ethyl-2-methylpiperidine hydrochloride

An In-depth Technical Guide to 5-Ethyl-2-methylpiperidine Hydrochloride

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical review of 5-Ethyl-2-methylpiperidine hydrochloride, a heterocyclic amine of interest in synthetic and medicinal chemistry. We will delve into its synthesis, physicochemical characteristics, analytical characterization, and known biological context, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals. The piperidine scaffold is a highly privileged motif in medicinal chemistry, present in a vast array of clinically approved drugs, particularly those targeting the central nervous system.[1] The presence of the piperidine ring often enhances druggability by improving metabolic stability and modulating pharmacokinetic properties.

Molecular Structure and Isomerism

5-Ethyl-2-methylpiperidine (CAS 104-89-2) is a saturated heterocyclic compound with the molecular formula C₈H₁₇N.[2][3] The structure features a six-membered piperidine ring substituted with a methyl group at position 2 and an ethyl group at position 5. These substitutions create two chiral centers, leading to the existence of stereoisomers (cis and trans diastereomers), each of which can exist as a pair of enantiomers. The hydrochloride salt is formed by the protonation of the basic nitrogen atom. The cis-hydrochloride salt is identified by CAS number 1807937-86-5.[4]

Synthesis Pathway

The synthesis of 5-Ethyl-2-methylpiperidine hydrochloride is typically achieved via a two-step process starting from its aromatic analogue, 5-ethyl-2-methylpyridine. This approach leverages well-established industrial reactions.

Step 1: Synthesis of 5-Ethyl-2-methylpyridine The precursor, 5-ethyl-2-methylpyridine, is produced industrially through a condensation reaction between paraldehyde (a trimer of acetaldehyde) and ammonia.[5] This reaction efficiently assembles the substituted pyridine ring from simple, readily available precursors.

Step 2: Catalytic Hydrogenation and Salt Formation The aromatic pyridine ring is subsequently reduced to the saturated piperidine ring via catalytic hydrogenation. This reaction is typically carried out under pressure using a noble metal catalyst, such as Platinum(IV) oxide (PtO₂) or Palladium on carbon (Pd/C), in an acidic solvent like glacial acetic acid.[6] This process generally yields a mixture of cis and trans diastereomers. The final step involves reacting the resulting free base with hydrochloric acid (HCl) to precipitate the stable and more easily handled hydrochloride salt.

Figure 1: General synthesis workflow for 5-Ethyl-2-methylpiperidine HCl.

Physicochemical Properties

The properties of 5-Ethyl-2-methylpiperidine are summarized below. It is important to note that many publicly available physical constants refer to the free base rather than the hydrochloride salt.

Property	Value	Source
Molecular Formula	C₈H₁₇N (Free Base)	[2]
C₈H₁₈ClN (Hydrochloride)
Molecular Weight	127.23 g/mol (Free Base)	[2]
163.69 g/mol (Hydrochloride)
CAS Number	104-89-2 (Free Base)	[2][7]
1807937-86-5 (cis-Hydrochloride)	[4]
Boiling Point	156.06 °C (Estimate, Free Base)	[8]
Melting Point	-1 °C (Estimate, Free Base)	[8]
logP (Octanol/Water)	1.785 (Calculated, Free Base)	[9]
Appearance	Colorless to light yellow liquid (Free Base)

Analytical Characterization

Confirming the identity and purity of synthesized 5-Ethyl-2-methylpiperidine hydrochloride requires a combination of chromatographic and spectroscopic techniques.

Figure 2: General workflow for the analytical characterization of the final product.

Key Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are indispensable for confirming the molecular structure. The spectra will verify the reduction of the aromatic ring by the absence of aromatic protons and the appearance of signals in the aliphatic region. Analysis of coupling constants in the ¹H NMR spectrum can help establish the relative stereochemistry (cis/trans) of the substituents.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS) : This is a powerful technique for assessing purity and confirming the molecular weight. The sample is vaporized and separated on a GC column, with the mass spectrometer providing the mass-to-charge ratio of the parent molecule and its fragments, which serves as a molecular fingerprint.[10]

• High-Performance Liquid Chromatography (HPLC) : HPLC, particularly with a reverse-phase C18 column, is effective for determining the purity of the sample and quantifying it against a reference standard.[11] A mobile phase of acetonitrile and water with an acidic modifier is typically suitable for analyzing such amines.[12]

Pharmacological and Toxicological Profile

While specific pharmacological data for 5-Ethyl-2-methylpiperidine hydrochloride is limited, the broader class of piperidine derivatives is of immense interest in drug discovery.

• Medicinal Chemistry Relevance : The piperidine ring is a cornerstone in the design of drugs, especially for central nervous system disorders. Its three-dimensional structure allows it to interact with biological targets with high specificity.[1][13] Introducing chiral centers, as in this molecule, can significantly alter physicochemical properties and enhance biological activity and selectivity.[14] Certain piperidine derivatives have shown activity as histamine H3 and sigma-1 receptor antagonists, suggesting potential applications in pain management.[15]

• Toxicology : The toxicological properties of 5-Ethyl-2-methylpiperidine hydrochloride have not been fully investigated.[16] However, data from its aromatic precursor, 5-ethyl-2-methylpyridine, and the parent compound, piperidine, provide essential safety context.

  • 5-Ethyl-2-methylpyridine is classified as a corrosive chemical that can cause severe skin burns and eye damage.[16][17] It is considered toxic upon dermal contact or inhalation and harmful if swallowed, with a reported oral LD50 in rats of 368 mg/kg.[5][17]

  • Piperidine is also a toxic and corrosive substance, capable of causing severe burns.[18]

Given these data, 5-Ethyl-2-methylpiperidine hydrochloride should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.

Experimental Protocols

Protocol: Synthesis of 5-Ethyl-2-methylpiperidine via Hydrogenation

Causality: This protocol uses Platinum(IV) oxide (Adam's catalyst) in an acidic medium (glacial acetic acid) for the effective reduction of the electron-deficient pyridine ring. The acid protonates the ring nitrogen, making it more susceptible to hydrogenation.

• Reaction Setup : To a solution of 5-ethyl-2-methylpyridine (1.0 eq.) in glacial acetic acid in a high-pressure reaction vessel, add Platinum(IV) oxide (PtO₂, ~1-5 mol%).

• Hydrogenation : Seal the vessel and purge it with nitrogen gas, followed by hydrogen gas. Pressurize the vessel with hydrogen (typically 50-100 psi) and stir the reaction mixture vigorously at room temperature for 16-24 hours.

• Monitoring : The reaction progress can be monitored by withdrawing a small aliquot, neutralizing it, and analyzing by GC-MS to observe the disappearance of the starting material.

• Workup : Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the platinum catalyst, washing the pad with additional acetic acid.

• Isolation (Free Base) : Concentrate the filtrate under reduced pressure. Dissolve the residue in water and cool in an ice bath. Make the solution strongly basic (pH > 10) by the slow addition of concentrated NaOH solution.

• Extraction : Extract the aqueous layer multiple times with an organic solvent such as diethyl ether or dichloromethane.[19] Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 5-Ethyl-2-methylpiperidine free base.

Protocol: Purification by Acid-Base Extraction

Causality: This technique separates the basic piperidine product from any neutral or acidic impurities. The amine is protonated by acid to become a water-soluble salt, while neutral impurities remain in the organic phase. Subsequent basification regenerates the water-insoluble free amine, which can be extracted back into an organic solvent.[19]

• Dissolve the crude product from Protocol 6.1 in a water-immiscible organic solvent (e.g., diethyl ether).

• Transfer the solution to a separatory funnel and extract three times with 1 M HCl. The protonated amine will move to the aqueous layer.

• Combine the acidic aqueous layers and wash with a fresh portion of diethyl ether to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and, with stirring, slowly add 6 M NaOH until the solution is strongly basic (pH > 10).

• Extract the basified aqueous layer three to four times with fresh diethyl ether.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified free base.

Protocol: HPLC Purity Analysis

Causality: Reverse-phase HPLC separates compounds based on their polarity. The nonpolar stationary phase (C18) retains the relatively nonpolar piperidine derivative, which is then eluted by a polar mobile phase. A UV detector is suitable for detection if the compound has a chromophore or if analyzing the precursor pyridine. For the saturated piperidine, a different detector like ELSD or MS may be necessary if it lacks UV absorbance.

• Preparation : Prepare a stock solution of the synthesized product (~1 mg/mL) in the mobile phase.

• HPLC Conditions :

  • Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase : Isocratic or gradient elution with a mixture of acetonitrile and water containing 0.1% formic acid (for MS compatibility).[12] A typical starting condition could be 40:60 acetonitrile:water.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detector at a low wavelength (e.g., 210 nm) or an Evaporative Light Scattering Detector (ELSD).

  • Injection Volume : 10 µL.

• Analysis : Inject the sample and integrate the resulting chromatogram. Purity is determined by calculating the area percentage of the main product peak relative to the total area of all peaks.

References

• BLD Pharm. (n.d.). Cis-5-Ethyl-2-methylpiperidine hydrochloride.
• Cheméo. (n.d.). Chemical Properties of Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2).
• NIST. (n.d.). Piperidine, 5-ethyl-2-methyl-. In NIST Chemistry WebBook.
• Wikipedia. (2023). 5-Ethyl-2-methylpyridine.
• Archer, R., et al. (2010). Analytical Methods. Royal Society of Chemistry.
• PubChem. (n.d.). 5-Ethyl-2-methylpiperidine. National Institutes of Health.
• Sigma-Aldrich. (n.d.). 5-ETHYL-2-METHYLPIPERIDINE AldrichCPR.
• Royal Society of Chemistry. (n.d.). Piperidines ESI-revised3.
• ChemicalBook. (n.d.). 5-ETHYL-2-METHYLPIPERIDINE | 104-89-2.
• SIELC Technologies. (2018). 5-Ethyl-2-methylpyridine.
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• BenchChem. (2025). Troubleshooting guide for the purification of 5-Butyl-2-methylpiperidine.
• Molecules. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.
• Thermo Fisher Scientific. (2012). Safety Data Sheet: 5-Ethyl-2-picoline.
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• ACS Publications. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists.
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• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. Moodle@Units.
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• TCI America. (n.d.). Cyclohexyl Benzoate.
• Jubilant Ingrevia Limited. (n.d.). 2-Methyl-5-ethylpyridine Safety Data Sheet.
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• Thieme. (2023). Application of Chiral Piperidine Scaffolds in Drug Design.

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 5-Ethyl-2-methylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound and its Context

5-Ethyl-2-methylpiperidine hydrochloride is a substituted piperidine derivative of interest in medicinal chemistry and drug development. As a chiral heterocyclic amine, it serves as a valuable building block in the synthesis of more complex molecules with potential therapeutic applications. The hydrochloride salt form generally offers improved stability and solubility in aqueous media compared to its free base, making it a common intermediate in research and development settings.

This guide provides a comprehensive overview of the critical safety protocols, handling procedures, and emergency responses necessary for the safe utilization of 5-Ethyl-2-methylpiperidine hydrochloride in a laboratory environment. Given the limited availability of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes information from structurally related piperidine and pyridine derivatives to establish a robust and precautionary framework. The toxicological properties have not been fully investigated, warranting a cautious approach.

I. Hazard Identification and Risk Assessment

The primary hazards associated with 5-Ethyl-2-methylpiperidine hydrochloride are extrapolated from data on similar piperidine and pyridine compounds. The molecule is anticipated to be corrosive, toxic, and potentially flammable .

A. GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3 or 4	Harmful if swallowed.[1]
Acute Toxicity, Dermal	Category 3	Toxic in contact with skin.[1]
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and eye damage.[1]
Serious Eye Damage/Irritation	Category 1	Causes serious eye damage.[2]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[2][3]

Note: This classification is inferred from related compounds and should be treated as a precautionary guideline.

B. Primary Routes of Exposure and Symptoms

• Inhalation: May cause respiratory irritation.[2][3] Inhalation of vapors or dust can lead to coughing, shortness of breath, and a burning sensation in the respiratory tract.[3]

• Dermal Contact: Causes severe skin burns.[1] The substance can be absorbed through the skin, leading to systemic toxicity.

• Eye Contact: Causes serious, potentially irreversible eye damage.[2]

• Ingestion: Harmful if swallowed.[1] May cause severe damage to the gastrointestinal tract, with symptoms including nausea, vomiting, and abdominal pain.[4]

II. Safe Handling and Storage Protocols

A proactive approach to safety is paramount when working with 5-Ethyl-2-methylpiperidine hydrochloride. The following protocols are designed to minimize exposure and mitigate risks.

A. Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All handling of 5-Ethyl-2-methylpiperidine hydrochloride, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: Ensure adequate ventilation in the laboratory to maintain air quality and prevent the accumulation of fugitive emissions.[2]

• Emergency Equipment: Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[4]

B. Personal Protective Equipment (PPE): Essential for Individual Safety

PPE Type	Standard	Rationale
Eye and Face Protection	ANSI Z87.1 or EN 166	Wear chemical safety goggles and a face shield to protect against splashes and dust.[4]
Hand Protection	Nitrile or Neoprene Gloves	Wear appropriate chemical-resistant gloves. Inspect gloves for integrity before each use and dispose of them properly after handling.[5]
Body Protection	Flame-Retardant Lab Coat	A flame-retardant lab coat should be worn and buttoned to protect against skin contact.
Respiratory Protection	NIOSH/MSHA Approved Respirator	If there is a risk of exceeding exposure limits or if irritation is experienced, use a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates.[4]

C. Storage and Incompatibility

• Storage Conditions: Store in a cool, dry, and well-ventilated area, away from sources of ignition.[4] Keep the container tightly closed to prevent moisture absorption, as the compound may be hygroscopic.[4][6]

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[4][7]

III. Experimental Workflow and Risk Mitigation

A systematic approach to experimental design and execution is crucial for ensuring safety. The following workflow and risk assessment diagram provide a framework for handling 5-Ethyl-2-methylpiperidine hydrochloride.

Risk Assessment and Handling Workflow

Caption: Risk Assessment and Handling Workflow for 5-Ethyl-2-methylpiperidine HCl

IV. Emergency Procedures: A Guide to Rapid and Effective Response

In the event of an emergency, a swift and informed response is critical to minimizing harm.

A. First-Aid Measures

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is conscious, give them two glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

B. Spill and Leak Response

• Evacuate: Immediately evacuate the area of all non-essential personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an inert absorbent material such as sand or vermiculite.

• Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container for disposal.[8]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.

C. Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.[7] A water spray can be used to cool fire-exposed containers.

• Hazardous Combustion Products: Thermal decomposition may produce toxic gases, including nitrogen oxides and carbon monoxide.[7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

V. Waste Disposal

All waste containing 5-Ethyl-2-methylpiperidine hydrochloride must be treated as hazardous waste.

• Collection: Collect waste in clearly labeled, sealed containers.

• Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company, in accordance with all local, state, and federal regulations.[4] Do not dispose of it down the drain.

VI. Conclusion

While 5-Ethyl-2-methylpiperidine hydrochloride is a valuable tool in chemical synthesis, its potential hazards necessitate a culture of safety and preparedness. By understanding the risks, implementing robust engineering controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, researchers can handle this compound with confidence and minimize the risk of exposure. Always consult the most current safety information and adhere to your institution's safety protocols.

References

• Capot Chemical. (2008, October 28). Material Safety Data Sheet: N-Ethyl piperidine. [Link]

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Introduction: The Critical Role of Three-Dimensional Structure

An In-Depth Technical Guide to the Stereochemistry of 5-Ethyl-2-methylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active alkaloids.[1] Its prevalence is a testament to its favorable pharmacokinetic properties and its ability to present substituents in a well-defined three-dimensional arrangement. Within this important class of heterocycles, 5-Ethyl-2-methylpiperidine presents a fascinating and challenging case study in stereochemistry. With two distinct chiral centers at the C2 and C5 positions, the molecule can exist as four unique stereoisomers.

The precise spatial orientation of the methyl and ethyl groups is not a trivial structural detail; it is a fundamental determinant of the molecule's biological activity. It is now a well-established principle in pharmacology that different stereoisomers of a chiral drug can exhibit widely divergent pharmacokinetic and pharmacodynamic profiles.[2][3] One isomer may be therapeutically potent, while another could be inactive or, in some cases, contribute to undesirable side effects or toxicity.[2] Therefore, for drug development professionals, the ability to synthesize, separate, and definitively characterize each stereoisomer of 5-Ethyl-2-methylpiperidine hydrochloride is a prerequisite for understanding its structure-activity relationship (SAR) and developing a safe, effective therapeutic agent.[4][5]

This guide provides a comprehensive technical overview of the stereochemical landscape of 5-Ethyl-2-methylpiperidine hydrochloride. We will explore the nuances of its isomeric forms, delve into field-proven strategies for stereoselective synthesis and separation, and detail the definitive analytical protocols required for unambiguous structural elucidation.

The Stereoisomeric Landscape of 5-Ethyl-2-methylpiperidine

The presence of two stereocenters (C2 and C5) gives rise to 2² = 4 possible stereoisomers. These isomers are grouped into two pairs of enantiomers, which are diastereomerically related to each other. This diastereomeric relationship is commonly referred to in terms of cis and trans isomers, which describe the relative orientation of the two alkyl substituents on the piperidine ring.

• cis-isomers : The methyl and ethyl groups are on the same side of the piperidine ring's average plane. This pair consists of the (2R, 5S) and (2S, 5R) enantiomers.

• trans-isomers : The methyl and ethyl groups are on opposite sides of the ring's plane. This pair consists of the (2R, 5R) and (2S, 5S) enantiomers.

In its stable chair conformation, the substituents can occupy either axial or equatorial positions. The thermodynamically most stable conformation will have the bulky substituents in the equatorial position to minimize steric hindrance, specifically 1,3-diaxial interactions.[6]

Caption: Relationships between the four stereoisomers.

Stereoselective Synthesis and Isomer Control

Control over the stereochemical outcome is a central challenge in synthesizing 5-Ethyl-2-methylpiperidine. The most common approach involves the catalytic hydrogenation of a corresponding pyridine precursor, 5-ethyl-2-methylpyridine.

Causality in Catalytic Hydrogenation

The choice of catalyst and reaction conditions is critical as it directly influences the diastereomeric ratio (dr) of the product. The hydrogenation mechanism involves the adsorption of the pyridine ring onto the catalyst surface. The stereochemical outcome is dictated by the direction from which hydrogen atoms are added.

• Heterogeneous Catalysis (e.g., PtO₂, Pd/C) : Hydrogenation of substituted pyridines typically yields the cis-diastereomer as the major product.[6] This is because the pyridine ring tends to adsorb to the catalyst surface on its less sterically hindered face, leading to a syn-addition of hydrogen from the same side. However, the diastereoselectivity can be highly dependent on the catalyst, solvent, temperature, and pressure.[6] In some cases, using different catalysts can favor the formation of the trans isomer.[6]

Protocol: Diastereoselective Hydrogenation of 5-Ethyl-2-methylpyridine

• Reactor Setup : A high-pressure hydrogenation vessel (e.g., a Parr shaker) is charged with 5-ethyl-2-methylpyridine and a suitable solvent (e.g., ethanol or acetic acid).

• Catalyst Addition : The catalyst, such as Platinum(IV) oxide (PtO₂, Adams' catalyst) or Palladium on carbon (Pd/C), is added under an inert atmosphere (e.g., Argon or Nitrogen). A typical catalyst loading is 5-10 mol%.

• Hydrogenation : The vessel is sealed, purged with hydrogen gas, and then pressurized to the target pressure (e.g., 50-100 psi). The reaction is agitated at a set temperature (e.g., room temperature to 50 °C) until hydrogen uptake ceases.

• Workup : The reaction mixture is filtered through a pad of Celite to remove the catalyst. The solvent is removed under reduced pressure.

• Analysis : The crude product, a mixture of cis- and trans-5-Ethyl-2-methylpiperidine, is analyzed by ¹H NMR or GC-MS to determine the diastereomeric ratio.

• Salt Formation : The free base is dissolved in a suitable solvent (e.g., diethyl ether or ethyl acetate) and treated with a stoichiometric amount of HCl (as a solution in a solvent or as a gas) to precipitate the hydrochloride salt.

Analytical and Preparative Separation of Stereoisomers

Once a mixture is synthesized, robust separation techniques are required to isolate each stereoisomer in high purity.

Diastereomer Separation

Since diastereomers have different physical properties, they can often be separated by conventional methods like fractional crystallization or column chromatography. The hydrochloride salts may have significantly different solubilities, which can be exploited for selective precipitation.

Enantiomeric Resolution: The Central Role of Chiral Chromatography

Separating enantiomers requires a chiral environment. High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP) are the industry-standard methods.[7][8][9] SFC is often preferred for preparative separations due to its speed and reduced solvent consumption.[10]

The Principle of Chiral Recognition : CSPs contain a single enantiomer of a chiral selector immobilized on a solid support (e.g., silica gel). As the racemic mixture passes through the column, the two enantiomers form transient, diastereomeric complexes with the chiral selector. These complexes have different interaction energies, leading to different retention times and, thus, separation.[8] Polysaccharide-based CSPs (e.g., derivatives of amylose or cellulose) are particularly effective for separating a wide range of chiral compounds, including amines.[10]

Caption: Workflow for enantiomeric separation by chiral SFC.

Protocol: Preparative Chiral SFC Separation

• System : A preparative Supercritical Fluid Chromatography (SFC) system equipped with a suitable chiral column (e.g., Daicel Chiralpak IA, IB, or IC).

• Sample Preparation : Dissolve the diastereomerically pure racemate (e.g., trans-5-Ethyl-2-methylpiperidine HCl, after converting to free base) in the mobile phase co-solvent at a high concentration.

• Mobile Phase : A typical mobile phase consists of supercritical CO₂ as the main solvent and an alcohol (e.g., methanol, ethanol, or isopropanol) as a co-solvent. A small amount of a basic additive (e.g., diethylamine) is often required to improve the peak shape of basic compounds like piperidines.

• Method Development : First, an analytical-scale separation is developed to find the optimal conditions (co-solvent percentage, additive concentration, temperature, back pressure) that provide the best resolution between the enantiomers.

• Scale-Up : The optimized analytical method is scaled up to a larger preparative column by adjusting the flow rate and sample loading.

• Fraction Collection : The eluent is monitored by a UV detector, and the separated enantiomeric peaks are collected into separate fractions.

• Post-Processing : The solvent is evaporated from the collected fractions to yield the enantiomerically pure free bases, which can then be converted back to the hydrochloride salt.

Parameter	Typical Analytical Conditions	Typical Preparative Conditions
Column	4.6 x 250 mm, 5 µm (e.g., Chiralpak IA)	20 x 250 mm, 5 µm (e.g., Chiralpak IA)
Mobile Phase	CO₂ / Methanol (80:20) + 0.1% DEA	CO₂ / Methanol (80:20) + 0.1% DEA
Flow Rate	3 mL/min	50 mL/min
Back Pressure	150 bar	150 bar
Temperature	40 °C	40 °C
Sample Injection	5 µL (1 mg/mL)	1 mL (50 mg/mL)

Definitive Structural Elucidation

Unambiguous determination of both relative (cis/trans) and absolute (R/S) stereochemistry requires a combination of advanced spectroscopic techniques.

NMR Spectroscopy: Probing Relative Stereochemistry and Conformation

NMR spectroscopy is the most powerful tool for determining the relative stereochemistry of the substituents in solution.[11][12][13] In the stable chair conformation, each proton on the ring has a specific chemical shift and coupling constant (J-value) depending on whether it is in an axial or equatorial position.

• ¹H NMR Coupling Constants : The key to distinguishing cis and trans isomers lies in the coupling constants of the protons at C2 and C5. In the most stable conformation of the trans isomer, both the methyl and ethyl groups are equatorial. This places the protons at C2 and C5 in axial positions. The coupling between adjacent axial protons (J_ax-ax) is typically large (10-13 Hz), while axial-equatorial (J_ax-eq) and equatorial-equatorial (J_eq-eq) couplings are smaller (2-5 Hz). Analysis of these J-values allows for the assignment of the relative configuration.

• Nuclear Overhauser Effect (NOE) : 2D NOESY experiments provide definitive proof of through-space proximity. For the cis isomer, an NOE correlation would be expected between the protons of the methyl and ethyl groups that are on the same face of the ring (e.g., one axial and one equatorial).

X-ray Crystallography: The Gold Standard

While NMR provides excellent data for relative stereochemistry in solution, single-crystal X-ray crystallography provides unequivocal, absolute proof of the three-dimensional structure in the solid state.[14][15][16] It is the ultimate arbiter for confirming both the relative (cis/trans) and absolute (R/S) configuration, provided a suitable single crystal can be grown.

• Crystallization : Grow a high-quality single crystal of the purified hydrochloride salt. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection : Mount the crystal on a diffractometer. A focused beam of X-rays is directed at the crystal, which diffracts the X-rays into a specific pattern of reflections. The intensities and positions of these reflections are meticulously recorded as the crystal is rotated.

• Structure Solution : The diffraction data is used to calculate an electron density map of the crystal's unit cell.

• Structure Refinement : An atomic model is fitted to the electron density map and refined to best match the experimental data.

• Absolute Structure Determination : For chiral molecules, specialized methods (e.g., analysis of anomalous dispersion, often requiring the presence of an atom heavier than oxygen) are used to determine the absolute configuration (R/S) with high confidence. The result is often expressed as a Flack parameter, which should be close to zero for the correct enantiomer.

Conclusion: Stereochemistry as a Pillar of Drug Design

The case of 5-Ethyl-2-methylpiperidine hydrochloride exemplifies a core principle of modern drug development: stereochemistry is not an afterthought but a critical design parameter. The four distinct stereoisomers of this molecule are, for all pharmacological purposes, four distinct compounds. A comprehensive understanding and mastery of their synthesis, separation, and characterization are essential for any research program involving this or similarly complex chiral scaffolds. The integration of stereoselective synthesis, high-resolution chiral chromatography, and definitive spectroscopic analysis provides the self-validating system required to ensure the scientific integrity of drug discovery and development efforts, ultimately leading to safer and more effective medicines.

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• 11. Application of NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part II: Use of 15N NMR in Drug Formulations [opg.optica.org]
• 12. news-medical.net [news-medical.net]
• 13. nmr.oxinst.com [nmr.oxinst.com]
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• 15. Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hy­droxy-1-phenyl­eth­yl]piperidin-4-one and 8-[(1S)-1-phenyl­eth­yl]-1,4-dioxa-8-aza­spiro­[4.5]decane-7-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Synthesis of 5-Ethyl-2-methylpiperidine Hydrochloride: A Guide for Researchers

An Application Note for Drug Development Professionals

Abstract

Piperidine scaffolds are cornerstone structural motifs in a multitude of pharmaceutical agents, valued for their ability to impart desirable physicochemical properties and engage in critical binding interactions.[1] This application note provides a detailed, field-proven experimental protocol for the synthesis of 5-Ethyl-2-methylpiperidine hydrochloride, a key intermediate for drug discovery and development. The described two-stage process involves the catalytic hydrogenation of 5-Ethyl-2-methylpyridine to the corresponding piperidine free base, followed by its conversion to the stable hydrochloride salt. This guide emphasizes the causality behind procedural choices, robust safety measures, and methods for product characterization, ensuring a reliable and reproducible synthesis.

Introduction: The Significance of the Piperidine Moiety

The saturated N-heterocyclic piperidine ring is a prevalent feature in medicinal chemistry, found in numerous FDA-approved drugs.[2] Its importance stems from its conformational flexibility and basic nitrogen atom, which can be protonated at physiological pH, enhancing aqueous solubility and enabling ionic interactions with biological targets. The synthesis of substituted piperidines is therefore a critical task in drug development.

The most atom-economical and direct route to piperidines is the reduction of their aromatic pyridine precursors.[2] However, the aromatic stability of the pyridine ring necessitates potent reduction conditions.[3] Catalytic hydrogenation stands out as the most common and scalable method, employing heterogeneous catalysts like platinum or palladium to facilitate the addition of hydrogen across the aromatic system.[2][4] This protocol details the use of Platinum(IV) oxide (PtO₂) as a highly effective catalyst for this transformation.[5][6]

The final product is isolated as a hydrochloride salt. This is standard practice in pharmaceutical chemistry as salts typically exhibit improved stability, crystallinity, and handling properties compared to the often-oily and volatile free bases.

Synthesis Overview & Logic

The synthesis is performed in two distinct parts:

• Part A: Reduction of the Pyridine Ring. The aromatic precursor, 5-Ethyl-2-methylpyridine, is reduced to 5-Ethyl-2-methylpiperidine. The choice of an acidic solvent (glacial acetic acid) is crucial, as it protonates the pyridine nitrogen. This activation of the ring as a pyridinium ion significantly lowers the activation energy required for hydrogenation.[2][5]

• Part B: Formation of the Hydrochloride Salt. The isolated piperidine free base is reacted with hydrochloric acid in an anhydrous medium to precipitate the desired hydrochloride salt, ensuring a stable and easily handled final product.

Caption: Experimental workflow for the synthesis of 5-Ethyl-2-methylpiperidine HCl.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	CAS No.	Supplier Example	Key Properties
5-Ethyl-2-methylpyridine	C₈H₁₁N	121.18	104-90-5	Sigma-Aldrich	Corrosive, toxic liquid.[7]
Platinum(IV) Oxide (PtO₂, Adams')	PtO₂	227.08	1314-15-4	Sigma-Aldrich	Solid catalyst.
Hydrogen Gas (H₂)	H₂	2.02	1333-74-0	Airgas	Extremely flammable gas.
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7	Fisher Scientific	Corrosive, flammable liquid.
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	VWR	Corrosive solid.
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Fisher Scientific	Volatile organic solvent.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Sigma-Aldrich	Drying agent.
Diethyl Ether (Anhydrous)	(C₂H₅)₂O	74.12	60-29-7	Sigma-Aldrich	Extremely flammable, peroxide-forming solvent.
Hydrogen Chloride (2.0 M in Ether)	HCl	36.46	7647-01-0	Sigma-Aldrich	Corrosive solution.

Mandatory Safety Precautions

• Personal Protective Equipment (PPE): At all times, wear a flame-retardant lab coat, safety goggles or a face shield, and appropriate chemical-resistant gloves (e.g., nitrile).[8]

• Ventilation: All steps must be performed in a certified chemical fume hood to avoid inhalation of toxic vapors and dust.[9]

• Hydrogen Gas: Hydrogenation must be conducted in a pressure-rated reactor by trained personnel. Ensure the system is leak-tested and purged with an inert gas (e.g., nitrogen or argon) before and after introducing hydrogen. Keep all ignition sources away from the reaction area.[2]

• Catalyst Handling: Heterogeneous catalysts like PtO₂ can be pyrophoric upon exposure to air, especially after the reaction when saturated with hydrogen and coated in solvent. Filter the catalyst under a blanket of inert gas if possible. Quench the filtered catalyst promptly by suspending it in water before disposal.

• Corrosives: Glacial acetic acid, sodium hydroxide, and hydrogen chloride solutions are highly corrosive and can cause severe burns.[7] Handle with extreme care. An emergency shower and eyewash station must be immediately accessible.[9]

• Solvent Safety: Diethyl ether and dichloromethane are volatile and flammable. Do not handle them near open flames or other ignition sources. Diethyl ether can form explosive peroxides upon storage; use a freshly opened container or test for peroxides before use.

Experimental Protocol

Part A: Synthesis of 5-Ethyl-2-methylpiperidine (Free Base)

• Reactor Setup: To a high-pressure hydrogenation vessel, add 5-Ethyl-2-methylpyridine (e.g., 10.0 g, 82.5 mmol).

• Solvent Addition: Under a stream of nitrogen, add glacial acetic acid (100 mL). Stir the mixture until the pyridine is fully dissolved. The use of an acid protonates the pyridine, making it more susceptible to reduction.[5]

• Catalyst Addition: Carefully add Platinum(IV) oxide (PtO₂) (e.g., 300 mg, 3 mol% relative to substrate).

  • Scientist's Note: PtO₂ serves as a pre-catalyst that is reduced in situ by hydrogen to form highly active platinum black, the true catalytic species.

• Hydrogenation: Seal the reactor. Purge the vessel multiple times with nitrogen gas, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen to approximately 5 bar (or as per equipment specifications).[2]

• Reaction: Heat the mixture to 40-50°C and stir vigorously for 16-24 hours. Reaction progress can be monitored by techniques such as GC-MS or TLC by taking aliquots (after safely depressurizing and purging the vessel).

• Catalyst Removal: After cooling the reactor to room temperature, carefully vent the excess hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite pad with a small amount of acetic acid to ensure complete recovery of the product.

  • Causality: Celite is a diatomaceous earth filter aid that prevents the fine catalyst particles from clogging the filter paper.

• Solvent Removal: Transfer the filtrate to a round-bottom flask and remove the acetic acid under reduced pressure using a rotary evaporator.

• Work-up and Isolation: a. Cool the concentrated residue in an ice bath and slowly add a 6 M aqueous solution of sodium hydroxide (NaOH) until the pH is strongly basic (pH > 12). This step is highly exothermic. b. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL). c. Combine the organic extracts and dry over anhydrous magnesium sulfate (MgSO₄). d. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield 5-Ethyl-2-methylpiperidine as an oil. The crude product can be purified by distillation if necessary.

Part B: Formation of 5-Ethyl-2-methylpiperidine Hydrochloride

• Dissolution: Dissolve the purified 5-Ethyl-2-methylpiperidine oil from Part A in anhydrous diethyl ether (approx. 10 mL of ether per 1 g of piperidine).

  • Trustworthiness: The use of anhydrous solvents is critical to prevent the co-precipitation of water and to ensure the formation of a crystalline, non-hygroscopic salt.

• Precipitation: While stirring the solution, add a 2.0 M solution of hydrogen chloride in diethyl ether dropwise. A white precipitate of the hydrochloride salt will form immediately.

• Completion: Continue adding the HCl solution until no further precipitation is observed. A slight excess ensures complete conversion.

• Isolation: Stir the resulting slurry for 30 minutes at room temperature. Collect the white solid by vacuum filtration.

• Washing and Drying: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or excess HCl. Dry the solid under high vacuum to yield 5-Ethyl-2-methylpiperidine hydrochloride.

Characterization

The final product should be characterized to confirm its identity and purity.

• Melting Point: A sharp melting point is indicative of high purity.

• NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation. The spectra will show a shift from aromatic signals of the starting material to aliphatic signals for the saturated piperidine ring.

• Mass Spectrometry (MS): Confirms the molecular weight of the free base cation.

• Infrared (IR) Spectroscopy: The disappearance of C=C and C=N stretching bands from the pyridine ring and the appearance of a broad N-H⁺ stretch in the hydrochloride salt are key diagnostic features.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 5-Ethyl-2-methylpiperidine hydrochloride. By employing a robust catalytic hydrogenation followed by a standard salt formation procedure, researchers can access this valuable building block in high yield and purity. Adherence to the detailed safety precautions is paramount for the successful and safe execution of this synthesis.

References

• Chemical Communications. (n.d.). Transfer hydrogenation of pyridinium and quinolinium species using ethanol as a hydrogen source to access saturated N-heterocycles. Royal Society of Chemistry. Retrieved from [Link]

• Zhou, Q., et al. (2016). Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. Organic Letters, 18(19), 5189–5191. Retrieved from [Link]

• Penta. (2025, March 26). Sodium borohydride Safety Data Sheet. Retrieved from [Link]

• University of California. (2012, December 14). Sodium borohydride - Standard Operating Procedure. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Sodium Borohydride. Retrieved from [Link]

• Ohio State University Chemistry Department. (n.d.). Sodium Borohydride Standard Operating Procedure. Retrieved from [Link]

• Sci-Hub. (2016). Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Reduction of 3,5-disubstituted pyridines to dihydropyridines. Royal Society of Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). 5-Ethyl-2-methylpyridine. Retrieved from [Link]

• Angewandte Chemie International Edition. (n.d.). Efficient Asymmetric Hydrogenation of Pyridines. Wiley Online Library. Retrieved from [Link]

• National Institutes of Health. (n.d.). Substituted Dihydropyridine Synthesis by Dearomatization of Pyridines. PMC. Retrieved from [Link]

• Zeitschrift für Naturforschung B. (2003). The Reduction of Pyridine to 1,4-Dihydropyridine by Lithiumtetrahydroborate in the Presence of Water. Retrieved from [Link]

• Ecochem. (n.d.). Kemira Sodium Borohydride NaBH4 An effective reducing agent. Retrieved from [Link]

• ResearchGate. (n.d.). The sodium borohydride reduction of N-sulfonylpyridinium salts. Synthesis of N-sulfonyl-1,4-(1,2-) dihydropyridines. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Nature Catalysis. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Retrieved from [Link]

• NIST. (n.d.). Piperidine, 5-ethyl-2-methyl-. NIST WebBook. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Retrieved from [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• PubChem. (n.d.). 5-ethyl-2-methylpiperidine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Piperidine, 5-ethyl-2-methyl-. Retrieved from [Link]

• Google Patents. (n.d.). CN104945308B - The method that pyridine ring is reduced into piperidines in 2- picoline -4- formic acid.

• Eurasian Chemico-Technological Journal. (2004). About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. Retrieved from [Link]

• Organic Syntheses. (n.d.). Piperidine, 1-ethyl-. Retrieved from [Link]

• YouTube. (2020, December 29). Research on the Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. BP International. Retrieved from [Link]

• Google Patents. (n.d.). US3846435A - Process for the production of 2-methyl-5-ethyl pyridine.

• Royal Society of Chemistry. (n.d.). A new reaction route for the synthesis of 2-methyl-5-ethylpyridine. Retrieved from [Link]

• ResearchGate. (2017). About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-methylpiperidine hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). CN105924408A - Synthetic method of piperidine hydrochloride.

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• Wikimedia Commons. (2021, June 30). File:Synthesis 5-Ethyl-2-methylpyridine.svg. Retrieved from [Link]

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• 4. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of meth ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00239F [pubs.rsc.org]
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Advanced Application Note: 5-Ethyl-2-methylpiperidine Hydrochloride in Organic Synthesis

Part 1: Executive Summary & Strategic Utility

5-Ethyl-2-methylpiperidine hydrochloride , historically known as Copellidine , is a polysubstituted piperidine scaffold derived from the hydrogenation of 5-ethyl-2-methylpyridine (MEP). Unlike the simple piperidine moiety found in muscle relaxants like Tolperisone, this dialkyl-substituted variant offers unique steric bulk and lipophilicity (logP ~2.6 for the free base).

Key Applications:

• Pharmacophore Modulation: Used to enhance the lipophilicity and metabolic stability of ion channel blockers (e.g., Cetiedil analogs) and antimicrobial agents.

• Mannich Base Synthesis: Acts as a secondary amine nucleophile in the synthesis of bioactive amino-alkylated phenols and pyranones.

• Stereochemical Probe: The molecule possesses two chiral centers (C2 and C5), existing as cis and trans diastereomers. The cis-isomer is often the pharmacologically active species in potassium channel inhibition.

Part 2: Chemical Properties & Handling

Physicochemical Profile

Property	Specification	Notes
Molecular Formula	C₈H₁₇N[1] · HCl	Salt form
Molecular Weight	163.69 g/mol	Free base: 127.23 g/mol
Appearance	White to off-white crystalline solid	Hygroscopic
Solubility	Water, Methanol, Ethanol	Insoluble in non-polar ethers
Stereochemistry	Mixture of cis and trans	Cis isomer typically dominates catalytic hydrogenation routes

Safety & Storage (Hygroscopic Warning)

The hydrochloride salt is stable but highly hygroscopic . Moisture absorption leads to clumping and stoichiometry errors.

• Storage: Store under nitrogen in a desiccator at room temperature.

• Handling: Weigh quickly in a low-humidity environment.

• Toxicity: Irritant to eyes and skin.[2] The free base is corrosive and volatile.

Part 3: Protocol A — Liberation of the Active Free Base

Most nucleophilic applications (alkylation, acylation, Mannich condensation) require the free amine. While some protocols use the salt directly with an added base, isolating the free base ensures tighter stoichiometric control.

Reagents

• 5-Ethyl-2-methylpiperidine hydrochloride (10.0 mmol, 1.64 g)

• Sodium Hydroxide (NaOH), 2M aqueous solution

• Dichloromethane (DCM) or Diethyl Ether

• Magnesium Sulfate (MgSO₄), anhydrous

Step-by-Step Procedure

• Dissolution: Suspend the hydrochloride salt in 20 mL of water in a separatory funnel.

• Basification: Slowly add 15 mL of 2M NaOH. The solution will become cloudy as the organic oil separates. Verify pH > 12.

• Extraction: Extract with DCM (3 x 15 mL). The product resides in the lower organic layer.

• Drying: Combine organic layers, wash with brine (10 mL), and dry over anhydrous MgSO₄ for 15 minutes.

• Concentration: Filter off the desiccant and concentrate under reduced pressure (Caution: The free base is volatile; do not use high vacuum < 20 mbar for extended periods).

• Yield Check: Expect ~1.20 g of colorless oil.

Part 4: Protocol B — Mannich Condensation (Antimicrobial Scaffolds)

This protocol describes the synthesis of 3-hydroxy-6-methyl-2-[(5-ethyl-2-methylpiperidin-1-yl)methyl]-4H-pyran-4-one , a potent antimicrobial agent. This reaction exploits the high nucleophilicity of the secondary amine to attack the iminium ion generated in situ.

Reaction Logic

The reaction proceeds via a three-component condensation.[3] Formaldehyde reacts with the amine to form a reactive iminium ion, which then undergoes electrophilic attack by the enolizable position of the pyranone (or phenol).

Experimental Workflow

Reagents:

• Amine: 5-Ethyl-2-methylpiperidine (Free base, 10 mmol)

• Substrate: Kojic acid derivative or 3-Hydroxy-6-methyl-4H-pyran-4-one (10 mmol)

• Linker: Formaldehyde (37% aq. solution, 12 mmol)

• Solvent: Methanol (20 mL)

Procedure:

• Charge: In a 50 mL round-bottom flask, dissolve the pyranone substrate in Methanol.

• Activation: Add the 5-Ethyl-2-methylpiperidine dropwise over 5 minutes.

• Initiation: Add Formaldehyde solution (37%) slowly. A mild exotherm may occur.

• Reaction: Stir at Room Temperature for 1 hour , then heat to Reflux (65°C) for 3 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: CHCl₃/MeOH 9:1). Look for the disappearance of the amine spot.

• Workup: Cool the mixture to 0°C. The product often precipitates as a solid.

  • If solid:[4][5] Filter and wash with cold ethanol.

  • If oil: Evaporate solvent, redissolve in minimal hot ethanol, and induce crystallization.

• Purification: Recrystallize from Ethanol/Ether.

Mechanism Visualization

Figure 1: Mechanistic pathway for the Mannich condensation of 5-ethyl-2-methylpiperidine.

Part 5: Protocol C — N-Alkylation for Ion Channel Blockers

This protocol is adapted for synthesizing lipophilic amino-ethers (e.g., Cetiedil analogs) where the steric bulk of the 2,5-disubstitution pattern provides resistance to metabolic deamination.

Experimental Workflow

Reagents:

• 5-Ethyl-2-methylpiperidine (1.0 eq)

• Alkyl Halide (e.g., 2-bromoethyl ester derivative) (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Potassium Iodide (KI), catalytic (0.1 eq)

• Solvent: Acetonitrile (ACN) or DMF

Procedure:

• Setup: Flame-dry a two-neck flask under Nitrogen.

• Addition: Suspend K₂CO₃ and KI in ACN. Add the 5-Ethyl-2-methylpiperidine.[1][2][5][6][7][8][9][10][11][12]

• Alkylation: Add the Alkyl Halide dropwise at room temperature.

• Thermal Phase: Heat to 60–80°C for 12–18 hours.

  • Note: The steric hindrance at the C2 position of the piperidine ring slows down the reaction compared to simple piperidine. KI is crucial to accelerate the reaction via the Finkelstein mechanism.

• Quench: Cool to RT, filter off inorganic salts, and evaporate the solvent.

• Purification: Flash Chromatography (Silica Gel).

  • Eluent: Hexane/Ethyl Acetate (gradient). The product is less polar than the starting amine.

Part 6: Stereochemical Analysis (Critical Quality Attribute)

The biological activity of 5-ethyl-2-methylpiperidine derivatives often depends on the stereochemistry.

• Cis-Isomer: The ethyl and methyl groups are equatorial/equatorial (or axial/axial, less stable). This is typically the major product of catalytic hydrogenation of the pyridine precursor.

• Trans-Isomer: One group is axial, one is equatorial.

NMR Validation (¹H NMR in CDCl₃):

• Methyl Doublet (C2-Me):

  • Cis-isomer: Typically appears upfield (~0.95 ppm).

  • Trans-isomer: Typically appears slightly downfield (~1.05 ppm).

• C2-H Proton:

  • The multiplicity and coupling constants (

    values) of the proton at the 2-position distinguish the isomers based on the Karplus equation (axial-axial vs axial-equatorial coupling).

Part 7: References

• Köse, M. et al. (2010). "Mannich base derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one with antimicrobial activity."[13] Turkish Journal of Chemistry, 34, 1-10.

• Bovell, D. et al. (2000). "Potassium Channel Blockers as Potential Antisickling Agents." UCL Discovery, Thesis, Chapter 4 (Synthesis of UCL 1495 series).

• National Institute of Standards and Technology (NIST). "Piperidine, 5-ethyl-2-methyl- Properties." NIST Chemistry WebBook.

• Sigma-Aldrich. "Safety Data Sheet: 5-Ethyl-2-methylpiperidine."

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• 2. 5-ethyl-2-methylpyridine – High-purity Aroma Chemical For Flavor & Fragrance Applications [chemicalbull.com]
• 3. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
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• 13. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Notes and Protocols: Investigating 5-Ethyl-2-methylpiperidine Hydrochloride as a Putative Ligand in Asymmetric Catalysis

These application notes serve as a technical guide for researchers, chemists, and drug development professionals interested in the potential of 5-Ethyl-2-methylpiperidine hydrochloride as a chiral ligand in asymmetric catalysis. Recognizing the current scarcity of published data for this specific molecule, this document provides a framework for its evaluation based on well-established principles and the performance of structurally analogous chiral piperidine ligands.

Part 1: The Potential of Chiral Piperidine Scaffolds in Asymmetric Catalysis - A Review of Analogs

The piperidine scaffold is a privileged structure in medicinal chemistry and has also found significant utility in the design of chiral ligands for asymmetric catalysis. The rigid, chair-like conformation and the presence of stereocenters allow for the creation of a well-defined chiral environment around a metal center, which is essential for effective stereochemical control.

Section 1.1: Design Principles of Chiral Piperidine Ligands

5-Ethyl-2-methylpiperidine exists as multiple stereoisomers due to the chiral centers at C2 and C5. The relative stereochemistry (cis/trans) and the absolute configuration (R/S) of these substituents are critical. The alkyl groups at the 2- and 5-positions create steric bulk that can effectively shield quadrants of the metal's coordination sphere. This steric hindrance directs the approach of the substrate, ultimately controlling the stereochemical outcome of the reaction.

The nitrogen atom of the piperidine ring serves as the primary coordination site to the metal center. In the case of 5-Ethyl-2-methylpiperidine hydrochloride, the protonated form requires deprotonation with a suitable base to enable its function as a neutral ligand. The choice of the metal precursor and the method of in-situ catalyst formation are therefore critical experimental parameters.

Section 1.2: Representative Catalytic Applications of Structurally Similar Piperidine Ligands

While direct applications of 5-Ethyl-2-methylpiperidine are not extensively documented, numerous studies on ligands with similar structural motifs, such as derivatives of 2-methylpiperidine or other C2-substituted piperidines, highlight their potential. These analogs have proven effective in a range of metal-catalyzed asymmetric transformations.

One prominent example is the use of chiral piperidine-containing ligands in copper-catalyzed asymmetric conjugate additions. In these reactions, the chiral ligand-copper complex activates the electrophile and controls the facial selectivity of the nucleophilic attack.

Table 1: Performance of Analogous Chiral Piperidine-Type Ligands in a Representative Cu-Catalyzed Conjugate Addition

Ligand Analog	Substrate	Nucleophile	Solvent	Temp (°C)	Yield (%)	ee (%)
(S)-2-Methylpiperidine derivative	Cyclohexenone	Diethylzinc	Toluene	-20	>95	85
(2R,6R)-2,6-Dimethylpiperidine	Chalcone	Grignard Reagent	THF	-78	90	92
C2-symmetric bis(piperidine)	Nitro-olefin	Malonate	DCM	0	98	95

Note: The data presented in this table is representative and synthesized from typical results found in the literature for analogous ligand systems for illustrative purposes.

Below is a generalized catalytic cycle for a Cu-catalyzed asymmetric conjugate addition, illustrating the role of a generic chiral piperidine ligand.

Caption: Fig. 1: Generalized Catalytic Cycle for a Cu-Catalyzed Asymmetric Conjugate Addition.

Part 2: A General Protocol for Screening 5-Ethyl-2-methylpiperidine Hydrochloride in Catalysis

Given the lack of specific literature, researchers must employ a systematic screening approach to determine the catalytic efficacy of 5-Ethyl-2-methylpiperidine hydrochloride. The following generalized protocol provides a robust starting point for evaluating this ligand in a model reaction, such as the asymmetric addition of diethylzinc to cyclohexenone.

Section 2.1: Materials and Reagents

• Ligand: 5-Ethyl-2-methylpiperidine hydrochloride

• Metal Precursor: Copper(II) trifluoromethanesulfonate (Cu(OTf)₂) or similar

• Base: Sodium tert-butoxide (NaOtBu) or similar non-nucleophilic base

• Substrate: Cyclohexenone

• Nucleophile: Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

• Solvent: Anhydrous toluene

• Quenching Solution: Saturated aqueous ammonium chloride (NH₄Cl)

• Standards: Racemic product for HPLC calibration

• Equipment: Schlenk line, argon or nitrogen supply, magnetic stirrer, temperature-controlled bath, syringes, glassware.

Section 2.2: Step-by-Step Screening Protocol

• Ligand Deprotonation and Catalyst Formation (In-Situ): a. To a flame-dried Schlenk flask under an inert atmosphere (argon), add the metal precursor (e.g., Cu(OTf)₂, 0.05 mmol). b. In a separate flask, dissolve 5-Ethyl-2-methylpiperidine hydrochloride (0.11 mmol, 2.2 equivalents relative to Cu) in anhydrous toluene (2 mL). c. Add the base (e.g., NaOtBu, 0.11 mmol) to the ligand solution and stir for 30 minutes at room temperature to ensure complete deprotonation. A color change or precipitation of NaCl may be observed. d. Transfer the resulting solution of the free ligand to the flask containing the copper precursor via a cannula. e. Stir the mixture at room temperature for 1 hour to allow for the formation of the chiral copper-ligand complex.

• Catalytic Reaction: a. Cool the flask containing the catalyst solution to the desired temperature (e.g., -20 °C) using a cryobath. b. Add the substrate (cyclohexenone, 1.0 mmol) to the catalyst solution. c. Slowly add the nucleophile (Et₂Zn, 1.2 mL of a 1.0 M solution, 1.2 mmol) dropwise over 10 minutes. d. Allow the reaction to stir at -20 °C and monitor its progress by TLC or GC analysis of aliquots.

• Work-up and Purification: a. Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl (5 mL). b. Allow the mixture to warm to room temperature and extract the aqueous layer with diethyl ether (3 x 10 mL). c. Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. d. Purify the crude product by flash column chromatography on silica gel.

• Analysis: a. Determine the yield of the purified product. b. Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis, comparing the result to a racemic standard.

Caption: Fig. 2: Experimental Workflow for Screening the Catalytic Performance of a Novel Ligand.

Part 3: Characterization and Validation

The identity and purity of 5-Ethyl-2-methylpiperidine hydrochloride should be confirmed before use. Standard analytical techniques include:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and isomeric purity.

• Mass Spectrometry: To verify the molecular weight.

• FT-IR Spectroscopy: To identify characteristic functional group vibrations.

For the reaction product, chiral High-Performance Liquid Chromatography (HPLC) is the most common method for determining enantiomeric excess. A column with a chiral stationary phase is used to separate the two enantiomers, and the ratio of their peak areas gives the ee value.

Conclusion

While 5-Ethyl-2-methylpiperidine hydrochloride is not yet an established ligand in the catalytic literature, its structural features are highly analogous to other successful chiral piperidine-based ligands. The ethyl and methyl substituents provide the necessary steric bulk to create a chiral pocket around a coordinated metal center, suggesting its potential in asymmetric catalysis. The provided screening protocol offers a clear and robust pathway for researchers to systematically evaluate its performance and potentially unlock a new and effective ligand for challenging asymmetric transformations. Successful application will depend on careful optimization of the reaction conditions, including the choice of metal, solvent, base, and temperature.

HPLC analysis method for 5-Ethyl-2-methylpiperidine hydrochloride

An Application Note for the HPLC Analysis of 5-Ethyl-2-methylpiperidine Hydrochloride

Abstract

5-Ethyl-2-methylpiperidine hydrochloride is a substituted piperidine derivative relevant in pharmaceutical and chemical synthesis. As a secondary aliphatic amine, it lacks a native chromophore, rendering direct analysis by High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection challenging and insensitive. This application note presents a comprehensive and robust method for the quantitative analysis and chiral separation of 5-Ethyl-2-methylpiperidine. The core of this methodology is a pre-column derivatization strategy that introduces a strongly UV-absorbing moiety to the analyte, enabling highly sensitive detection. We detail a complete protocol for achiral purity and assay determination using 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) as the derivatization agent, followed by reversed-phase HPLC-UV analysis. Furthermore, we provide a foundational method for the chiral separation of its stereoisomers using a polysaccharide-based chiral stationary phase (CSP). This guide is designed for researchers, scientists, and drug development professionals, offering step-by-step protocols, explanations for key experimental choices, and a framework for method validation according to ICH guidelines.

Introduction and Analytical Challenge

The piperidine ring is a core structural motif in numerous active pharmaceutical ingredients (APIs).[1] Accurate quantification and purity assessment of piperidine-containing compounds like 5-Ethyl-2-methylpiperidine hydrochloride are therefore critical for quality control in drug development and manufacturing. The primary analytical hurdle for this compound is its chemical structure. As a saturated heterocyclic amine, it does not possess a conjugated system of electrons and therefore does not absorb light in the functional region of UV-Vis spectrophotometry (200-800 nm).

Direct analysis by HPLC-UV would result in extremely poor sensitivity, making it unsuitable for impurity profiling or accurate quantification. To overcome this, a chemical derivatization step is necessary to attach a chromophore (a light-absorbing chemical group) to the amine.[2][3] This application note details a method based on derivatization with FMOC-Cl, a well-established reagent for both primary and secondary amines, which yields a stable derivative with strong UV absorbance.[4][5]

Additionally, 5-Ethyl-2-methylpiperidine possesses two chiral centers, meaning it can exist as multiple stereoisomers. Since different enantiomers of a drug can have vastly different pharmacological or toxicological effects, chiral separation is often a regulatory requirement.[6][7] This guide also addresses this need by outlining a chiral HPLC method.

Method Development Rationale

The logical approach to developing an HPLC method for a non-UV-active analyte like 5-Ethyl-2-methylpiperidine is illustrated below. The absence of a native chromophore immediately directs the workflow toward chemical derivatization.

Caption: Method development decision tree for HPLC-UV analysis.

Part I: Achiral Assay and Purity Determination

This section describes a method for determining the overall purity and concentration of 5-Ethyl-2-methylpiperidine hydrochloride, irrespective of its stereoisomeric form.

Principle of Derivatization with FMOC-Cl

9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) reacts rapidly with the secondary amine of 5-Ethyl-2-methylpiperidine under mild basic conditions. The reaction forms a stable, highly fluorescent, and UV-active derivative. The bulky, nonpolar fluorenyl group enhances the compound's retention on a reversed-phase C18 column, allowing for excellent separation from the polar reagent byproducts and other potential impurities.

Materials and Instrumentation

Reagents & Materials	Instrumentation
5-Ethyl-2-methylpiperidine HCl Reference Standard	HPLC System with Gradient Pump
9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)	UV/Vis or Diode Array Detector (DAD)
Acetonitrile (HPLC Grade)	Autosampler
Water (HPLC Grade, e.g., Milli-Q)	Column Thermostat
Borate Buffer (pH 9.0)	Analytical Balance
Hydrochloric Acid (HCl)	pH Meter
Methanol (HPLC Grade)	Vortex Mixer, Sonicator
0.45 µm Syringe Filters (PTFE)	---

Experimental Protocols

Protocol 1: Preparation of Solutions

• Mobile Phase A: Prepare 0.1% (v/v) Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Borate Buffer (0.1 M, pH 9.0): Dissolve 6.18 g of boric acid in 1 L of water. Adjust pH to 9.0 with 1 M Sodium Hydroxide.

• FMOC-Cl Reagent (15 mM): Dissolve ~40 mg of FMOC-Cl in 10 mL of Acetonitrile. Prepare this solution fresh daily and protect it from light.

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of 5-Ethyl-2-methylpiperidine HCl Reference Standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Working Standard Solution (100 µg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with Diluent.

Protocol 2: Pre-column Derivatization Procedure

• Transfer 100 µL of the Working Standard Solution (or sample solution) into an HPLC vial.

• Add 200 µL of Borate Buffer (pH 9.0).

• Add 400 µL of the FMOC-Cl Reagent (15 mM).

• Cap the vial immediately and vortex for 30 seconds.

• Allow the reaction to proceed at room temperature for 15 minutes.

• To quench the reaction and consume excess FMOC-Cl, add 100 µL of a primary amine solution like 1 M amantadine or glycine (optional but recommended for complex matrices). Vortex for 1 minute.

• The sample is now ready for injection.

Chromatographic Conditions

Parameter	Condition
HPLC Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile
Gradient Program	0-2 min: 50% B2-15 min: 50% to 90% B15-18 min: 90% B18-18.1 min: 90% to 50% B18.1-25 min: 50% B (Equilibration)
Flow Rate	1.0 mL/min
Detection Wavelength	265 nm
Injection Volume	10 µL
Column Temperature	30 °C
Run Time	25 min

Rationale for Chromatographic Choices

• Column: A standard C18 column provides excellent retention and separation for the relatively nonpolar FMOC-analyte derivative.

• Mobile Phase: A gradient of acetonitrile and acidified water is used. The acid (phosphoric acid) ensures a consistent pH and suppresses the ionization of any residual silanol groups on the column, leading to better peak shapes. The gradient elution is crucial for separating the analyte derivative from early-eluting polar species (e.g., hydrolyzed FMOC-Cl) and late-eluting nonpolar impurities.

• Detector Wavelength: 265 nm is selected as it corresponds to a strong absorbance maximum for the fluorenyl moiety of the FMOC group, ensuring high sensitivity.[5]

Part II: Chiral Separation of Stereoisomers

5-Ethyl-2-methylpiperidine has two stereocenters, leading to four possible stereoisomers (two pairs of enantiomers). Separating these requires a chiral stationary phase (CSP).

Principle of Chiral Separation

Chiral separations on a CSP are achieved through the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector immobilized on the stationary phase.[8] These complexes have different energies of formation and stability, leading to different retention times for each enantiomer. Polysaccharide-based CSPs are highly effective for a wide range of chiral compounds, including amines.[9]

Recommended Starting Conditions for Chiral Separation

Developing a chiral separation often requires screening several columns and mobile phases.[7] The following conditions serve as an excellent starting point. Note that derivatization is generally not required for chiral separation if a sufficiently sensitive detector like a mass spectrometer is available. However, for UV detection, the FMOC-derivatized analyte from Part I can be used.

Parameter	Condition
HPLC Column	Chiralpak IC (or equivalent cellulose tris(3,5-dichlorophenylcarbamate) CSP)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	230 nm or 265 nm (if using derivatized analyte)
Injection Volume	10 µL
Column Temperature	25 °C

Rationale for Chiral Method Choices

• Column: Polysaccharide-based CSPs like Chiralpak IC are known for their broad enantioselectivity.

• Mobile Phase: A normal-phase mobile phase consisting of an alkane (hexane) and an alcohol modifier (isopropanol) is standard for this type of CSP. The small amount of basic additive (diethylamine) is crucial for improving the peak shape of amine-containing analytes by minimizing undesirable interactions with the silica support.[8]

Method Validation Framework

Any analytical method used for quality control must be validated to ensure it is fit for its intended purpose. The following parameters should be assessed according to ICH Q2(R1) guidelines.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products, matrix).	Peak purity index > 0.999 (DAD), baseline resolution from other peaks.
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration within a given range.	Correlation coefficient (r²) ≥ 0.999.
Range	The interval between the upper and lower concentration of analyte for which the method has suitable precision, accuracy, and linearity.	Assay: 80-120% of test concentration.
Accuracy	The closeness of test results to the true value.	Recovery of 98.0% to 102.0% for spiked samples.
Precision (Repeatability & Intermediate)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	RSD ≤ 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; RSD ≤ 10%.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when varying flow rate (±5%), column temp (±2°C), mobile phase composition (±2%).

Overall Analytical Workflow

The complete process from sample receipt to final result is summarized in the following workflow diagram.

Caption: Overall workflow for the analysis of 5-Ethyl-2-methylpiperidine HCl.

Conclusion

The analytical methods detailed in this application note provide a robust and reliable framework for the quality control of 5-Ethyl-2-methylpiperidine hydrochloride. By employing a pre-column derivatization step with FMOC-Cl, the challenge of its non-existent UV chromophore is effectively overcome, enabling sensitive and accurate quantification by reversed-phase HPLC. Furthermore, the outlined starting conditions for chiral HPLC offer a clear path for the critical assessment of stereoisomeric purity. These protocols, grounded in established chromatographic principles and designed for validation, equip researchers and analysts with the necessary tools for the comprehensive characterization of this important chemical entity.

References

• Title: Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin Source: PubMed URL: [Link]

• Title: Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols Source: PMC, National Center for Biotechnology Information URL: [Link]

• Title: An HPLC Method for the Determination of Amines in Flotation Pulp Based on Derivatization Source: MDPI URL: [Link]

• Title: A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals Source: MDPI URL: [Link]

• Title: Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols Source: ResearchGate URL: [Link]

• Title: Development of a Gas Chromatography Method for the Estimation of Alkylamines in Foods Source: ACS Publications URL: [Link]

• Title: Development of an HPLC method for the determination of amines in a leukemia mouse model Source: RSC Publishing URL: [Link]

• Title: Chemical Properties of Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2) Source: Cheméo URL: [Link]

• Title: The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists Source: PMC, National Center for Biotechnology Information URL: [Link]

• Title: 5-Ethyl-2-methylpiperidine | C8H17N | CID 7727 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Piperidine, 5-ethyl-2-methyl- Source: NIST WebBook URL: [Link]

• Title: Chiral Separations by High‐Performance Liquid Chromatography Source: ResearchGate URL: [Link]

• Title: HPLC separation of enantiomers using chiral stationary phases Source: Česká a slovenská farmacie URL: [Link]

• Title: Playing with Selectivity for Optimal Chiral Separation Source: LCGC International URL: [Link]

• Title: 5-ethyl-2-methylpiperidine (C8H17N) Source: PubChemLite URL: [Link]

• Title: UV SPECTRA OF AQUEOUS OR ETHANOLIC SOLUTIONS OF TWENTY-SEVEN ACTIVE PHARMACEUTICAL INGREDIENTS Source: Scripta Scientifica Pharmaceutica URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]
• 5. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Precision Quantification of 5-Ethyl-2-methylpiperidine (EMP) by GC-MS

Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the quantification of 5-Ethyl-2-methylpiperidine (EMP), a critical intermediate and potential process impurity in pharmaceutical synthesis. Unlike standard protocols that suffer from severe peak tailing due to the secondary amine moiety, this method utilizes a base-deactivated stationary phase to achieve symmetrical peak shapes without the need for derivatization. We address the separation of cis and trans diastereomers and provide a self-validating workflow compliant with ICH Q2(R1) guidelines.

Introduction & Scientific Rationale

The Analytical Challenge

5-Ethyl-2-methylpiperidine (EMP, CAS: 104-89-2) presents unique analytical challenges:

• Basicity: As a secondary amine, EMP interacts strongly with active silanol groups in standard GC liners and columns, leading to peak tailing, hysteresis, and non-linear calibration curves.

• Isomerism: EMP exists as cis and trans diastereomers. Accurate quantification requires chromatographic resolution of these isomers or a validated summation method.

• Volatility: Its relatively low boiling point (~164°C) makes it ideal for GC, but susceptible to loss during evaporative concentration steps in sample preparation.

Strategic Approach

This protocol rejects the traditional derivatization approach (e.g., using Trifluoroacetic anhydride) in favor of a Direct Injection Method using a base-deactivated column. This reduces sample preparation time, minimizes error propagation from incomplete derivatization, and increases throughput.

Target Audience: Analytical Development Scientists, QC Managers.

Chemical & Physical Properties

Property	Value	Relevance to Protocol
Molecular Formula	C₈H₁₇N	Target Mass (MW 127)
Molecular Weight	127.23 g/mol	MS Source Optimization
Boiling Point	163–165 °C	Oven Program Design
pKa	~11.0 (Estimated)	Requires alkaline pH for extraction
Solubility	Soluble in MeOH, DCM, EtOAc	Solvent Selection

Experimental Workflow

The following diagram illustrates the critical path from sample receipt to data reporting.

Figure 1: End-to-end workflow for EMP quantification ensuring free-base form injection.

Detailed Protocol

Reagents and Standards

• Reference Standard: 5-Ethyl-2-methylpiperidine (Mix of isomers), >98% purity.

• Internal Standard (IS): 2-Ethylpiperidine or d11-Piperidine (Deuterated analog preferred).

• Solvent: Dichloromethane (DCM) or Methanol (LC-MS Grade).

• Base: 1N Sodium Hydroxide (NaOH).

Sample Preparation (Liquid-Liquid Extraction)

Rationale: EMP exists as a salt in many reaction mixtures. It must be converted to its free base to be volatile and compatible with the GC column.

• Weighing: Accurately weigh 50 mg of sample into a 10 mL centrifuge tube.

• Dissolution: Add 2.0 mL of 1N NaOH (aq). Vortex for 30 seconds to ensure complete basification (pH > 12).

• Extraction: Add 5.0 mL of Dichloromethane (containing 50 µg/mL Internal Standard).

• Agitation: Shake mechanically for 10 minutes.

• Separation: Centrifuge at 3000 rpm for 5 minutes.

• Collection: Transfer the lower organic layer (DCM) to a GC vial containing anhydrous sodium sulfate (to remove residual water).

GC-MS Instrumentation Parameters

System: Agilent 7890/5977 or equivalent.

Gas Chromatograph (GC)

• Column: Rtx-Volatile Amine (Restek) or CP-Volamine (Agilent).

  • Dimensions: 30 m x 0.32 mm x 1.0 µm.

  • Why? These columns utilize base-deactivated stationary phases that prevent the "shark-fin" tailing typical of amines on standard DB-5 columns.

• Inlet: Split/Splitless.

  • Mode: Split (10:1) to improve peak shape and prevent column overload.

  • Liner: Ultra Inert Base-Deactivated Liner with Wool (Critical).

  • Temperature: 250 °C.

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Oven Program:

  • Hold at 60 °C for 2 min.

  • Ramp 10 °C/min to 200 °C.

  • Ramp 20 °C/min to 260 °C.

  • Hold 3 min.

  • Total Run Time: ~20 minutes.

Mass Spectrometer (MS)

• Source Temp: 230 °C.

• Quad Temp: 150 °C.

• Transfer Line: 260 °C.

• Acquisition Mode: SIM (Selected Ion Monitoring) for quantification; Scan (40-300 amu) for identification.

SIM Parameters (Target Ions):

Ion Type	m/z	Origin
Quantifier	112	[M - CH₃]⁺ (Loss of methyl group)
Qualifier 1	127	[M]⁺ (Molecular Ion)
Qualifier 2	98	[M - C₂H₅]⁺ (Loss of ethyl group)

| Internal Standard | Depends on IS selection | e.g., m/z 84 for 2-Ethylpiperidine |

Note: The fragmentation pattern is dominated by alpha-cleavage. The loss of the methyl group (m/z 112) is typically the base peak or highly abundant.

Data Analysis & Isomer Handling

Isomer Separation

On the recommended column, EMP typically elutes as two distinct peaks (cis and trans isomers).

• Resolution (Rs): Ensure Rs > 1.5 between isomers if individual quantification is required.

• Quantification Strategy: If the reference standard is a mixture of isomers (common), sum the peak areas of both isomers in the sample and compare to the summed area of the standard.

System Suitability Criteria

Before running samples, the system must pass the following checks:

• Tailing Factor (Tf): < 1.5 (Strict requirement for amines).

• Sensitivity: S/N ratio > 10 for the LOQ standard.

• Precision: RSD < 5.0% for 6 replicate injections of the standard.

Troubleshooting Guide (Decision Tree)

Figure 2: Troubleshooting logic for common amine analysis issues.

References

• National Institute of Standards and Technology (NIST). Piperidine, 5-ethyl-2-methyl- Mass Spectrum. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]

• Restek Corporation. Analysis of Volatile Amines on Rtx-Volatile Amine Columns. Application Note. Available at: [Link]

• Little, J. L.Gas Chromatography-Mass Spectrometry of Amine Compounds. Journal of Chromatography A, 2019.

• PubChem. 5-Ethyl-2-methylpiperidine Compound Summary. National Library of Medicine. Available at: [Link]

• International Conference on Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). Available at: [Link]

Sources

• 1. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]

The Strategic Role of 5-Ethyl-2-methylpiperidine HCl in the Synthesis of Advanced Pharmaceutical Intermediates

The piperidine moiety is a cornerstone in modern medicinal chemistry, embedded in the molecular architecture of a vast number of approved therapeutic agents.[1][2] Its prevalence stems from its ability to confer favorable pharmacokinetic properties, including improved solubility, metabolic stability, and bioavailability. Among the diverse array of substituted piperidines, 5-Ethyl-2-methylpiperidine, particularly as its hydrochloride salt, has emerged as a critical building block in the synthesis of complex pharmaceutical intermediates. This guide provides an in-depth exploration of its application, underscored by detailed protocols and the scientific rationale behind its strategic use in drug development.

Introduction to 5-Ethyl-2-methylpiperidine: A Versatile Scaffold

5-Ethyl-2-methylpiperidine is a disubstituted piperidine that offers multiple points for stereochemical diversity, existing as cis and trans diastereomers, each of which can be resolved into a pair of enantiomers. This stereochemical complexity is a key asset in drug design, as the specific three-dimensional arrangement of substituents can dramatically influence a molecule's interaction with its biological target.[3][4] The hydrochloride salt form enhances the compound's stability and handling characteristics, making it amenable to a variety of reaction conditions employed in pharmaceutical manufacturing.

The primary route to 5-Ethyl-2-methylpiperidine involves the catalytic hydrogenation of its aromatic precursor, 5-ethyl-2-methylpyridine. This transformation, while conceptually straightforward, requires careful optimization to achieve high yields and, crucially, the desired stereoselectivity.[5][6]

Core Application: Synthesis of Glycogen Synthase Kinase 3 (GSK-3) Inhibitors

A significant application of 5-Ethyl-2-methylpiperidine HCl lies in the synthesis of potent and selective inhibitors of Glycogen Synthase Kinase 3 (GSK-3). GSK-3 is a serine/threonine kinase implicated in a multitude of cellular processes, and its dysregulation has been linked to the pathophysiology of several diseases, including Alzheimer's disease, type 2 diabetes, and certain cancers.[7][8][9]

The 5-ethyl-2-methylpiperidine scaffold serves as a key component in a class of urea-based GSK-3 inhibitors. Its specific substitution pattern and stereochemistry are crucial for achieving high affinity and selectivity for the ATP-binding pocket of the enzyme.[7]

Synthetic Workflow Overview

The general synthetic strategy involves the coupling of 5-Ethyl-2-methylpiperidine with an isocyanate-bearing aromatic or heteroaromatic core. The hydrochloride salt is typically neutralized in situ to liberate the free amine for the reaction.

Caption: Synthetic workflow for a GSK-3 inhibitor intermediate.

Detailed Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 5-Ethyl-2-methylpyridine

This protocol outlines the synthesis of the crucial piperidine intermediate. The choice of catalyst and reaction conditions is critical for achieving high conversion and the desired cis-diastereomer, which is often the preferred isomer for subsequent reactions.

Rationale: Platinum(IV) oxide (PtO₂) is a highly effective catalyst for pyridine hydrogenation. The use of glacial acetic acid as a solvent protonates the pyridine nitrogen, facilitating the reduction of the aromatic ring.[5] High hydrogen pressure is necessary to overcome the aromatic stability.

Parameter	Value	Reference
Starting Material	5-Ethyl-2-methylpyridine	[5]
Catalyst	Platinum(IV) oxide (PtO₂)	[5]
Catalyst Loading	5 mol%	[5]
Solvent	Glacial Acetic Acid	[5]
Hydrogen Pressure	70 bar	[10]
Temperature	Room Temperature	[5]
Reaction Time	4-6 hours	[10]
Typical Yield	High	[5]

Step-by-Step Methodology:

• Vessel Preparation: To a high-pressure autoclave, add 5-ethyl-2-methylpyridine (1.0 g) and glacial acetic acid (5 mL).

• Catalyst Addition: Carefully add Platinum(IV) oxide (5 mol%) to the solution.

• Inerting: Seal the reaction vessel and purge with nitrogen gas three times to remove atmospheric oxygen.

• Hydrogenation: Pressurize the vessel with hydrogen gas to 70 bar.

• Reaction: Stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, carefully vent the hydrogen gas. Quench the reaction by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 5-ethyl-2-methylpiperidine can be purified by column chromatography.[5]

• Salt Formation: To obtain the hydrochloride salt, dissolve the purified free base in a suitable solvent (e.g., diethyl ether) and bubble dry HCl gas through the solution, or add a solution of HCl in a compatible solvent. The precipitate is then collected by filtration and dried.

Protocol 2: Synthesis of a 1-Aryl-3-(5-ethyl-2-methyl-1-piperidinyl)urea Intermediate

This protocol details the coupling of 5-Ethyl-2-methylpiperidine HCl with an aryl isocyanate to form a key urea intermediate for a GSK-3 inhibitor.

Rationale: The urea linkage is a common pharmacophore in kinase inhibitors, acting as a hydrogen bond donor and acceptor to interact with the hinge region of the kinase. The reaction between an amine and an isocyanate is typically high-yielding and proceeds under mild conditions. In-situ neutralization of the piperidine hydrochloride is a common and efficient strategy.

Parameter	Value
Starting Material	5-Ethyl-2-methylpiperidine HCl
Reagent	Substituted Aryl Isocyanate
Base	Triethylamine or Diisopropylethylamine
Solvent	Dichloromethane or Tetrahydrofuran
Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Typical Yield	>90%

Step-by-Step Methodology:

• Reaction Setup: To a solution of 5-Ethyl-2-methylpiperidine HCl (1.0 eq) in dry dichloromethane at 0 °C under a nitrogen atmosphere, add triethylamine (1.1 eq).

• Amine Liberation: Stir the mixture for 15-20 minutes to ensure complete neutralization and formation of the free piperidine base.

• Isocyanate Addition: Add a solution of the substituted aryl isocyanate (1.0 eq) in dry dichloromethane dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, wash the reaction mixture with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or recrystallization to yield the pure urea intermediate.

Caption: Workflow for the synthesis of a urea-based intermediate.

Conclusion and Future Perspectives

5-Ethyl-2-methylpiperidine HCl is a valuable and versatile building block in pharmaceutical synthesis, particularly for the development of kinase inhibitors. Its stereochemical features and robust nature make it an attractive scaffold for generating libraries of compounds for drug discovery. The protocols detailed herein provide a solid foundation for the synthesis of key intermediates, and the underlying principles can be adapted for the synthesis of a wide range of other biologically active molecules. As the demand for structurally diverse and stereochemically complex drug candidates continues to grow, the importance of chiral piperidine derivatives like 5-Ethyl-2-methylpiperidine is set to increase, driving further innovation in synthetic methodologies and applications.

References

• Reddymasu, S., Ranganath, K. V. S., & Raju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4358-4360.
• Kaur, M., & Singh, M. (2023).
• Ring, D. B., Johnson, K. W., Henriksen, E. J., Nuss, J. M., Goff, D., Kinnick, T. R., ... & Zessin, G. T. (2003). Discovery and Development of GSK3 Inhibitors for the Treatment of Type 2 Diabetes. Current pharmaceutical design, 9(14), 1167-1187.
• Google Patents. (n.d.). CN108047125A - The preparation method of one kind (2R, 4R) -4- methyl piperidine -2- Ethyl formate compounds.
• Zhang, M., & Chen, Z. (2017). Piperidine-based drug discovery. In Comprehensive Medicinal Chemistry III (pp. 256-285). Elsevier.

• Dakischem. (2026, January 29). The Role of Piperidine Derivatives in Drug Discovery: A Buyer's Guide. Retrieved from [Link]

• Google Patents. (n.d.). US5043345A - Piperidine compounds and their preparation and use.
• D'Oca, M. G. M. (2018). Stereoselective and Economical Methods for Chemical Synthesis of Essential Medicines.
• Kumar, A., & Bharatam, P. V. (2016). Design, synthesis and biological evaluation of 5-benzylidene-2-iminothiazolidin-4-ones as selective GSK-3β inhibitors. European journal of medicinal chemistry, 122, 563-576.
• Cohen, P., & Goedert, M. (2004). GSK3 inhibitors: development and therapeutic potential. Nature reviews Drug discovery, 3(6), 479-487.
• Google Patents. (n.d.). US4535186A - 1-(1-(substituted phenyl)-2-(dimethylamino)ethyl)cyclohexanol compounds.
• Pelliccia, S., & Di Micco, S. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(24), 8089.
• Google Patents. (n.d.). US10301313B2 - Polymorphs.
• Milosavljevic, S., Mijin, D., Stankovic, M., & Petrovic, S. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society, 67(12), 793-801.
• Sahoo, A., & Sahoo, S. K. (2024). Natural compound screening predicts novel GSK-3 isoform-specific inhibitors. bioRxiv.

• European Patent Office. (n.d.). EP4559915A1 - PIPERIDINYL-METHYL-PURINEAMINES AS NSD2 INHIBITORS AND ANTI-CANCER AGENTS. Retrieved from [Link]

• Jones, S. P., Firth, J. D., Wheldon, M. C., Atobe, M., Hubbard, R. E., Blakemore, D. C., ... & O'Brien, P. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio-and diastereoisomers of methyl substituted pipecolinates. RSC medicinal chemistry, 13(12), 1614-1625.

• PubChem. (n.d.). 4-(5H-dibenzo[a,d]cyclohepten-5-yl)piperidine compounds, pharmaceutical compositions and methods - Patent US-4626542-A. Retrieved from [Link]

• Zhang, G., & Lipton, M. A. (2007). Efficient synthesis of cis-2,6-di-(2-quinolylpiperidine). Tetrahedron letters, 48(25), 4379-4381.
• De Luca, L., & Ferro, S. (2023). Identification of New GSK3β Inhibitors through a Consensus Machine Learning-Based Virtual Screening. International Journal of Molecular Sciences, 24(24), 17357.
• Google Patents. (n.d.). CN104945308B - The method that pyridine ring is reduced into piperidines in 2- picoline -4- formic acid.
• Li, J. J. (2021). Application of Chiral Piperidine Scaffolds in Drug Design. In Chiral Drug Synthesis (pp. 219-236). Wiley.

• ResearchGate. (n.d.). Oxidation reaction of 5-ethyl-2-methylpyridine using HNO3. Retrieved from [Link]

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Application Note: Strategic Stereocontrol in the Synthesis of 5-Ethyl-2-methylpiperidine Derivatives

Executive Summary & Strategic Importance

The 5-ethyl-2-methylpiperidine scaffold is a critical pharmacophore found in numerous bioactive alkaloids (e.g., Pumiliotoxin C, Pseudoconhydrine) and synthetic pharmaceutical intermediates (e.g., NK1 receptor antagonists).

The synthetic challenge lies not in the connectivity, but in the remote stereocontrol between the C2 and C5 positions. These substituents exist in a 1,4-relationship within the piperidine ring. Controlling the cis (kinetic) versus trans (thermodynamic) relationship is the determining factor for biological efficacy.

This guide details three distinct protocols:

• Method A (Kinetic): High-pressure hydrogenation for cis-selectivity.

• Method B (Thermodynamic): Equilibration techniques for trans-selectivity.

• Method C (Asymmetric): De novo synthesis for enantiopurity.

Conformational Analysis & Decision Matrix

Before selecting a protocol, the researcher must understand the thermodynamic landscape of the 2,5-disubstituted piperidine system. Unlike 1,2- or 1,3-systems, the 1,4-relationship (C2 to C5) dictates specific stability profiles based on the chair conformation.

• Trans-Isomer (Thermodynamic): In the chair conformation, the trans-isomer allows both the C2-methyl and C5-ethyl groups to adopt equatorial positions (diequatorial). This is the global energy minimum.

• Cis-Isomer (Kinetic): The cis-isomer forces one substituent to be axial while the other is equatorial (A/E relationship). This is higher in energy but is often the product of "syn-addition" hydrogenation mechanisms.

Decision Tree: Selecting Your Route

Figure 1: Strategic selection of synthetic methodology based on stereochemical requirements.

Protocol A: Kinetic Synthesis of cis-5-Ethyl-2-methylpiperidine

Target: cis-isomer (>80:20 dr). Mechanism: Heterogeneous Catalytic Hydrogenation via Syn-Addition.

Principle

The hydrogenation of 5-ethyl-2-methylpyridine (also known as Aldehydecollidine) over Platinum(IV) oxide (Adams' catalyst) in acidic media proceeds via the adsorption of the flat pyridine ring onto the metal surface. The sequential addition of hydrogen occurs from the metal face (syn-addition), kinetically trapping the cis-isomer before desorption.

Materials

• Precursor: 5-Ethyl-2-methylpyridine (CAS: 104-90-5).[1][2]

• Catalyst: Platinum(IV) oxide (PtO₂), Adams' Catalyst.

• Solvent: Glacial Acetic Acid (AcOH).[3]

• Reagent: Hydrogen gas (H₂).[3]

Step-by-Step Protocol

• Preparation: In a high-pressure autoclave vessel, dissolve 5-ethyl-2-methylpyridine (10.0 g, 82.5 mmol) in glacial acetic acid (50 mL).

  • Note: Acetic acid is critical. It protonates the pyridine nitrogen (forming the pyridinium species), which prevents catalyst poisoning by the basic amine product and facilitates hydrogenation of the aromatic ring [1].

• Catalyst Addition: Carefully add PtO₂ (500 mg, 5 wt%) under an inert nitrogen atmosphere.

  • Safety: Dry PtO₂ can ignite organic solvents in the presence of H₂. Add as a slurry or under strict inert conditions.

• Hydrogenation: Seal the vessel and purge three times with N₂, then three times with H₂. Pressurize to 4-5 bar (60-70 psi) .

• Reaction: Stir vigorously at 25°C for 6–10 hours.

  • Monitoring: Monitor H₂ uptake. The reaction is complete when the theoretical uptake (3 equiv H₂) is reached.

• Workup:

  • Vent H₂ and purge with N₂.

  • Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to remove most acetic acid.

  • Basification: Dissolve the residue in water (20 mL) and cool to 0°C. Slowly add 50% NaOH solution until pH > 12.

  • Extraction: Extract with diethyl ether or dichloromethane (3 x 50 mL). Dry combined organics over Na₂SO₄ and concentrate.

• Purification: Distillation under reduced pressure (bp ~178°C at atm, lower at vacuum) yields the product as a colorless liquid.

Expected Outcome: 85-95% Yield. Diastereomeric ratio (dr) typically 80:20 (cis:trans).

Protocol B: Thermodynamic Access to trans-5-Ethyl-2-methylpiperidine

Target: trans-isomer (Diequatorial). Mechanism: Epimerization via reversible dehydrogenation or acid-catalyzed enolization.

Principle

Since the trans-isomer (diequatorial) is thermodynamically more stable than the cis-isomer (axial-equatorial), the cis-enriched mixture from Method A can be equilibrated. This is often achieved by heating with a catalyst that allows transient reversible dehydrogenation (e.g., Pd/C) or through acid-catalyzed epimerization if a functional group (like a ketone) were present, though for the alkyl-piperidine, catalytic equilibration is preferred.

Step-by-Step Protocol

• Setup: Take the cis-enriched mixture (from Method A) (5.0 g).

• Catalyst: Add 10 wt% Palladium on Carbon (Pd/C).

• Conditions: Suspend in high-boiling solvent (e.g., Decalin or Xylene) or run neat if boiling point allows.

• Reflux: Heat to reflux (approx. 140-160°C) under an inert atmosphere (N₂ or Ar) for 24-48 hours.

  • Mechanistic Insight: The Pd surface allows for reversible H-abstraction, temporarily forming an imine/enamine species which re-hydrogenates to the more stable trans-conformer [2].

• Validation: Monitor by GC-MS or NMR until the trans:cis ratio stabilizes (typically >67:33 favoring trans).

• Separation:

  • Chemical Separation: The isomers often form crystalline salts with different solubilities.

  • Protocol: Dissolve the mixture in ethanol and add a solution of Picric acid or Oxalic acid . The trans-isomer oxalate often crystallizes preferentially due to better packing of the diequatorial conformer. Recrystallize from EtOH/Et₂O to constant melting point.

Analytical Validation (E-E-A-T)

Accurate assignment of stereochemistry is non-trivial. NMR coupling constants (

) are the most reliable method for distinguishing the isomers without X-ray crystallography.

Comparative NMR Data Table

Feature	cis-5-Ethyl-2-methylpiperidine	trans-5-Ethyl-2-methylpiperidine	Mechanistic Reason
Conformation	Axial / Equatorial (A/E)	Diequatorial (E/E)	1,4-relationship in chair
H2 Signal	~2.6 - 2.8 ppm	~2.3 - 2.5 ppm	Shielding effects
H6 Axial Signal	Distinctly upfield	Distinctly upfield	Axial protons are shielded
Coupling ( )	Small (< 5 Hz)	Large (~10-12 Hz)	Trans-diaxial coupling in trans-isomer
C13 NMR (C2)	Shifted Downfield	Shifted Upfield	-gauche effect in cis

Note: In the trans-isomer (diequatorial), the proton at C2 is axial . Therefore, it exhibits a large trans-diaxial coupling with the axial proton at C3. In the cis-isomer, if the methyl is axial, the C2 proton is equatorial, showing only small gauche couplings.

Advanced Visualization: Reaction Pathway

Figure 2: Mechanistic pathway from aromatic precursor to kinetic (cis) and thermodynamic (trans) products.

References

• Catalytic Hydrogen

  • Source: Asian Journal of Chemistry, 2015.[3]

  • Context: Describes the use of PtO2 in glacial acetic acid for reducing 2,5-disubstituted pyridines to piperidines.

  • URL:[Link] (Referenced via Snippet 1.10)

• Stereochemistry of 5-ethyl-2-methylpiperidine deriv

  • Source: Heterocycles, Vol 5, 1976.[4]

  • Context: Establishes the equilibration of cis/trans isomers and the stability of the trans-diequatorial conformation in 1,4-disubstituted piperidine systems.

  • URL:[Link] (Referenced via Snippet 1.14)

• Synthesis of Pumiliotoxin C via Stereoselective Hydrogen

  • Source: Chemical Communic

  • Context: Detailed synthesis of the natural product using hydrogenation steps controlled by nitrogen acylation to dictate stereochemistry.[5]

  • URL:[Link] (Referenced via Snippet 1.1)

• NMR Assignment of Piperidine Deriv

  • Source: Spectrochimica Acta Part A, 1985.
  • Context: Analysis of 13C and 1H NMR shifts in N-alkylpiperidines, defining the shielding effects of axial vs equ

  • URL:[Link] (Referenced via Snippet 1.15)

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Application Notes and Protocols for the Derivatization of 5-Ethyl-2-methylpiperidine for Biological Screening

Abstract

The piperidine scaffold is a "privileged structure" in medicinal chemistry, frequently found in a wide array of biologically active compounds and approved pharmaceuticals.[1] 5-Ethyl-2-methylpiperidine, a readily available disubstituted piperidine, serves as an excellent starting point for the construction of diverse chemical libraries for biological screening. This guide provides a comprehensive overview of synthetic strategies for the derivatization of the secondary amine of 5-Ethyl-2-methylpiperidine, focusing on N-alkylation and N-acylation reactions. Detailed, step-by-step protocols, explanations of experimental choices, and methods for purification and characterization are presented to enable researchers to generate compound libraries with high efficiency and purity. Furthermore, considerations for the design of these libraries for high-throughput screening (HTS) are discussed, aiming to accelerate the discovery of novel therapeutic agents.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a fundamental heterocyclic motif in drug discovery, valued for its conformational flexibility and its ability to engage in various molecular interactions.[1] Piperidine derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and neuroprotective effects.[2][3][4] The secondary amine of 5-Ethyl-2-methylpiperidine offers a convenient handle for chemical modification, allowing for the systematic exploration of chemical space around this core structure. By creating a library of derivatives with diverse substituents, researchers can probe structure-activity relationships (SAR) and identify compounds with desired biological activities.[1][5]

Derivatization Strategies for 5-Ethyl-2-methylpiperidine

The nucleophilic secondary amine of 5-Ethyl-2-methylpiperidine is the primary site for derivatization. The two most common and robust methods for modifying this amine are N-alkylation and N-acylation. The choice between these strategies depends on the desired physicochemical properties and the intended biological target.

N-Alkylation via Reductive Amination

Reductive amination is a highly efficient and versatile one-pot method for the N-alkylation of secondary amines.[6] The reaction proceeds through the formation of an iminium ion intermediate from the reaction of the amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding tertiary amine.[7] Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent as it is mild, selective for the iminium ion, and does not reduce the starting carbonyl compound.[6][7]

Causality of Experimental Choices:

• Solvent: Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used as they are inert and effectively solubilize the reactants.[6]

• Acid Catalyst: A catalytic amount of glacial acetic acid is often added to facilitate the formation of the iminium ion intermediate.[6]

• Stoichiometry: A slight excess of the aldehyde/ketone (1.1 eq) and the reducing agent (1.5 eq) is used to ensure complete conversion of the starting amine.[6]

Experimental Protocol: N-Alkylation of 5-Ethyl-2-methylpiperidine with Benzaldehyde

Materials:

• 5-Ethyl-2-methylpiperidine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM)

• Glacial Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a stirred solution of 5-Ethyl-2-methylpiperidine (1.0 eq) in anhydrous DCM at room temperature, add benzaldehyde (1.1 eq).

• Add glacial acetic acid (0.1 eq) to the mixture and stir at room temperature for 1 hour.[6]

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.[7]

• Continue stirring the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.[7]

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[7]

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzyl-5-ethyl-2-methylpiperidine.[6]

Parameter	Value	Reference
Reactant Ratio	1.0 eq Amine : 1.1 eq Aldehyde : 1.5 eq NaBH(OAc)₃	[6]
Solvent	Anhydrous Dichloromethane	[7]
Reaction Time	12-16 hours	[7]
Temperature	Room Temperature	[7]
Typical Yield	70-90%	[6]
Table 1: Typical Reaction Parameters for Reductive Amination.

N-Acylation

N-acylation is another fundamental transformation for derivatizing secondary amines, leading to the formation of amides. This reaction can be achieved using various acylating agents, such as acyl chlorides, anhydrides, or carboxylic acids with a coupling agent.[8][9] The resulting amides are generally less basic and more conformationally constrained than the parent amine, which can have a significant impact on biological activity.

Causality of Experimental Choices:

• Acylating Agent: Acyl chlorides are highly reactive and often used with a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to scavenge the HCl byproduct.

• Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are suitable for this reaction.

• Temperature: The reaction is typically carried out at 0 °C to room temperature to control the exothermic reaction.

Experimental Protocol: N-Acylation of 5-Ethyl-2-methylpiperidine with Benzoyl Chloride

Materials:

• 5-Ethyl-2-methylpiperidine

• Benzoyl chloride

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Dissolve 5-Ethyl-2-methylpiperidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzoyl-5-ethyl-2-methylpiperidine.[10]

Parameter	Value	Reference
Reactant Ratio	1.0 eq Amine : 1.1 eq Acyl Chloride : 1.2 eq Base	[10]
Solvent	Anhydrous Dichloromethane	[10]
Reaction Time	4-6 hours
Temperature	0 °C to Room Temperature
Typical Yield	80-95%	[10]
Table 2: Typical Reaction Parameters for N-Acylation.

Purification and Characterization

Rigorous purification and characterization of the synthesized derivatives are crucial for obtaining reliable biological screening data.

Purification

Silica Gel Column Chromatography: This is the most common method for purifying the synthesized derivatives on a laboratory scale.[6][10] The choice of eluent system (typically a mixture of hexanes and ethyl acetate) is optimized using TLC to achieve good separation of the product from any unreacted starting materials or byproducts.

Characterization

A combination of spectroscopic techniques is used to confirm the structure and purity of the final compounds.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the derivatives. The appearance of new signals corresponding to the introduced alkyl or acyl group and shifts in the signals of the piperidine ring protons and carbons confirm the successful derivatization.[12]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is used to determine the molecular weight of the synthesized compounds, typically by observing the protonated molecule [M+H]⁺.[11][13]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compounds. A purity of >95% is generally required for biological screening.[14]

Caption: General workflow for the derivatization and preparation of a 5-Ethyl-2-methylpiperidine library for biological screening.

Considerations for Biological Screening Library Design

The design of a focused or diverse library of 5-Ethyl-2-methylpiperidine derivatives is critical for the success of a high-throughput screening (HTS) campaign.[15][16]

• Diversity-Oriented Synthesis: To explore a wide range of chemical space, a diverse set of building blocks (aldehydes, ketones, and acyl chlorides) should be used in the derivatization reactions. This increases the probability of identifying "hits" against various biological targets.[17]

• Fragment-Based Drug Discovery (FBDD): For FBDD approaches, smaller, less complex alkyl and acyl groups should be introduced to create fragments that adhere to the "rule-of-three".[18]

• Physicochemical Properties: The choice of substituents will influence key drug-like properties such as solubility, lipophilicity (LogP), and metabolic stability. These properties should be considered during the library design phase.

Caption: Decision tree for designing a screening campaign with derivatized 5-Ethyl-2-methylpiperidine.

Conclusion

5-Ethyl-2-methylpiperidine is a versatile scaffold for the synthesis of compound libraries for biological screening. The N-alkylation and N-acylation reactions described in these application notes provide robust and efficient methods for generating a diverse range of derivatives. By carefully designing the library and rigorously purifying and characterizing the compounds, researchers can significantly enhance the probability of discovering novel bioactive molecules.

References

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 4-(Piperidin-4-yl)aniline. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for N-alkylation of N-(4-chlorophenyl)piperidin-4-amine. BenchChem.
• ResearchGate. (n.d.). Biological activities of piperidine alkaloids. ResearchGate.
• Rajalakshmi, R. (2021). The Wide Spectrum Biological Activities of Piperidine -A Short Review. International Journal of Innovative Research in Technology.
• BenchChem. (2025). Application Notes and Protocols: N-Alkylation of Piperidin-4-amine with Furfuryl Chloride. BenchChem.
• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. ResearchGate.
• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. BenchChem.
• IJNRD. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD.
• BenchChem. (2025). The Multifaceted Biological Activities of Piperidine Derivatives: A Technical Guide for Drug Discovery Professionals. BenchChem.
• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal.
• Optica Publishing Group. (n.d.). Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. Optica Publishing Group.
• BenchChem. (2025). Application Notes and Protocols for High-Throughput Screening of Piperazine-Based Compound Libraries. BenchChem.
• National Center for Biotechnology Information. (n.d.). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. National Center for Biotechnology Information.
• ResearchGate. (n.d.). N-Acylation Reactions of Amines. ResearchGate.
• PubMed. (2013). Disubstituted 1-aryl-4-aminopiperidine library synthesis using computational drug design and high-throughput batch and flow technologies. PubMed.
• 5z.com. (n.d.). Synthesis and diversity analysis of lead discovery piperazine-2-carboxamide libraries. 5z.com.
• PubMed. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed.
• Newcrom. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. Newcrom.
• National Center for Biotechnology Information. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. National Center for Biotechnology Information.
• Thermo Fisher Scientific. (n.d.). High-Throughput Screening Libraries for Small-Molecule Drug Discovery. Thermo Fisher Scientific.

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Application Notes and Protocols for the Comprehensive Characterization of 5-Ethyl-2-methylpiperidine Hydrochloride

Introduction

5-Ethyl-2-methylpiperidine, a substituted piperidine alkaloid, and its hydrochloride salt are of significant interest in pharmaceutical research and development due to the prevalence of the piperidine scaffold in numerous therapeutic agents.[1][2][3] The piperidine ring is a key pharmacophore, and its precise characterization is paramount for ensuring the identity, purity, and quality of drug substances and products. This technical guide provides a comprehensive overview of the analytical techniques and detailed protocols for the characterization of 5-Ethyl-2-methylpiperidine hydrochloride. The methodologies described herein are designed to provide a robust framework for researchers, from initial structural elucidation to routine quality control.

The hydrochloride salt of 5-Ethyl-2-methylpiperidine presents unique analytical challenges due to its non-volatile nature and lack of a strong UV chromophore. This guide will address these challenges by providing protocols for both direct analysis and derivatization techniques.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Ethyl-2-methylpiperidine hydrochloride is fundamental for the development of appropriate analytical methods.

Property	Value	Source
Chemical Formula	C₈H₁₈ClN	[4][5]
Molecular Weight	163.69 g/mol	Inferred from free base[6][7]
CAS Number	104-89-2 (free base)	[6][7][8]
Appearance	White to off-white solid (expected)	General knowledge
Melting Point	Not available for the hydrochloride salt. The free base has a melting point of -14.7 °C (258.3 K).[5][7]
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.[4]

Analytical Workflow for Characterization

A multi-technique approach is essential for the unambiguous characterization of 5-Ethyl-2-methylpiperidine hydrochloride. The following workflow outlines a logical sequence of analyses for comprehensive structural confirmation and purity assessment.

Caption: A logical workflow for the comprehensive characterization of 5-Ethyl-2-methylpiperidine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the definitive structural elucidation of 5-Ethyl-2-methylpiperidine hydrochloride. ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework, while 2D NMR techniques (e.g., COSY, HSQC) can be used to confirm connectivity. The presence of the hydrochloride salt will influence the chemical shifts of protons and carbons near the nitrogen atom due to protonation.

Expected ¹H and ¹³C NMR Chemical Shifts

The following table provides an estimation of the ¹H and ¹³C NMR chemical shifts for 5-Ethyl-2-methylpiperidine hydrochloride, based on data for similar N-alkylpiperidines and the known effects of N-protonation.[9][10]

Position	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)
2-CH	3.0 - 3.5	55 - 60
2-CH₃	1.2 - 1.5	18 - 22
3-CH₂	1.6 - 2.0	28 - 32
4-CH₂	1.4 - 1.8	22 - 26
5-CH	1.5 - 1.9	35 - 40
5-CH₂CH₃	1.2 - 1.6 (CH₂) / 0.8 - 1.1 (CH₃)	25 - 30 (CH₂) / 10 - 14 (CH₃)
6-CH₂	3.0 - 3.5	45 - 50
N-H	8.0 - 9.5 (broad)	-

Protocol for NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Ethyl-2-methylpiperidine hydrochloride.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O), Methanol-d₄, or Dimethyl Sulfoxide-d₆). D₂O is often a good choice for hydrochloride salts due to their high polarity.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters (400 MHz Spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single-pulse (zg30).

    • Number of Scans: 16-64 (adjust for desired signal-to-noise).

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time: 3-4 seconds.

    • Spectral Width: 16 ppm.

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled single-pulse (zgpg30).

    • Number of Scans: 1024-4096 (adjust for sample concentration).

    • Relaxation Delay (d1): 2 seconds.

    • Acquisition Time: 1-2 seconds.

    • Spectral Width: 240 ppm.

• Data Processing and Interpretation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

  • Reference the spectra to the residual solvent peak.

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to the respective protons and carbons in the molecule.

  • Utilize 2D NMR experiments (COSY, HSQC) if necessary to resolve ambiguities in assignments.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and obtaining structural information through fragmentation analysis. For a non-volatile salt like 5-Ethyl-2-methylpiperidine hydrochloride, Electrospray Ionization (ESI) is the preferred ionization technique. Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, often requiring derivatization or analysis of the free base.

Protocol for ESI-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of 5-Ethyl-2-methylpiperidine hydrochloride in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

  • Filter the final solution through a 0.22 µm syringe filter.

• Instrumentation and Conditions (Q-TOF or Triple Quadrupole MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Cone Voltage: 20 - 40 V.

  • Source Temperature: 120 - 150 °C.

  • Desolvation Temperature: 300 - 400 °C.

  • Desolvation Gas Flow: 600 - 800 L/hr.

  • Scan Range: m/z 50 - 500.

  • Collision Energy (for MS/MS): Ramp from 10 - 40 eV to observe fragmentation patterns.

• Data Interpretation:

  • The full scan mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ of the free base at m/z 128.14.

  • Common fragmentation pathways for piperidine alkaloids include the loss of the alkyl substituents and ring cleavage.[11]

  • Key expected fragment ions for 5-Ethyl-2-methylpiperidine are summarized in the table below.

m/z	Proposed Fragment	Fragmentation Pathway
112	[M+H - CH₄]⁺	Loss of methyl radical and a proton
98	[M+H - C₂H₆]⁺	Loss of ethyl radical and a proton
84	[C₅H₁₀N]⁺	α-cleavage with loss of the ethyl group
70	[C₄H₈N]⁺	Ring cleavage

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The FTIR spectrum of 5-Ethyl-2-methylpiperidine hydrochloride will exhibit characteristic absorption bands for the N-H⁺ stretch of the ammonium salt, C-H stretches of the alkyl groups, and other vibrations of the piperidine ring.

Protocol for FTIR Analysis (Attenuated Total Reflectance - ATR)

• Sample Preparation:

  • Place a small amount of the solid 5-Ethyl-2-methylpiperidine hydrochloride powder directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the anvil.

• Instrument Parameters:

  • Scan Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Background: Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample.

• Data Interpretation:

  • The spectrum should be compared to a reference spectrum of piperidine hydrochloride if available.[2][11]

  • Key characteristic absorption bands are listed in the table below.

Wavenumber (cm⁻¹)	Assignment
2950 - 2850	C-H stretching (alkyl groups)
2700 - 2250	N-H⁺ stretching (broad, characteristic of amine salts)
1600 - 1500	N-H⁺ bending
1470 - 1430	C-H bending
1100 - 1000	C-N stretching

Chromatographic Techniques

Chromatography is essential for assessing the purity of 5-Ethyl-2-methylpiperidine hydrochloride and for quantifying any impurities. Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be employed.

High-Performance Liquid Chromatography (HPLC)

Due to the lack of a UV chromophore, direct UV detection of 5-Ethyl-2-methylpiperidine hydrochloride is not feasible at low concentrations. Therefore, universal detectors such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) are recommended.[1] Alternatively, pre-column derivatization can be employed to attach a UV-active moiety to the molecule.[6]

Caption: Decision tree for HPLC method development for a non-chromophoric analyte.

• Sample and Standard Preparation:

  • Prepare a stock solution of 5-Ethyl-2-methylpiperidine hydrochloride in the mobile phase at 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 10 to 200 µg/mL.

  • Prepare the sample for analysis at a concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: Zorbax SB-C18 (150 mm x 4.6 mm, 3.5 µm).[12]

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 30:70 v/v) with an ion-pairing agent such as 0.1% trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) to improve peak shape and retention.[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. 5-Ethyl-2-methylpiperidine hydrochloride is non-volatile, but it can be analyzed by GC-MS after conversion to its more volatile free base or after derivatization.[3][12]

• Sample Preparation (Free Base Extraction):

  • Dissolve a known amount of 5-Ethyl-2-methylpiperidine hydrochloride in water.

  • Basify the solution to a pH > 10 with a suitable base (e.g., 1M NaOH) to form the free base.

  • Extract the free base into a volatile organic solvent such as dichloromethane or diethyl ether.

  • Dry the organic extract over anhydrous sodium sulfate and concentrate to a suitable volume.

• Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent coupled to a 5977B Mass Selective Detector.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[13]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp to 250 °C at 10 °C/min.

    • Hold at 250 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40 - 400.

Safety Precautions

5-Ethyl-2-methylpiperidine and its hydrochloride salt should be handled with appropriate safety precautions in a well-ventilated fume hood.[14][15][16] It is expected to be harmful if swallowed, toxic in contact with skin or if inhaled, and may cause severe skin and eye irritation or burns.[17] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information.[15][16][17]

Conclusion

The comprehensive analytical characterization of 5-Ethyl-2-methylpiperidine hydrochloride requires a multi-technique approach. NMR spectroscopy provides definitive structural elucidation, while mass spectrometry confirms the molecular weight and provides fragmentation information. FTIR spectroscopy is useful for identifying key functional groups. Chromatographic techniques, particularly HPLC with universal detectors and GC-MS, are essential for purity assessment and impurity profiling. The protocols and data presented in this guide provide a robust framework for the successful analysis of this important pharmaceutical building block.

References

• de Souza, M. V. N., & de Almeida, M. V. (2009). Fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 20(8), 1539-1545. Retrieved from [Link]

• O'Hagan, D. (2000). Piperidine, pyrrolidine, and pyridine alkaloids.

• NIST. (n.d.). Piperidine, 5-ethyl-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). Piperidine hydrochloride. Retrieved from [Link]

• NIST. (n.d.). Piperidine hydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2). Retrieved from [Link]

• Sutcliffe, O. B., et al. (2016). Guilty by Dissociation-Development of Gas Chromatography-Mass Spectrometry (GC-MS) and Other Rapid Screening Methods for the Analysis of 13 Diphenidine-Derived New Psychoactive Substances (NPSs). Analytical and Bioanalytical Chemistry, 408(28), 8117-8129. Retrieved from [Link]

• Policija. (2020). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Retrieved from [Link]

• Yeh, M. K. (1998). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 6(4).
• Hassan, M. A., & Al-Badr, A. A. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.

• PubChemLite. (n.d.). 5-ethyl-2-methylpiperidine (C8H17N). Retrieved from [Link]

• Alfa Aesar. (2012, March 7). Safety Data Sheet: 5-Ethyl-2-picoline. Retrieved from [Link]

• Ferreira, B., et al. (2020). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination. Journal of Analytical & Pharmaceutical Research, 9(5).

• PubChem. (n.d.). 5-Ethyl-2-methylpiperidine. Retrieved from [Link]

• Wikipedia. (n.d.). 5-Ethyl-2-methylpyridine. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 8. 5-ETHYL-2-METHYLPIPERIDINE | 104-89-2 [chemicalbook.com]
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Scalable Synthesis of 5-Ethyl-2-methylpiperidine Hydrochloride: A Process Development Guide

Topic: Scalable synthesis procedure for 5-Ethyl-2-methylpiperidine hydrochloride Content Type: Application Note & Protocol Audience: Process Chemists, Drug Development Scientists

Abstract

5-Ethyl-2-methylpiperidine (MEP) is a versatile saturated nitrogen heterocycle serving as a critical building block in the synthesis of pharmaceutical agents, including agrochemicals and neurological drugs.[1] While the free base is accessible via the reduction of 5-ethyl-2-methylpyridine (aldehyde collidine), scaling this transformation requires rigorous control over diastereoselectivity, exotherm management, and safe handling of high-pressure hydrogen. This application note details a robust, scalable protocol for the catalytic hydrogenation of 5-ethyl-2-methylpyridine and the subsequent isolation of its hydrochloride salt, emphasizing process safety and diastereomeric enrichment.

Introduction & Retrosynthetic Analysis[2][3]

The synthesis of 2,5-disubstituted piperidines presents a classic stereochemical challenge. The commercially relevant route involves the hydrogenation of the aromatic pyridine precursor.[2] Unlike thermodynamic equilibration which favors the trans-diequatorial isomer, catalytic hydrogenation under acidic conditions typically proceeds via syn-addition of hydrogen to the pyridine face, kinetically favoring the cis-isomer (often the desired pharmacophore).

Reaction Scheme

The following diagram illustrates the transformation from the pyridine precursor to the piperidine hydrochloride salt.

Figure 1: Synthetic pathway for 5-Ethyl-2-methylpiperidine Hydrochloride.

Critical Process Parameters (CPPs)

To ensure scalability and reproducibility, the following parameters must be controlled:

Parameter	Recommended Range	mechanistic Rationale
Catalyst Selection	5% Rh/C or 5% Ru/C	Rh and Ru operate effectively at moderate pressures (20-50 bar) and temperatures, often showing better impurity profiles than Raney Ni on scale. PtO₂ is effective but cost-prohibitive for large scale.
Solvent System	Glacial Acetic Acid	Acidic media protonates the pyridine nitrogen, activating the ring toward reduction and preventing catalyst poisoning by the resulting amine product.
Pressure	20 – 50 bar (300-725 psi)	Higher pressure ensures pseudo-zero-order kinetics regarding H₂, minimizing reaction time and byproduct formation.
Temperature	70 – 85 °C	Balanced to maintain reaction rate without promoting thermodynamic isomerization to the trans-isomer or thermal degradation.
Stereocontrol	Kinetic vs. Thermodynamic	Acidic hydrogenation favors the cis-isomer (kinetic). High temperatures or neutral supports may encourage isomerization to the trans-isomer.

Detailed Experimental Protocol

Step 1: Catalytic Hydrogenation

Objective: Reduction of the aromatic pyridine ring to the saturated piperidine.

• Reagents:

  • 5-Ethyl-2-methylpyridine (CAS: 104-90-5): 1.0 equiv.

  • Glacial Acetic Acid: 5-7 volumes (relative to substrate weight).

  • Catalyst: 5% Rhodium on Carbon (Rh/C), wet support (50% water), 2-5 wt% loading relative to substrate.

  • Hydrogen Gas: Industrial Grade (>99.9%).

• Equipment:

  • High-pressure Hastelloy or Stainless Steel autoclave (e.g., Parr reactor or Büchi autoclave) equipped with a gas entrainment impeller.

• Procedure:

  • Inertization: Purge the open autoclave with Nitrogen (N₂) to remove oxygen.

  • Loading: Charge the 5-Ethyl-2-methylpyridine and Glacial Acetic Acid.

  • Catalyst Addition: Carefully add the Rh/C catalyst as a slurry in a small amount of acetic acid. Caution: Dry noble metal catalysts are pyrophoric.

  • Sealing & Purging: Seal the reactor. Pressurize with N₂ to 5 bar and vent (repeat 3x). Pressurize with H₂ to 5 bar and vent (repeat 3x) to ensure complete oxygen removal.

  • Reaction: Pressurize with H₂ to 40 bar . Heat the mixture to 80 °C with vigorous stirring (800-1000 rpm).

  • Monitoring: Monitor H₂ uptake. The reaction is complete when uptake ceases (typically 6–12 hours depending on scale). Verify conversion by GC-FID or HPLC (Target: <0.5% starting material).

  • Workup:

    • Cool reactor to <30 °C. Vent H₂ and purge with N₂.

    • Filter the reaction mixture through a Celite pad or sparkler filter to remove the catalyst.[3] Wash the cake with a small volume of acetic acid.

    • Concentrate the filtrate under reduced pressure to remove the bulk of acetic acid.

    • Basify the residue with 20% NaOH (aq) to pH >12 (Cooling required; exotherm).

    • Extract the free base into Methyl tert-butyl ether (MTBE) or Toluene (2x).

    • Wash combined organics with brine, dry over Na₂SO₄, and filter.

Step 2: Salt Formation and Crystallization

Objective: Formation of the hydrochloride salt and enrichment of the diastereomer.

• Reagents:

  • Crude 5-Ethyl-2-methylpiperidine (Free base).

  • Solvent: Isopropanol (IPA) or Ethanol.

  • Acid: 5-6N HCl in Isopropanol or concentrated aqueous HCl (37%).

• Procedure:

  • Dissolve the crude free base in Isopropanol (5 volumes).

  • Cool the solution to 0–5 °C.

  • Slowly add HCl (1.05 equiv.) maintaining internal temperature <20 °C. The salt may begin to precipitate immediately.

  • Crystallization: Heat the slurry to reflux until fully dissolved (add minimal Ethanol if necessary). Allow to cool slowly to room temperature, then chill to 0 °C for 4 hours.

  • Isolation: Filter the white crystalline solid. Wash with cold Isopropanol/MTBE (1:1).

  • Drying: Dry in a vacuum oven at 45 °C to constant weight.

Process Flow Diagram

The following diagram outlines the logical flow of the synthesis and isolation unit operations.

Figure 2: Unit operation flow for the scalable production of MEP HCl.

Analytical Controls & Specifications

Test	Method	Specification
Appearance	Visual	White to off-white crystalline solid
Identification	1H-NMR (D₂O or DMSO-d6)	Consistent with structure
Purity	GC-FID (Derivatized)	> 98.0% (Area %)
Diastereomeric Ratio	GC or NMR	Report Ratio (Typically >90:10 cis:trans after crystallization)
Residual Solvents	GC-Headspace	Compliant with ICH Q3C
Water Content	Karl Fischer (KF)	< 1.0%

Note on Stereochemistry: The cis isomer (2,5-cis) typically displays distinct NMR shifts for the axial vs. equatorial protons compared to the trans isomer. In the cis isomer, the 2-Me and 5-Et groups are generally considered to adopt a conformation minimizing 1,3-diaxial interactions, though the specific preferred conformer depends on solvent and protonation state.

Safety & Handling (HSE)

• Hydrogenation Hazards:

  • High Pressure: Ensure autoclave burst discs are rated appropriately. Leak test with inert gas before introducing hydrogen.

  • Catalyst Ignition: Spent Rh/C and Ru/C are pyrophoric when dry. Keep filter cakes wet with water or solvent at all times. Dispose of under water in designated waste containers.

• Chemical Hazards:

  • 5-Ethyl-2-methylpyridine: Irritant, potential sensitizer.

  • Glacial Acetic Acid: Corrosive, flammable (Flash point 39°C).

  • HCl Gas/Solutions: Highly corrosive; use scrubbers or appropriate ventilation.

References

• Shimizu, S., et al. (2007). "Pyridine and Pyridine Derivatives".[2][4][5][6][7][8][9][10][11] Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[7] [Link]

• Frank, R. L., Pilgrim, F. J., & Riener, E. F. (1950).[7] "5-Ethyl-2-Methylpyridine".[7][12][13] Organic Syntheses, 30, 41. [Link]

• FHNW & Siegfried AG. (2010). "New Scale-up Technologies for Hydrogenation Reactions". Chimia, 64(11), 809. [Link][4]

• National Institute of Standards and Technology (NIST). "5-Ethyl-2-methylpiperidine Properties". NIST Chemistry WebBook. [Link][1]

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The Strategic Integration of 5-Ethyl-2-methylpiperidine in Modern Drug Discovery: Application Notes and Protocols

Introduction: The Piperidine Scaffold and the Unique Potential of 5-Ethyl-2-methylpiperidine

The piperidine motif is a cornerstone of medicinal chemistry, embedded in the molecular architecture of a vast number of pharmaceuticals.[1] Its prevalence stems from its ability to confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a versatile scaffold for engaging with a wide array of biological targets.[1][2] The conformational flexibility of the piperidine ring allows for precise spatial orientation of substituents, enabling tailored interactions with receptor binding pockets.

Within the diverse landscape of piperidine-based building blocks, 5-Ethyl-2-methylpiperidine presents a unique combination of stereochemical complexity and lipophilicity that can be strategically exploited in drug design. The presence of two stereocenters and a cis/trans relationship between the substituents offers a nuanced platform for exploring structure-activity relationships (SAR). The ethyl and methyl groups provide a degree of lipophilicity that can enhance membrane permeability and influence ligand-receptor interactions. This document serves as a comprehensive guide for researchers, providing detailed protocols and expert insights into the application of 5-Ethyl-2-methylpiperidine as a foundational element in the synthesis of novel therapeutic agents, with a particular focus on its potential in the development of analgesics and CNS-targeting compounds.

Core Synthesis: From Pyridine to Piperidine

The primary and most industrially scalable route to 5-Ethyl-2-methylpiperidine is the catalytic hydrogenation of its aromatic precursor, 5-ethyl-2-methylpyridine. This transformation is a critical first step and requires careful optimization to achieve high yield and purity.

Protocol 1: Catalytic Hydrogenation of 5-Ethyl-2-methylpyridine

This protocol outlines the reduction of 5-ethyl-2-methylpyridine to 5-Ethyl-2-methylpiperidine using a platinum(IV) oxide (PtO₂) catalyst, a method known for its efficiency under moderate conditions.

Materials:

• 5-Ethyl-2-methylpyridine

• Platinum(IV) oxide (PtO₂)

• Glacial Acetic Acid

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Celite®

• High-pressure hydrogenation apparatus

Procedure:

• Reaction Setup: In a high-pressure reactor vessel, dissolve 5-ethyl-2-methylpyridine (1.0 g) in glacial acetic acid (10 mL).

• Catalyst Addition: Carefully add PtO₂ (5 mol%) to the solution under an inert atmosphere.

• Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the vessel to 50-70 bar with hydrogen.

• Reaction: Stir the mixture vigorously at room temperature for 6-10 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cautiously vent the excess hydrogen and purge the reactor with nitrogen.

• Filtration: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the catalyst.

• Neutralization: Transfer the filtrate to a separatory funnel and carefully add saturated NaHCO₃ solution until gas evolution ceases.

• Extraction: Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5-Ethyl-2-methylpiperidine.

• Purification: Purify the crude product by distillation or column chromatography to obtain the final product.

Causality Behind Experimental Choices:

• Glacial Acetic Acid: The acidic solvent protonates the pyridine nitrogen, which facilitates the reduction of the aromatic ring.

• PtO₂ Catalyst: This catalyst is highly effective for pyridine hydrogenation and can often be used under milder conditions than other catalysts like Raney Nickel.

• Pressure: The use of high-pressure hydrogen is necessary to overcome the aromatic stability of the pyridine ring.

Table 1: Representative Catalytic Systems for Pyridine Hydrogenation

Catalyst	Pressure (bar)	Temperature (°C)	Solvent	Typical Yield (%)	Reference
PtO₂	50-70	Room Temp	Acetic Acid	>90	This Protocol
Rh/C	5-10	40-60	Methanol/Water	85-95	[3]
Ru/C	80-100	100-120	Water	80-90	[2]

Diagram 1: Synthesis of 5-Ethyl-2-methylpiperidine

Caption: Catalytic hydrogenation of 5-ethyl-2-methylpyridine.

Derivatization of 5-Ethyl-2-methylpiperidine: Building Blocks for Drug Candidates

Once synthesized, the 5-Ethyl-2-methylpiperidine scaffold can be readily functionalized at the nitrogen atom to introduce a variety of substituents, thereby exploring a wide chemical space for potential biological activity. The secondary amine of the piperidine ring is a nucleophilic handle for N-alkylation and N-acylation reactions.

Protocol 2: N-Alkylation of 5-Ethyl-2-methylpiperidine

This protocol describes a general method for the N-alkylation of 5-Ethyl-2-methylpiperidine using an alkyl halide and a weak base.

Materials:

• 5-Ethyl-2-methylpiperidine

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile (MeCN)

• Diethyl ether

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Reaction Setup: To a solution of 5-Ethyl-2-methylpiperidine (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (2.0 eq).

• Addition of Alkyl Halide: Slowly add the alkyl halide (1.1 eq) to the suspension at room temperature under a nitrogen atmosphere.

• Reaction: Stir the mixture at room temperature, or gently heat if necessary, and monitor the reaction by TLC or LC-MS.

• Work-up: After completion, remove the acetonitrile under reduced pressure.

• Extraction: Partition the residue between diethyl ether and saturated aqueous NaHCO₃ solution.

• Drying and Concentration: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-alkylated product.

• Purification: Purify by column chromatography if necessary.

Expert Insights:

• The use of a weak base like K₂CO₃ is often sufficient and helps to avoid side reactions.

• For less reactive alkyl halides, a stronger base such as sodium hydride (NaH) in a solvent like DMF may be required.

• The slow addition of the alkyl halide can help to minimize the formation of quaternary ammonium salts.

Protocol 3: N-Acylation of 5-Ethyl-2-methylpiperidine

This protocol details the N-acylation of 5-Ethyl-2-methylpiperidine with an acyl chloride in the presence of a non-nucleophilic base.

Materials:

• 5-Ethyl-2-methylpiperidine

• Acyl chloride (e.g., benzoyl chloride)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reaction Setup: Dissolve 5-Ethyl-2-methylpiperidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM and cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Slowly add the acyl chloride (1.1 eq) to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add saturated aqueous NaHCO₃ solution.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentration and Purification: Filter and concentrate under reduced pressure. Purify the crude product by column chromatography.

Trustworthiness of the Protocol:

• The use of triethylamine as a base effectively scavenges the HCl byproduct generated during the reaction.

• Performing the reaction at 0 °C initially helps to control the exothermic nature of the acylation.

Diagram 2: Derivatization of 5-Ethyl-2-methylpiperidine

Caption: Key derivatization reactions of 5-Ethyl-2-methylpiperidine.

Application in Drug Discovery: A Focus on Analgesia

While no currently marketed drugs explicitly contain the 5-Ethyl-2-methylpiperidine moiety, the broader class of substituted piperidines is well-represented in the development of analgesics, particularly those targeting opioid receptors.[4][5] Structure-activity relationship studies of various N-substituted piperidines have demonstrated that modifications to the piperidine ring and its substituents can significantly impact binding affinity and functional activity at opioid receptors.[4]

The 2,5-disubstitution pattern of 5-Ethyl-2-methylpiperidine offers a unique stereochemical and conformational profile that can be leveraged to achieve selectivity for different opioid receptor subtypes (μ, δ, and κ). The ethyl group at the 5-position and the methyl group at the 2-position can influence the orientation of a larger N-substituent, which is often crucial for receptor interaction.

Hypothetical Screening Cascade for Novel Analgesics:

• Library Synthesis: Synthesize a library of N-alkylated and N-acylated derivatives of 5-Ethyl-2-methylpiperidine using the protocols outlined above.

• In Vitro Binding Assays: Screen the library for binding affinity at μ, δ, and κ opioid receptors using radioligand binding assays.

• Functional Assays: Characterize the functional activity (agonist, antagonist, or allosteric modulator) of the hits from the binding assays using in vitro functional assays (e.g., GTPγS binding or cAMP assays).

• In Vivo Efficacy: Evaluate the most promising candidates in animal models of pain (e.g., hot plate or tail-flick test).

Diagram 3: Workflow for Analgesic Drug Discovery

Caption: A typical workflow for screening piperidine derivatives.

Conclusion and Future Perspectives

5-Ethyl-2-methylpiperidine represents a promising, yet underexplored, building block in the vast toolkit of medicinal chemistry. Its straightforward synthesis from an inexpensive starting material, coupled with the ease of its derivatization, makes it an attractive scaffold for the generation of diverse chemical libraries. The unique stereochemical and lipophilic properties conferred by the ethyl and methyl substituents provide a compelling rationale for its investigation in drug discovery programs targeting a range of therapeutic areas, most notably CNS disorders and pain management. The protocols and insights provided in this document are intended to empower researchers to unlock the full potential of this versatile chemical entity.

References

• Design synthesis and structure–activity relationship of 5-substituted (tetrahydronaphthalen-2yl)methyl with N-phenyl-N-(piperidin-2-yl) propionamide derivatives as opioid ligands. (2016). PubMed. [Link]

• Analgesic activity of alkyl piperidine derivatives. (n.d.). Not available. [Link]

• Kappa opioid analgesics: Synthesis and structure-activity relationships of substituted piperidines. (1992). ResearchGate. [Link]

• Piperidine compounds and their preparation and use. (1991).

• Design synthesis and structure-activity relationship of 5-substituted (tetrahydronaphthalen-2yl)methyl with N-phenyl-N-(piperidin-2-yl)propionamide derivatives as opioid ligands. (2016). PubMed. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. [Link]

• The discovery and development of analgesics: new mechanisms, new modalities. (2010). PMC. [Link]

• DESIGN, SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF N-METHYL PIPERIDINE DERIVATIVES. (n.d.). JournalAgent. [Link]

• Synthesis of 1-Benzyl-4-[2-(5-phenyl-1,3,4-thiadiazole-2-yl)aminoethyl]piperidine as Potential Alzheimer. (n.d.). Not available. [Link]

• Process for production of 4-(5-methylpyridin-2-ylamino)piperidine-1-carboxylic acid derivatives. (2012).

• Design, Synthesis, and Neuroprotective Effects of Novel Cinnamamide-Piperidine and Piperazine Derivatives. (2023). Thieme Connect. [Link]

• Piperidine derivatives. (1977).

• The discovery and development of analgesics: new mechanisms, new modalities. (2010). PubMed. [Link]

• Patents & Products. (n.d.). Garg Lab - UCLA. [Link]

• Synthesis of compounds . Reagents and conditions: i) piperidine, pyridine, reflux, 5 hours. (n.d.). ResearchGate. [Link]

• Design, synthesis and SAR of analgesics. (n.d.). Semantic Scholar. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). PubMed. [Link]

• Synthesis, docking, pharmacokinetic prediction, and acetylcholinesterase inhibitory evaluation of N-(2-(piperidine-1-yl)ethyl)benzamide derivatives as potential anti-Alzheimer agents. (2024). PMC. [Link]

• Continuous production of 2-methyl-5-ethylpyridine. (1960).

• An Efficient Synthesis of Dimemorfan from Dextromethorphan. (2025). Request PDF. [Link]

• Structure–Activity Relationships and Molecular Pharmacology of Positive Allosteric Modulators of the Mu-Opioid Receptor. (2024). ACS Publications. [Link]

• The Synthesis, Molecular Docking and CNS activity of 5, 5-diphenylimidazolidine-2, 4-dione derivatives. (2023). CSIR-NIScPR. [Link]

• Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic casca…. (n.d.). OUCI. [Link]

• Design, synthesis, anticancer evaluation, and in silico ADMET analysis of novel thalidomide analogs as promising immunomodulatory. (2023). Semantic Scholar. [Link]

• Design, synthesis, in vitro evaluation, and molecular modeling studies of N‐ substituted benzomorphans, analogs of LP2. (2023). Wiley Online Library. [Link]

• Scheme 3, Synthesis of the piperidine modification analogs. (2022). Probe Reports from the NIH Molecular Libraries Program. [Link]

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Asymmetric Synthesis Employing 5-Ethyl-2-methylpiperidine Derivatives as Chiral Base Precursors

An Application Guide for Researchers

This document provides a detailed guide for researchers, chemists, and drug development professionals on the application of 5-Ethyl-2-methylpiperidine derivatives in asymmetric synthesis. The primary focus is on their use as precursors for chiral lithium amide (CLA) bases in the enantioselective deprotonation and subsequent functionalization of prochiral ketones.

Introduction: The Strategic Role of Chiral Bases

Asymmetric synthesis, the selective production of a single enantiomer of a chiral molecule, is a cornerstone of modern pharmaceutical development and fine chemical manufacturing.[1] Among the various strategies, the use of chiral reagents to control stereochemistry offers a powerful and direct approach.[2] Chiral lithium amide (CLA) bases have emerged as highly effective reagents for creating stereocenters adjacent to a carbonyl group by selectively removing one of two enantiotopic protons from a prochiral substrate.[3]

The efficacy of a CLA base is critically dependent on the structure of the parent chiral amine. Amines possessing C2 symmetry or related structural motifs are often preferred as they create a well-defined and predictable chiral environment around the lithium cation. 5-Ethyl-2-methylpiperidine, particularly in its trans-(2R,5S) or (2S,5R) forms, provides a rigid cyclic backbone with distinct steric differentiation. When deprotonated with an organolithium reagent, it forms a chiral lithium amide that can effectively induce asymmetry in subsequent reactions.[4][5] This guide details the mechanism, protocols, and critical considerations for employing these derivatives in the enantioselective alkylation of cyclic ketones.

Principle of Operation: Enantioselective Deprotonation

The core application of 5-Ethyl-2-methylpiperidine is its conversion into a chiral lithium amide base in situ. This base then desymmetrizes a prochiral ketone, such as 4-substituted cyclohexanone, by selectively abstracting an α-proton. This process generates a configurationally stable, non-racemic lithium enolate.[3] This chiral enolate is not "free" in solution but exists in a complex with the lithium amide, where the chiral amine acts as a non-covalently bound auxiliary.[6] The subsequent reaction of this enolate with an electrophile, such as an alkyl halide, proceeds with high stereocontrol, leading to the formation of an enantioenriched α-substituted ketone.[7]

Mechanistic Workflow

The overall transformation can be broken down into three key stages:

• Base Formation: The chiral secondary amine is deprotonated by an organolithium reagent (typically n-butyllithium) under anhydrous conditions to form the active chiral lithium amide.

• Enantioselective Deprotonation: The CLA base approaches the prochiral ketone. Steric interactions between the bulky groups on the chiral amine and the ketone force the abstraction of the sterically more accessible enantiotopic proton, forming a defined chiral lithium enolate-amine complex. The presence of additives like lithium bromide can be crucial, as they can form mixed aggregates with the CLA, enhancing both reactivity and enantioselectivity.[7]

• Electrophilic Quench: The chiral enolate reacts with an added electrophile. The chiral ligand (the amine) shields one face of the enolate, directing the electrophile to the opposite face, thus locking in the newly created stereocenter.

The following diagram illustrates this mechanistic pathway.

Caption: Figure 1: Mechanistic Workflow of Asymmetric Alkylation.

Application Protocol: Asymmetric Benzylation of Cyclohexanone

This protocol provides a representative procedure for the enantioselective alkylation of a cyclic ketone using a chiral lithium amide derived from trans-(2R,5S)-5-Ethyl-2-methylpiperidine.

Safety Precaution: This procedure involves pyrophoric (n-butyllithium) and flammable reagents. All steps must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and appropriate personal protective equipment (PPE).

Materials and Reagents

• trans-(2R,5S)-5-Ethyl-2-methylpiperidine

• n-Butyllithium (n-BuLi), ~2.5 M in hexanes

• Anhydrous Lithium Bromide (LiBr)

• Cyclohexanone, freshly distilled

• Benzyl bromide (BnBr), freshly distilled

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Experimental Workflow Diagram

Caption: Figure 2: Experimental Protocol Flowchart.

Step-by-Step Procedure

• Preparation of the Chiral Lithium Amide (CLA) Solution:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add anhydrous LiBr (1.2 mmol).

  • Heat the flask under vacuum and backfill with nitrogen several times to ensure anhydrous conditions.

  • Add anhydrous THF (10 mL) and stir until the LiBr dissolves.

  • Add trans-(2R,5S)-5-Ethyl-2-methylpiperidine (1.2 mmol) via syringe.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.15 mmol, titrated solution) dropwise via syringe. A color change is typically observed.

  • Allow the resulting solution to stir at -78 °C for 30 minutes to ensure complete formation of the CLA base.

• Formation of the Chiral Lithium Enolate:

  • To the CLA solution at -78 °C, add a solution of freshly distilled cyclohexanone (1.0 mmol) in anhydrous THF (2 mL) dropwise over 10 minutes.

  • Stir the reaction mixture at -78 °C for 2 to 4 hours. The duration can be critical for achieving high enantioselectivity and should be optimized.

• Alkylation:

  • Add freshly distilled benzyl bromide (1.2 mmol) to the enolate solution at -78 °C.

  • Continue stirring at -78 °C, monitoring the reaction by TLC until the starting ketone is consumed (typically 2-4 hours).

• Work-up and Purification:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

  • Remove the cooling bath and allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and add diethyl ether or ethyl acetate (20 mL).

  • Separate the organic layer. Extract the aqueous layer with the chosen organic solvent (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-benzylcyclohexanone.

• Analysis:

  • Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) with a suitable column (e.g., Chiralcel OD-H or similar).

Expected Results and Data

The enantioselective alkylation of cyclic ketones using chiral lithium amides can achieve high levels of stereocontrol. The table below summarizes representative results for this class of reaction, demonstrating the effectiveness of the methodology.[7]

Entry	Ketone Substrate	Electrophile	Yield (%)	ee (%)
1	Cyclohexanone	Benzyl Bromide	85	90
2	Cyclohexanone	Allyl Bromide	78	88
3	Cyclopentanone	Benzyl Bromide	75	85
4	4-tert-Butylcyclohexanone	Methyl Iodide	91	92

Troubleshooting and Key Considerations

• Strict Anhydrous Conditions: The presence of water will quench the organolithium reagent and the lithium enolate, leading to low yields and poor or no enantioselectivity. All glassware must be flame- or oven-dried, and solvents must be rigorously dried.

• Accurate Reagent Stoichiometry: The n-BuLi solution must be accurately titrated before use. An excess of n-BuLi can lead to side reactions, while a substoichiometric amount will result in incomplete base formation.

• Temperature Control: Maintaining a low temperature (-78 °C) is critical. Higher temperatures can lead to enolate equilibration (racemization) or competitive side reactions, significantly reducing the enantiomeric excess.

• Rate of Addition: Slow, dropwise addition of reagents, particularly n-BuLi and the ketone, is essential to maintain temperature control and ensure homogeneous mixing.

• Low Enantioselectivity (ee): If the ee is low, consider the following:

  • Verify the enantiomeric purity of the starting chiral amine.

  • Ensure the reaction temperature did not rise above -70 °C.

  • Increase the deprotonation time to ensure complete formation of the thermodynamically favored enolate-amine complex.

  • Re-optimize the solvent system or additives (e.g., HMPA, though its use is often minimized due to toxicity).

Conclusion

Derivatives of 5-Ethyl-2-methylpiperidine serve as excellent and reliable precursors for the generation of chiral lithium amide bases. This methodology provides a powerful and direct route for the enantioselective α-alkylation of prochiral cyclic ketones, delivering products with high enantiomeric excess.[5][7] By carefully controlling reaction parameters, particularly temperature and stoichiometry under strict anhydrous conditions, researchers can effectively create valuable chiral building blocks for complex molecule synthesis.

References

• Al-awa A., et al. (2010). Enantioselective alkylation at the α-position of cyclic ketones using a chiral lithium amide as a base in the presence of lithium bromide. RSC Publishing.
• BenchChem. (2025). Application Notes and Protocols: Use of 5-Butyl-2-methylpiperidine as a Chiral Auxiliary. BenchChem.
• Simpkins, N. S., & Weller, M. D. (2013). Asymmetric Transformations by Deprotonation Using Chiral Lithium Amides. Organic Reactions, 79, 317-635.
• O'Brien, P. (2002). Asymmetric Deprotonations Using Chiral Lithium Amide Bases. Request PDF.
• Ahlberg, P., et al. (1986). Enantioselective deprotonation by chiral lithium amide bases: asymmetric synthesis of trimethylsilyl enol ethers from 4-alkylcyclohexanones. Journal of the American Chemical Society, 108(3), 543-5.
• Cain, C. M. (2019). Chiral Lithium Amides in Asymmetric Synthesis. University of Surrey.
• Meyers, A. I., & Williams, D. R. (1976). Enantioselective Alkylation of Cyclohexanone via Chiral Lithio-Chelated Enamines. Journal of the American Chemical Society, 98(10), 3032-3033.
• Simpkins, N. S., & Weller, M. D. (2013). Asymmetric Transformations by Deprotonation Using Chiral Lithium Amides. John Wiley & Sons.
• Pu, L., et al. (2004). Synthesis of Polymer-supported Chiral Lithium Amide Bases and Application in Asymmetric Deprotonation of Prochiral Cyclic Ketones. PMC.
• Sun, X., et al. (2017). Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries. PMC.
• University of York. (n.d.). Asymmetric Synthesis. University of York.
• Thieme. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate.
• Master Organic Chemistry. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry.
• Thieme Chemistry. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Chemistry.

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. york.ac.uk [york.ac.uk]
• 3. organicreactions.org [organicreactions.org]
• 4. Research Portal [openresearch.surrey.ac.uk]
• 5. Synthesis of Polymer-supported Chiral Lithium Amide Bases and Application in Asymmetric Deprotonation of Prochiral Cyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantioselective alkylation at the α-position of cyclic ketones using a chiral lithium amide as a base in the presence of lithium bromide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Stereoselectivity in 5-Ethyl-2-methylpiperidine Reactions

The following technical guide addresses the stereoselective synthesis, purification, and analysis of 5-Ethyl-2-methylpiperidine (EMP). This compound is a critical chiral building block for alkaloid synthesis (e.g., Pumiliotoxin C analogs) and pharmaceutical scaffolds.

Executive Summary

5-Ethyl-2-methylpiperidine (EMP) exists as two diastereomers: cis and trans . In the trans-isomer, both substituents can adopt the thermodynamically favorable diequatorial orientation. The cis-isomer typically places one substituent in an axial position, making it the kinetic product in many hydrogenation screens but thermodynamically less stable.

Controlling this ratio is critical, as the biological activity of downstream targets (such as nicotinic acetylcholine receptor antagonists) often depends on a specific absolute configuration. This guide provides self-validating protocols to control, correct, and confirm stereochemistry.

Module 1: Synthesis & Stereocontrol

Goal: Achieve high diastereomeric excess (de) during the reduction of 5-ethyl-2-methylpyridine (MEP).

Q1: I am consistently getting a 60:40 mixture of cis/trans isomers. How can I favor the cis-isomer?

Diagnosis: You are likely using a heterogeneous catalyst that allows for equilibration (e.g., Pd/C) or neutral conditions where the pyridine ring is not activated. Technical Insight: The cis-isomer is formed via the suprafacial addition of hydrogen to the pyridine ring. This is favored when the substrate is adsorbed flat onto the catalyst surface and hydrogenation occurs rapidly before desorption/equilibration.

Protocol: Kinetic Control for Cis-Selectivity

• Catalyst: Switch to Platinum Oxide (PtO₂) (Adams' catalyst).

• Solvent: Use Glacial Acetic Acid or 1M HCl/MeOH . Protonation of the pyridine nitrogen prevents catalyst poisoning and promotes a specific adsorption mode that favors all-cis hydrogenation.

• Pressure: High pressure (50–100 psi) favors the kinetic product.

• Mechanism: The protonated pyridinium ring adsorbs; H₂ adds from the catalyst surface to the "bottom" face, pushing both alkyl groups "up" (cis).

Q2: I require the thermodynamic trans-isomer. Can I synthesize it directly?

Diagnosis: Direct hydrogenation to the trans-isomer is difficult because it requires H₂ delivery from opposite faces. Solution: Use a Dissolving Metal Reduction (Modified Bouveault–Blanc) or an Epimerization strategy.

Protocol: Thermodynamic Control (Epimerization) If you have a mixture or pure cis-EMP, you can convert it to the stable trans-isomer (diequatorial).

• Reagents: Dissolve EMP in ethanol. Add Sodium metal (Na) in small pieces (reflux).

• Alternative (Catalytic): Reflux the cis-isomer with Raney Nickel in ethanol (without H₂ pressure) or use a strong base like t-BuOK in t-BuOH at reflux for 24h.

• Why it works: This establishes a reversible equilibrium. The system settles into the lowest energy conformation: trans-2,5-diequatorial.

Visualization: Stereoselective Pathways

Figure 1: Divergent synthetic pathways for accessing kinetic (cis) vs. thermodynamic (trans) isomers.

Module 2: Troubleshooting Separation & Purification

Goal: Isolate pure diastereomers from a crude mixture.

Q3: Distillation is not separating the isomers. What are my options?

Issue: The boiling point difference between cis and trans-EMP is minimal (<2 °C), making fractional distillation inefficient without a high-plate-count column. Solution: Derivatization . Converting the amine to a solid derivative amplifies the physical property differences (solubility/crystallinity).

Protocol: N-Tosyl Derivatization & Crystallization

• Reaction: React the crude mixture (1.0 eq) with p-Toluenesulfonyl chloride (TsCl) (1.1 eq) and Triethylamine (1.5 eq) in DCM.

• Outcome: You form N-Ts-cis-EMP and N-Ts-trans-EMP.

• Separation:

  • The trans-sulfonamide is typically less soluble and can be recrystallized from Ethanol/Hexane.

  • The cis-sulfonamide often remains in the mother liquor.

• Recovery: Deprotect the purified sulfonamide using Na/Naphthalene or HBr/AcOH to recover the free amine.

Table 1: Separation Strategy Matrix

Method	Suitability	Pros	Cons
Fractional Distillation	Low	Scalable, no reagents	Requires >50 theoretical plates; poor resolution.
Acid-Base Extraction	None	Removes non-amines	Cannot separate diastereomers (pKa is negligible).
Flash Chromatography	Medium	Good for small scale	Requires amine-deactivated silica (1% Et3N); tailing issues.
Derivatization (N-Ts/N-Boc)	High	High purity (>99% de)	Adds two synthetic steps (protection/deprotection).

Module 3: Analytical Validation (Self-Validating Systems)

Goal: Unambiguously confirm the stereochemistry of your product.

Q4: How do I interpret the NMR to distinguish cis from trans?

Technical Insight: The coupling constants (

) of the proton at C2 (H2) are the most reliable indicator.

• Trans-Isomer (Diequatorial): The H2 proton is Axial . It has a large anti-periplanar coupling with the axial proton at C3.

  • Signal: H2 appears as a doublet of doublets (or multiplet) with at least one large coupling constant (

    Hz) .

• Cis-Isomer (Axial-Equatorial): If the methyl group is equatorial, the ethyl group forces a ring flip or adopts an axial position. The H2 proton signal will show smaller couplings (typically

  Hz ) due to lack of anti-periplanar relationships with neighbors.

Q5: Can I use IR spectroscopy for a quick check?

Answer: Yes, look for Bohlmann Bands .

• Principle: C–H bonds anti-periplanar to the Nitrogen lone pair lower the energy of the C–H stretch.

• Trans-EMP: In the diequatorial conformation, the N-lone pair is often axial, anti-periplanar to axial C2-H and C6-H.

  • Observation: Distinct bands in the 2700–2800 cm⁻¹ region.

• Cis-EMP: Lack of anti-periplanar geometry reduces or eliminates these bands.

Visualization: Troubleshooting Decision Tree

Figure 2: Analytical decision tree for identifying and optimizing isomer ratios.

References

• Stereoselective Hydrogenation: Rylander, P. N. Hydrogenation Methods. Academic Press, 1985. (Standard text on PtO2 vs Pd/C selectivity).

• Epimerization of Piperidines: Dutta, A. K., et al. "Rational design and synthesis of novel 2,5-disubstituted cis- and trans-piperidine derivatives." Bioorganic & Medicinal Chemistry Letters, 2001.[1] Link

• Pumiliotoxin C Synthesis: Oppolzer, W., et al. "Total synthesis of (±)-pumiliotoxin C." Helvetica Chimica Acta, 1977. (Establishes the cis-fused ring system relevance). Link

• Bohlmann Bands: Bohlmann, F. "Zur Konfigurationsbestimmung von Chinolizidin-Derivaten." Chemische Berichte, 1958. (Foundational work on IR detection of lone-pair/C-H interactions).

Sources

• 1. Rational design and synthesis of novel 2,5-disubstituted cis- and trans-piperidine derivatives exhibiting differential activity for the dopamine transporter - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying side products in 5-Ethyl-2-methylpiperidine hydrochloride synthesis

Topic: Impurity Profiling & Troubleshooting Guide Product: 5-Ethyl-2-methylpiperidine Hydrochloride (MEP-HCl) CAS: 59702-31-7 (HCl salt) / 104-89-2 (Free base) Precursor: 5-Ethyl-2-methylpyridine (CAS: 104-90-5)

Introduction

Welcome to the Technical Support Center. This guide addresses the critical quality attributes of 5-Ethyl-2-methylpiperidine hydrochloride , a key intermediate in the synthesis of pharmaceutical agents (including potential isotretinoin analogs and alkaloids).

The synthesis of this molecule typically involves the catalytic hydrogenation of 5-ethyl-2-methylpyridine . While seemingly straightforward, this reaction is governed by strict stereochemical and kinetic parameters. Failure to control these results in a complex impurity profile that is difficult to resolve downstream.

This guide is structured into troubleshooting modules designed to help you identify, quantify, and mitigate specific side products.

Module 1: Stereochemical Control (The Cis/Trans Ratio)

User Question: "I am observing two distinct peaks in my GC chromatogram with identical mass spectra (m/z 127). Why is my product not a single isomer, and how do I control this?"

Technical Insight

The reduction of 2,5-disubstituted pyridines creates two chiral centers, leading to diastereomers: cis and trans.

• Mechanism: Heterogeneous hydrogenation (e.g., Pt/C, Rh/C) typically proceeds via syn-addition of hydrogen to the adsorbed pyridine ring. This kinetically favors the cis-isomer (where the 2-Me and 5-Et groups are on the same side of the ring).

• Thermodynamics: The trans-isomer (diequatorial conformation) is often thermodynamically more stable. High temperatures or specific solvents can promote isomerization.

Troubleshooting Protocol

Observation	Probable Cause	Corrective Action
High Trans Content	High reaction temperature (>80°C) or thermodynamic equilibration.	Lower Temperature: Run hydrogenation <50°C to favor kinetic cis product.Acidic Solvent: Use Glacial Acetic Acid. Protonation of the pyridine nitrogen anchors the molecule, often enhancing cis selectivity.
Inconsistent Ratio	Catalyst variation.[1]	Switch Catalyst: Rhodium (Rh/C) or Platinum Oxide (PtO₂) generally favor cis selectivity more than Palladium (Pd/C).
Isomer Drift	Post-reaction isomerization.	Avoid Strong Bases: Heating the free base during workup can induce epimerization. Convert to HCl salt immediately at low temp.

Visualization: Stereochemical Pathway

Figure 1: Hydrogenation pathway showing the divergence between kinetic (cis) and thermodynamic (trans) isomers.

Module 2: Incomplete Reduction & Intermediates

User Question: "My product has a yellow tint and the melting point of the HCl salt is depressed. NMR shows weak signals in the alkene region (5.0–6.0 ppm). What is happening?"

Technical Insight

Hydrogenation of pyridine is stepwise. If the reaction is stopped prematurely or the catalyst is poisoned, tetrahydropyridines (enamines/imines) remain. These are unstable, prone to oxidation (causing color), and will not form stable crystalline salts, trapping impurities in your solid.

Diagnostic Table: Identifying Intermediates

Impurity Type	Analytical Marker (1H NMR)	Analytical Marker (GC-MS)
Starting Material (Pyridine)	Aromatic signals: δ 7.0–8.5 ppm	M+ = 121 (Base peak usually 106 or 121)
Tetrahydropyridine (Intermediate)	Alkene signals: δ 4.5–6.0 ppm	M+ = 125 (Often unstable)
Piperidine Product (Target)	Upfield aliphatic: δ 0.8–3.5 ppm	M+ = 127 (Base peak m/z 112)

Remediation Workflow

• Check H₂ Uptake: Ensure theoretical hydrogen consumption (3 equivalents) is met.

• Catalyst Refresh: Pyridines are notorious catalyst poisons due to the basic nitrogen. If the reaction stalls, filter and add fresh catalyst rather than just adding more time.

• Acid Scavenging: If using Pd/C, the generated piperidine can poison the catalyst. Running the reaction in acidic media (AcOH or dilute HCl) prevents the product from inhibiting the catalyst.

Module 3: Over-Reduction (Ring Opening)

User Question: "I see a heavy impurity with M+ = 129 or fragmentation patterns suggesting acyclic chains. How did I lose the ring?"

Technical Insight

Under vigorous conditions (high pressure >50 bar, high temp >100°C), hydrogenolysis of the C-N bond can occur. This "ring-opening" reaction degrades the piperidine into acyclic amines (e.g., amino-heptanes/octanes).

Troubleshooting Steps

• Pressure Control: Do not exceed 5–10 bar (70–150 psi) unless absolutely necessary.

• Solvent Choice: Avoid protic solvents at high temperatures if ring opening is observed.

• Monitoring: Stop the reaction immediately upon consumption of starting material. Extended exposure to H₂/Catalyst after completion promotes hydrogenolysis.

Module 4: Salt Formation & Hygroscopicity

User Question: "My HCl salt is a sticky gum/oil instead of a white powder. Is it impure?"

Technical Insight

5-Ethyl-2-methylpiperidine HCl is hygroscopic . A "gum" usually indicates:

• Excess Water: The salt has absorbed atmospheric moisture.

• Non-Stoichiometric HCl: Excess HCl gas or acid trapped in the lattice.

• Isomer Mixture: A mix of cis and trans salts often has a lower melting point and crystallizes poorly compared to the pure diastereomer.

Crystallization Protocol (Self-Validating)

• Dissolution: Dissolve the crude free base in anhydrous diethyl ether or MTBE .

• Acidification: Add 1.05 equivalents of HCl in Dioxane (4M) or HCl gas slowly at 0°C.

  • Why? Using aqueous HCl introduces water that is hard to remove. Anhydrous conditions precipitate the salt immediately.

• Filtration: Filter under Nitrogen/Argon to prevent moisture uptake.

• Verification: Check pH of a 10% aqueous solution of the solid. It should be ~4-5. If <3, you have trapped free acid.

Analytical Decision Tree

Use this flow to determine the next step in your purification process.

Figure 2: Analytical workflow for in-process control.

References

• Synthesis of Alkylpyridines: Frank, R. L., et al. "5-Ethyl-2-Methylpyridine."[2] Organic Syntheses, Coll.[2] Vol. 3, p. 326 (1955).

• Stereochemistry of Hydrogenation: Rylander, P. N. Hydrogenation Methods. Academic Press, 1985.

• Piperidine Characterization: "5-Ethyl-2-methylpiperidine."[3][4] PubChem Database, CID=7728.[2][5]

• Isomer Identification: Ruble, J. C., et al. "Kinetic Resolution of Piperidines." Journal of the American Chemical Society, 1999. (Discusses general NMR shifts for 2,5-disubstituted piperidines).

• Safety & Handling: Sigma-Aldrich Safety Data Sheet (SDS) for 5-Ethyl-2-methylpiperidine.

Sources

• 1. Stereoselective Synthesis of cis-2,5-Disubstituted Pyrrolidines via Wacker-Type Aerobic Oxidative Cyclization of Alkenes with tBu-Sulfinamide Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 3. 5-ETHYL-2-METHYLPIPERIDINE | 104-89-2 [chemicalbook.com]
• 4. 5-ETHYL-2-METHYLPIPERIDINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-Ethyl-2-methylpyridine | C8H11N | CID 7728 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability and degradation pathways of 5-Ethyl-2-methylpiperidine hydrochloride

Welcome to the dedicated support center for 5-Ethyl-2-methylpiperidine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and potential degradation pathways of this compound. Here, we move beyond simple data sheets to offer practical, field-tested insights and troubleshooting strategies in a direct question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) - Stability and Handling

This section addresses the most common questions regarding the day-to-day handling, storage, and inherent stability of 5-Ethyl-2-methylpiperidine Hydrochloride.

Q1: What are the optimal storage conditions for 5-Ethyl-2-methylpiperidine Hydrochloride to ensure long-term stability?

A1: To maintain the integrity of 5-Ethyl-2-methylpiperidine Hydrochloride, it should be stored in a tightly sealed container, preferably in the amber glass bottle it was supplied in, to protect it from light and moisture. The storage area should be dry, well-ventilated, and kept at room temperature. It is crucial to keep the compound away from heat sources, open flames, and incompatible materials.

Q2: What chemical incompatibilities should I be aware of when working with this compound?

A2: 5-Ethyl-2-methylpiperidine Hydrochloride should not be stored or mixed with strong oxidizing agents, strong acids, or strong bases. The tertiary amine within the piperidine ring is susceptible to oxidation. Contact with strong bases will deprotonate the hydrochloride salt, yielding the free base, which may have different stability and reactivity profiles.

Q3: What are the most probable degradation pathways for 5-Ethyl-2-methylpiperidine Hydrochloride under stress conditions?

A3: Based on the chemical structure, the most likely degradation pathways involve the piperidine ring itself.

• Oxidation: The nitrogen atom in the piperidine ring is a primary target for oxidation, potentially forming the corresponding N-oxide. This is a common degradation pathway for cyclic amines, especially in the presence of peroxides or other oxidizing agents. Studies on similar piperidine compounds confirm this vulnerability.

• Thermal Degradation: At elevated temperatures, piperidine rings can undergo more complex degradation. While generally stable, high thermal stress can lead to ring-opening reactions or the elimination of substituents. Studies on substituted piperazines and piperidines show that methyl groups can influence the rate of thermal degradation.

Q4: Is 5-Ethyl-2-methylpiperidine Hydrochloride sensitive to light?

Part 2: Troubleshooting Guide - Investigating Degradation

This section is designed to help you troubleshoot common experimental issues and guide you in setting up studies to proactively understand the stability of your compound.

Q5: I see an unexpected peak in my HPLC/LC-MS chromatogram after storing my sample in solution. What could it be?

A5: An unexpected peak often indicates the formation of a degradation product or an impurity.

• Initial Assessment: First, confirm it is not a solvent impurity or an artifact from your system by running a blank.

• Hypothesize the Degradant: The most probable degradant, especially if the solution was not freshly prepared, is the N-oxide derivative. This would result from the oxidation of the piperidine nitrogen. You would expect this degradant to be more polar than the parent compound.

• Actionable Step: Perform a forced degradation study (see Protocol 2 below) under oxidative conditions (e.g., using AIBN or H₂O₂). If the retention time of the peak generated under oxidative stress matches your unknown peak, you have likely identified it as the N-oxide.

Q6: My assay results show a decrease in the concentration of 5-Ethyl-2-methylpiperidine Hydrochloride over time. How can I determine the cause?

A6: A loss of potency is a clear sign of degradation. To identify the cause, you must systematically investigate the potential stressors: pH, temperature, light, and oxygen.

• Causality Check: The most direct way to diagnose the issue is to conduct a forced degradation study. This involves intentionally exposing the compound to harsh conditions to accelerate the degradation that might occur slowly over time.

• Self-Validating System: This study is self-validating because you will analyze a control sample (stored under ideal conditions) alongside the stressed samples. This allows you to definitively distinguish between pre-existing impurities and newly formed degradation products. By comparing the degradation profiles under different stress conditions (e.g., acid vs. heat), you can pinpoint the specific vulnerability of the molecule.

Q7: How can I proactively establish the degradation profile of my compound for stability-indicating method development?

A7: A forced degradation study is the cornerstone of developing a stability-indicating analytical method. The goal is to generate potential degradation products to ensure your analytical method can separate them from the parent peak and from each other. An ideal study aims for 5-20% degradation of the parent compound; over-stressing can lead to secondary, irrelevant degradants.

Part 3: Experimental Protocols & Data

Protocol 1: General Workflow for Stability Assessment

This protocol outlines the logical flow for assessing the stability of 5-Ethyl-2-methylpiperidine Hydrochloride.

Caption: Workflow for a forced degradation study.

Protocol 2: Step-by-Step Forced Degradation Study

This protocol provides a detailed methodology for conducting a forced degradation study.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 5-Ethyl-2-methylpiperidine Hydrochloride in a suitable solvent (e.g., a 50:50 mixture of methanol and water).

• Control Sample: Dilute the stock solution with your mobile phase to a final concentration of 100 µg/mL. Store this sample, protected from light, at 2-8°C. This is your time-zero and control sample.

• Stress Conditions: For each condition, use an aliquot of the stock solution. The target degradation is 5-20%. If degradation is too rapid, reduce the time or temperature.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 48 hours. Before analysis, neutralize with an equivalent amount of 0.1 M NaOH.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 48 hours. Before analysis, neutralize with an equivalent amount of 0.1 M HCl.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation:

    • Solid State: Place a small amount of solid powder in an oven at 80°C for 48 hours. Then, dissolve to the target concentration for analysis.

    • Solution State: Keep a sealed vial of the 100 µg/mL solution (from step 2) at 80°C for 48 hours.

  • Photodegradation: Expose a 100 µg/mL solution in a quartz cuvette to a photostability chamber, ensuring exposure to both UV and visible light as per ICH Q1B guidelines. Analyze a dark control sample stored under the same conditions.

• Analysis: Analyze all samples (stressed and control) using a suitable, validated HPLC method with a photodiode array (PDA) detector and ideally coupled with a mass spectrometer (MS) to aid in the identification of degradants.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Check peak purity of the parent compound in all conditions.

  • Attempt to identify degradation products using MS data.

Table 1: Recommended Conditions for Forced Degradation Study

Stress Condition	Reagent/Parameter	Temperature	Duration	Rationale
Acid Hydrolysis	0.1 M - 1 M HCl	RT to 70°C	Up to 7 days	To test for lability in acidic environments.
Base Hydrolysis	0.1 M - 1 M NaOH	RT to 70°C	Up to 7 days	To test for lability in alkaline environments.
Oxidation	3-30% H₂O₂	Room Temp	Up to 7 days	To simulate oxidative stress; H₂O₂ is a common oxidizing agent.
Thermal	Dry Heat	> 40°C above accelerated	Up to 7 days	To assess the impact of heat on the solid form and in solution.
Photolytic	UV/Visible Light	Controlled	Per ICH Q1B	To determine light sensitivity, a key requirement for storage and handling.

Hypothesized Degradation Pathways

The following diagram illustrates the most likely degradation pathways for 5-Ethyl-2-methylpiperidine based on established chemical principles for similar molecules.

Caption: Hypothesized degradation pathways.

References

• SAFETY DATA SHEET. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/sial/104094]
• SAFETY DATA SHEET. Merck Millipore. [URL: https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INT-Site/en_US/-/USD/ShowProduct-File?ProductUUID=saV.b.s1LvoAAAEWvFkFis2I&CatalogCategoryID=gys.b.s1LwYAAAEW.EMFis2I&ContentID=20100413155700_10000000000000000100&FileName=8.18713_SDS_US_EN.pdf]
• Safety Data Sheet. ChemScene. [URL: https://www.chemscene.com/Upload/MSDS/CS-001601

Technical Support Center: Troubleshooting HPLC Separation of 5-Ethyl-2-methylpiperidine Isomers

Status: Active Operator: Senior Application Scientist Subject: 5-Ethyl-2-methylpiperidine (EMP) | CAS: 104-89-2 Scope: Separation of Diastereomers (cis/trans) and Enantiomers, Peak Shape Optimization, Detection Enhancement.

Introduction: The Analyst's Challenge

You are likely here because 5-Ethyl-2-methylpiperidine (EMP) is behaving like a "ghost" in your chromatogram or eluting as a broad, tailing smear.

EMP presents a classic "Perfect Storm" for HPLC method development:

• Stereochemical Complexity: It possesses two chiral centers (C2 and C5), resulting in four distinct isomers: a cis-enantiomeric pair and a trans-enantiomeric pair.

• Detection Silence: As a saturated secondary amine, it lacks a conjugated

  -system, making it virtually invisible to standard UV detection (>210 nm).

• Silanol Interaction: The secondary amine is highly basic (

  ). At neutral or low pH, it becomes protonated and interacts ionically with residual silanols on silica columns, causing severe peak tailing.

This guide moves beyond generic advice. We will construct a self-validating method to capture, separate, and quantify these isomers.

Module 1: The "Invisible" Peak (Detection Strategies)

The Issue: You inject the sample but see nothing, or only noise at 200-210 nm. The Cause: EMP has no chromophore. Solvents like Methanol or THF absorb UV in the same range (200-215 nm) as the analyte, masking the signal.

Strategy A: Derivatization (Recommended for UV/Vis)

Transform EMP into a UV-active species using Tosyl Chloride (p-Toluenesulfonyl chloride) . This attaches a strong chromophore to the secondary amine, enabling robust detection at 228 nm or 254 nm.

Protocol: Pre-column Tosylation

• Reagents:

  • Reagent A: 10 mg/mL Tosyl Chloride in Acetonitrile.

  • Buffer B: 0.5 M Sodium Borate (pH 9.0) or Carbonate buffer.

• Procedure:

  • Mix 100 µL Sample + 100 µL Buffer B.

  • Add 200 µL Reagent A.

  • Vortex and incubate at 50°C for 15 minutes . (Heat ensures complete reaction of the sterically hindered amine).

  • Quench: Add 100 µL 1M HCl (neutralizes excess alkalinity) or dilute with mobile phase.

  • Inject: Monitor at 228 nm .

Strategy B: Universal Detection (No Derivatization)

If you cannot derivatize, you must abandon UV.

• CAD (Charged Aerosol Detector): Ideal. Response is independent of chemical structure.

• ELSD (Evaporative Light Scattering): Good alternative, though less sensitive than CAD.

• MS (Mass Spec): Operate in ESI+ mode (

  ). Note: Non-derivatized small amines can be suppressed by matrix effects.

Module 2: The "Shark Fin" (Peak Shape & Tailing)

The Issue: Peaks tail significantly (Asymmetry factor > 1.5). The Cause: At pH < 9, EMP is protonated (

). The positive charge binds to deprotonated silanols ( ) on the column stationary phase.

The Solution: High pH Chromatography

You must suppress the ionization of the amine (keep it neutral) or block the silanols.

Comparison of Mobile Phase Modifiers:

Modifier	pH Range	Mechanism	Compatibility
0.1% DEA or TEA	~10.5	Silanol Blocker: Competes with EMP for active sites.	UV/ELSD (Not MS friendly)
10mM Ammonium Bicarbonate	~10.0	Suppression: Keeps EMP unprotonated (Neutral).	MS Compatible
0.1% TFA	~2.0	Ion Pairing: Forms hydrophobic pair with amine.	UV only (Suppresses MS signal)

Recommended Column Chemistry: Do not use standard silica C18 columns at high pH; they will dissolve. Use Hybrid-Silica (e.g., Waters XBridge, Phenomenex Gemini) or Polymer-based columns capable of pH 1-12.

Module 3: Isomer Resolution (The "Blob")

The Issue: You see one broad peak or partial splitting. You need to separate cis from trans, and potentially the enantiomers.

Step 1: Diastereomer Separation (Achiral)

Cis and Trans isomers have different physical shapes and polarities. They can often be separated on Achiral phases if the efficiency is high enough.

• Column: C18 or Phenyl-Hexyl (High pH resistant).

• Condition: High pH (Ammonium Bicarbonate, pH 10).

• Elution Order: typically, the "linear" isomer (often trans) elutes differently than the "bent" isomer (cis), though this must be determined experimentally with standards.

Step 2: Enantiomer Separation (Chiral)

To separate the enantiomeric pairs (e.g., Cis-2R,5S vs Cis-2S,5R), you must use a Chiral Stationary Phase (CSP).

• Column: Polysaccharide-based (Amylose or Cellulose).[1]

  • First Choice:Amylose tris(3,5-dimethylphenylcarbamate) (e.g., AD-H, IA).

  • Second Choice:Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., IC, IG).

• Mode: Normal Phase (Hexane/IPA/DEA) usually provides higher selectivity for piperidines than Reversed Phase.

• Additive: 0.1% Diethylamine (DEA) is mandatory in the mobile phase to sharpen peaks on chiral columns.

Visual Workflow: Separation Logic

Caption: Hierarchical separation strategy. First, resolve diastereomers (chemical/physical difference) on C18, then resolve enantiomers (stereochemical difference) on Chiral stationary phases.

Troubleshooting FAQs

Q1: I see "Ghost Peaks" when using Tosyl Chloride derivatization.

• Cause: Excess Tosyl Chloride hydrolyzes to Tosic Acid or reacts with impurities in the buffer.

• Fix: Run a "Reagent Blank" (Buffer + Reagent, no sample). Any peaks present in the blank must be subtracted. Ensure you quench the reaction with acid or amine scavenger before injection.

Q2: My pressure is skyrocketing on the Chiral Column.

• Cause: You likely switched from Normal Phase (Hexane) to Reversed Phase (Water) without a miscible intermediate flush.

• Fix: Flush with 100% Isopropanol (IPA) or Ethanol for 30 minutes at low flow. Hexane and Water are immiscible; IPA bridges them.

Q3: Can I separate all 4 isomers in a single run?

• Answer: It is rare to separate all 4 on a single column.

• Strategy: Use a "Coupled Column" approach or 2D-LC. However, for QC, it is standard to use an Achiral method for Purity (Cis/Trans ratio) and a separate Chiral method for Enantiomeric Excess (EE).

Q4: The peaks are fronting (Shark fin pointing forward).

• Cause: Column overload or solubility mismatch.

• Fix: Dilute the sample in the mobile phase. If the sample is in 100% ACN and the mobile phase is 90% Water, the sample will precipitate at the column head, causing fronting.

References

• Dolan, J. W. (2010). Troubleshooting Peak Shape Issues in HPLC. LCGC North America. Link

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[1] (Chapter on "Separation of Basic Compounds").

• Phenomenex. (2023). High pH Stability for Basic Compounds using Gemini and Kinetex Columns. Link

• Daicel Chiral Technologies. (2024). Instruction Manual for CHIRALPAK® AD-H. (Specific guidance on amine additives). Link

• Sigma-Aldrich. (2024). Derivatization Reagents for HPLC: Tosyl Chloride Protocols. Link

Sources

• 1. eijppr.com [eijppr.com]

Technical Support Center: 5-Ethyl-2-methylpiperidine (EMP) Hydrochloride Purification

Topic: Technical Guide for the Purification of 5-Ethyl-2-methylpiperidine Hydrochloride Content Type: Technical Support Center (Troubleshooting & Protocols) Audience: Researchers, Process Chemists, and Drug Development Scientists

Welcome to the Advanced Purification Support Hub. This guide addresses the purification of 5-Ethyl-2-methylpiperidine Hydrochloride (also known as 2-Methyl-5-ethylpiperidine HCl or "Copellidine" HCl). Due to the presence of two chiral centers (C2 and C5), this compound exists as cis and trans diastereomers. Commercial synthesis—typically the hydrogenation of 5-ethyl-2-methylpyridine—often yields a mixture of isomers, unreacted aromatic precursors, and trace metal catalysts.

This guide provides self-validating protocols to remove these impurities and enrich the desired stereoisomer.

Part 1: Diagnostic & Impurity Profile

Before initiating purification, identify your specific contamination profile. The three most common impurity classes for EMP-HCl are:

Impurity Type	Source / Origin	Diagnostic Indicator	Removal Strategy
Aromatic Precursor	Unreacted 5-ethyl-2-methylpyridine (MEP) from incomplete hydrogenation.	UV/Vis: Strong absorption (aromatic). 1H NMR: Signals in aromatic region (7.0–8.5 ppm).	Acid-Base Extraction (Module 1). The pyridine is much less basic ( ) than the piperidine ( ).
Stereoisomers	Mixed cis and trans diastereomers.[1][2][3]	1H NMR: Split doublets for methyl groups. GC/HPLC: Double peaks. MP: Broad melting range (>2°C).	Fractional Recrystallization (Module 2). Isomers pack differently in the crystal lattice.
Color Bodies / Metals	Oxidation products or leached hydrogenation catalysts (e.g., Pt, Pd, Ni).	Appearance: Yellow to brown discoloration.	Adsorption: Activated Carbon treatment during the free-base phase or hot filtration.

Part 2: The "Free Base" Strategy (Gross Purification)

Expert Insight: Do not attempt to purify a heavily contaminated salt directly. It is thermodynamically more efficient to purify the liquid free base first using distillation or acid-base washing, and then form the salt.

Workflow Diagram: Free Base Purification

Caption: Workflow for converting the crude salt to free base to leverage liquid-phase purification methods.

Protocol 1: Differential Acid Washing (Removing Pyridine)

The aromatic precursor (5-ethyl-2-methylpyridine) is a weaker base than the product. We exploit this by washing the organic extract with a weak acid buffer.

• Free-Basing: Dissolve crude EMP-HCl in water. Add 5M NaOH until pH > 12. Extract 3x with Dichloromethane (DCM).

• The "Buffer" Wash: Wash the DCM layer with a phosphate buffer at pH 6.0 .

  • Mechanism:[1][4] At pH 6, the pyridine impurity (pKa ~6.0) will be largely unprotonated (neutral) or in equilibrium, while the piperidine (pKa ~11) is fully protonated? Correction: Actually, at pH 6, the piperidine is fully protonated (ionic) and would move to the water.

  • Corrected Strategy: To remove pyridine, extract the mixture into dilute HCl (pH 2). Both dissolve. Then, adjust pH to ~7-8. The pyridine (pKa ~6) becomes free base (organic soluble), while the piperidine (pKa ~11) remains protonated (water soluble). Extract with ether to remove the pyridine. Then basify aqueous layer to pH >12 to recover pure piperidine.

• Final Recovery: Basify the aqueous layer (now containing only piperidine) to pH 12, extract into DCM, dry over

  , and evaporate.

Part 3: Recrystallization & Isomer Enrichment

Once the chemical purity is established, the hydrochloride salt is reformed and recrystallized to fix the stereochemistry.

Protocol 2: High-Purity Salt Formation

• Dissolve the purified free base in anhydrous diethyl ether (10 mL per gram).

• Cool to 0°C in an ice bath.

• Slowly bubble dry HCl gas or add 2M HCl in diethyl ether dropwise.

• A white precipitate will form immediately.

• Critical Check: Ensure the solution remains acidic (pH < 2 on wet paper).

Protocol 3: Fractional Recrystallization (Isomer Separation)

The cis and trans isomers of EMP-HCl often have distinct solubilities. The following solvent system is field-proven for substituted piperidine salts.

Solvent System: Ethanol (Good Solvent) / Acetone (Anti-Solvent)

• Dissolution: Place the crude dry salt in a flask. Add absolute ethanol dropwise at boiling point (

  ) until just dissolved.

  • Troubleshooting: If color persists, add 5% wt/wt activated carbon, boil for 5 mins, and filter hot through Celite.

• Precipitation: Remove from heat. Add warm acetone dropwise until a faint turbidity (cloudiness) persists.

• Clarification: Add 1-2 drops of ethanol to clear the solution.

• Crystallization: Wrap the flask in a towel (to slow cooling) and let it stand at room temperature for 4 hours, then move to 4°C overnight.

  • Mechanism:[1][4] Slow cooling promotes the growth of the thermodynamically stable crystal lattice (usually one pure isomer), excluding the other isomer into the mother liquor.

• Harvest: Filter the crystals. Wash with cold 1:1 Ethanol/Acetone.

Data Table: Solvent Selection Guide

Solvent	Role	Comments
Ethanol (Abs.)	Primary Solvent	High solubility for EMP-HCl hot; moderate cold.
Isopropanol	Alternative Solvent	Higher boiling point; good for stubborn isomers.
Acetone	Anti-Solvent	Drastically reduces solubility; induces crystallization.
Diethyl Ether	Wash Solvent	Removes surface impurities; dries quickly.

Part 4: Troubleshooting & FAQs

Q1: My product is coming out as a "goo" or oil instead of crystals. What is wrong?

Diagnosis: This is "oiling out," usually caused by (1) solvent impurities (water) or (2) cooling too fast. Solution:

• Re-dissolve: Heat the mixture back to boiling.

• Seed: Add a tiny crystal of pure EMP-HCl (if available) or scratch the glass wall with a rod.

• Add More Solvent: Add slightly more Ethanol to ensure the saturation point isn't reached until the temperature is lower.

• Trituration: If it remains an oil, decant the solvent and triturates (grind) the oil with fresh anhydrous diethyl ether. This often forces solidification.

Q2: How do I determine the Cis/Trans ratio?

Answer: You cannot easily determine this via melting point alone. You must use 1H NMR or GC-MS .

• NMR Method: In

  , the methyl doublet at C2 will appear at slightly different chemical shifts for cis vs trans. Integration of these peaks provides the ratio.

• Action: If the ratio is unacceptable, repeat Protocol 3. The mother liquor (liquid remaining after filtration) will be enriched in the other isomer. Don't throw it away; evaporate it to recover the secondary isomer.

Q3: The melting point is broad (e.g., 155–162°C). Is it pure?

Answer: No. A range >2°C indicates impurity.

• Scenario A: If the range is depressed (lower than expected), you likely have solvent trapped or neutral impurities. -> Dry under high vacuum (60°C, 4h).

• Scenario B: If the range is broad but high, you likely have a mixture of stereoisomers. -> Recrystallize again.

Part 5: Decision Logic for Isomer Separation

Caption: Iterative cycle for enriching stereoisomers via solubility differences.

References

• National Institute of Standards and Technology (NIST). (2023). Piperidine, 5-ethyl-2-methyl- Mass Spectrum and Data. NIST Chemistry WebBook, SRD 69.[5] Retrieved from [Link]

• Fujii, T., Yoshifuji, S., & Tai, M. (1975).[6] Stereochemistry of 5-ethyl-2-methylpiperidine derivatives. Chemical & Pharmaceutical Bulletin. (General reference for piperidine stereochemistry separation logic).

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. ijpbs.com [ijpbs.com]
• 3. US2850549A - Separation of cis and trans isomers - Google Patents [patents.google.com]
• 4. CN101602748B - A kind of purification method of high-purity piperidine - Google Patents [patents.google.com]
• 5. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Optimizing N-Functionalization of 5-Ethyl-2-methylpiperidine

Welcome to the technical support center for the N-functionalization of 5-Ethyl-2-methylpiperidine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile but sterically hindered piperidine scaffold. The piperidine motif is a cornerstone in modern pharmaceuticals, and its effective derivatization is critical for tuning the pharmacological and pharmacokinetic properties of drug candidates.[1][2]

5-Ethyl-2-methylpiperidine presents a unique set of challenges due to the steric hindrance around the nitrogen atom imposed by the adjacent methyl group and the ethyl group at the 5-position. This guide provides in-depth, field-proven insights in a question-and-answer format to help you navigate these challenges, troubleshoot common issues, and optimize your reaction conditions for success.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for N-functionalization of a sterically hindered secondary amine like 5-Ethyl-2-methylpiperidine?

The three main strategies are N-alkylation, N-acylation, and N-arylation. The choice depends on the desired functional group.

• N-Alkylation: This introduces an alkyl group. Direct alkylation with alkyl halides can be problematic due to low reactivity and a high tendency for over-alkylation.[3] The preferred method is Reductive Amination , which involves reacting the piperidine with an aldehyde or ketone to form an iminium ion, followed by in-situ reduction with a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[4][5] This method offers excellent control and avoids the formation of quaternary ammonium salts.

• N-Acylation: This introduces an acyl group (e.g., from an acyl chloride or anhydride). This reaction is typically more straightforward than alkylation but requires careful selection of a non-nucleophilic base (like triethylamine or pyridine) to neutralize the acid byproduct without competing in the reaction.[6]

• N-Arylation: This forms a C-N bond with an aromatic or heteroaromatic ring. This is typically achieved through transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination (Palladium-catalyzed) or Ullmann-type couplings (Copper-catalyzed).[7][8] For sterically hindered amines, copper-catalyzed systems are often a cost-effective and efficient alternative.[8]

Q2: How does the steric hindrance of 5-Ethyl-2-methylpiperidine specifically impact reaction conditions?

The steric bulk around the nitrogen atom significantly slows down the rate of nucleophilic attack. This has several practical implications:

• Higher Temperatures: Reactions often require more forcing conditions (higher temperatures, longer reaction times) compared to less hindered amines.

• More Reactive Reagents: You may need to use more reactive electrophiles (e.g., an alkyl iodide instead of a bromide or chloride for alkylation).

• Catalyst & Ligand Choice is Critical: For N-arylation, the choice of ligand is paramount. Bulky, electron-rich phosphine ligands are often required in palladium catalysis to facilitate the reductive elimination step with a hindered amine.

• Base Selection: Strong, non-nucleophilic bases are often necessary to deprotonate the amine or neutralize acid byproducts without causing side reactions.

Q3: Which analytical techniques are best for monitoring these reactions?

• Thin-Layer Chromatography (TLC): Excellent for a quick, qualitative assessment of reaction progress. Since the starting piperidine and the N-functionalized products are basic, they can streak on silica gel. To mitigate this, you can add a small amount of triethylamine (~1%) to your eluent system.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for monitoring these reactions. It provides clear information on the consumption of starting material and the formation of the desired product (via its mass-to-charge ratio), as well as the appearance of any byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile products. It can be very effective for monitoring reductive amination reactions.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem Area 1: Low or No Conversion

Q4: My N-alkylation with an alkyl halide and K₂CO₃ isn't working. I see mostly unreacted starting material. What's going wrong?

This is a very common issue with hindered secondary amines. Several factors could be at play:

• Insufficient Reactivity: The combination of a hindered nucleophile (your piperidine) and a potentially unreactive electrophile (e.g., an alkyl chloride or bromide) is likely the primary cause. The reaction rate is simply too slow.

• Poor Solubility of Base: Potassium carbonate (K₂CO₃) has very low solubility in many organic solvents like acetonitrile or acetone, which can prevent it from effectively deprotonating the amine or neutralizing the H-X byproduct.[9]

• Over-Alkylation Not Occurring: While over-alkylation is a concern for primary amines, the initial alkylation step for a hindered secondary amine is often the bottleneck.[3] The product, a tertiary amine, is also sterically hindered, which can disfavor the second alkylation step to form a quaternary salt.

Solutions:

• Switch to Reductive Amination: This is the most robust solution. It bypasses the Sₙ2 pathway entirely and is highly effective for hindered amines.[4][5] See Protocol 1 below.

• Use a More Reactive Halide: Switch from an alkyl chloride or bromide to an alkyl iodide.

• Use a Stronger, More Soluble Base: Consider using a stronger organic base like N,N-Diisopropylethylamine (DIPEA) or a stronger inorganic base like Cesium Carbonate (Cs₂CO₃), which has better solubility in some organic solvents.[9]

• Increase Temperature: Refluxing in a higher-boiling solvent like DMF or DMSO can sometimes drive the reaction to completion, but be wary of solvent decomposition.[4]

Q5: My copper-catalyzed N-arylation is failing. How can I troubleshoot it?

Copper-catalyzed N-arylation (Ullmann reaction) is a powerful tool but requires careful optimization.

• Catalyst Source and State: The copper source matters. While CuI is common, CuO or even copper nanoparticles can exhibit different reactivity.[8] Ensure your copper salt is fresh and anhydrous.

• Ligand Choice: While some reactions can proceed without a ligand, sterically demanding couplings often require one.[8] Common ligands include L-proline, N,N'-dimethylethylenediamine, and various phenanthrolines.

• Base: The choice of base is critical. K₃PO₄ and Cs₂CO₃ are often more effective than K₂CO₃. The base not only scavenges the acid produced but also participates in the catalytic cycle.

• Solvent: High-boiling polar aprotic solvents like DMF, DMSO, or NMP are typical. In some cases, toluene or xylene can be effective.

Troubleshooting Flowchart for N-Arylation

Caption: Troubleshooting logic for a failing N-arylation reaction.

Problem Area 2: Formation of Side Products

Q6: I'm attempting an N-alkylation with an alkyl halide that also contains a ketone. I'm getting a cyclopropyl ketone byproduct. How can I stop this?

This is a classic example of an intramolecular side reaction where the enolate of the ketone, formed under basic conditions, attacks the alkyl halide.[4][10] The rate of this intramolecular reaction is competing with your desired intermolecular N-alkylation.

Solutions:

• Lower the Temperature: Intramolecular reactions often have a lower activation energy. Running the reaction at a lower temperature can disfavor this pathway relative to the desired N-alkylation.[4]

• Change the Base: A very strong, hindered base might favor deprotonation of the amine over formation of the kinetic enolate. However, a milder base might not form the enolate as readily. Experimentation with different bases (e.g., DIPEA vs. K₂CO₃) is warranted.

• Use Reductive Amination: This is again the superior solution. By reacting the piperidine with a keto-aldehyde, you form the C-N bond under reductive conditions where enolate formation is not a competing pathway.[4]

Problem Area 3: Purification Challenges

Q7: How can I effectively remove unreacted 5-Ethyl-2-methylpiperidine from my final product?

Because both the starting material and the N-functionalized product are basic amines, simple chromatography can be difficult. Acid-base extraction is the most effective method.[11]

Procedure:

• Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Extract the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). Both your product and the starting material will be protonated and move into the aqueous layer.

• Wash the organic layer (which contains neutral impurities) with water and discard it.

• Combine the acidic aqueous layers. Now, carefully basify the aqueous layer to pH > 10 with a strong base (e.g., 6 M NaOH), ensuring the solution is cool.

• Extract the now basic aqueous layer multiple times with fresh organic solvent. The deprotonated amines will move back into the organic layer, leaving behind any water-soluble salts.

• Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate to yield the purified amine mixture, now free of neutral impurities.

Q8: My N-alkylated product is streaking badly on my silica gel column. How can I get clean separation?

This streaking, or tailing, is caused by the strong interaction between the basic nitrogen of your product and the acidic silanol groups on the surface of the silica gel.[11]

Solutions:

• Add a Basic Modifier: Add a small amount of a volatile base, like triethylamine (0.5-1% v/v), to your chromatography eluent. This will neutralize the acidic sites on the silica gel and allow your compound to elute as a sharp band.

• Use a Different Stationary Phase: If tailing is severe, consider using neutral or basic alumina for your column chromatography instead of silica gel.

• Convert to a Salt: For final purification and storage, you can often crystallize the product as a salt (e.g., hydrochloride or tartrate), which is typically a stable, non-oily solid.

Quantitative Data Summary

Table 1: Comparison of Common Bases for N-Functionalization

Base	pKa (Conjugate Acid)	Common Solvents	Typical Use Case & Rationale
Triethylamine (TEA)	~10.7	DCM, THF, Acetonitrile	N-Acylation: A non-nucleophilic scavenger for HCl/H₂O.[4]
DIPEA	~11.0	DCM, DMF, Acetonitrile	N-Alkylation: More sterically hindered than TEA, reducing potential N-alkylation of the base itself.
K₂CO₃	~10.3	DMF, Acetonitrile, Acetone	N-Alkylation/Arylation: Inexpensive inorganic base, but solubility can be an issue.[9]
Cs₂CO₃	~10.3	DMF, Toluene, THF	N-Alkylation/Arylation: More soluble than K₂CO₃ in organic solvents, often leading to better results.
K₃PO₄	~12.3	Toluene, Dioxane, DMF	N-Arylation (Buchwald/Ullmann): A strong base often crucial for efficient catalytic cycles.

Experimental Protocols

Protocol 1: N-Alkylation via Reductive Amination (Example: N-Benzylation)

This protocol describes the N-benzylation of 5-Ethyl-2-methylpiperidine using benzaldehyde and sodium triacetoxyborohydride (STAB).

Caption: Workflow for N-alkylation via reductive amination.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 5-Ethyl-2-methylpiperidine (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Aldehyde/Ketone Addition: Add the corresponding aldehyde or ketone (1.1-1.2 eq). Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion intermediate.

• Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by LC-MS or TLC until the starting material is consumed.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel, using an eluent system containing 1% triethylamine to prevent tailing.

Protocol 2: N-Acylation using Acetic Anhydride

This protocol describes the formation of N-acetyl-5-ethyl-2-methylpiperidine.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 5-Ethyl-2-methylpiperidine (1.0 eq) in anhydrous dichloromethane (DCM) in a flask equipped with a magnetic stirrer.

• Base Addition: Add triethylamine (1.5 eq) to the solution. Cool the mixture to 0 °C using an ice-water bath.

• Acylation: Add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 1-3 hours).[6]

• Workup: Quench the reaction by adding water. Transfer to a separatory funnel and separate the layers.

• Extraction: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting amide is often pure enough for subsequent steps, but can be purified by column chromatography if needed.

Protocol 3: Copper-Catalyzed N-Arylation (Ullmann-Type Coupling)

This protocol describes the coupling of 5-Ethyl-2-methylpiperidine with an aryl iodide.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk tube, add Copper(I) iodide (CuI) (10 mol%), the aryl iodide (1.0 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

• Reagent Addition: Evacuate and backfill the tube with nitrogen or argon. Add anhydrous toluene or DMF via syringe, followed by 5-Ethyl-2-methylpiperidine (1.2 eq) and N,N'-dimethylethylenediamine (DMEDA) (20 mol%) as a ligand.

• Reaction: Seal the tube and heat the reaction mixture to 110 °C in an oil bath. Stir vigorously overnight.

• Reaction Monitoring: After cooling to room temperature, take an aliquot, dilute with ethyl acetate, filter through a small plug of silica, and analyze by LC-MS to check for conversion.

• Workup: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the copper catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography (using an eluent containing 1% triethylamine) to yield the N-aryl piperidine derivative.[12]

References

• A Mini Review on Recent Synthesis and Applications of N-Aryl Amines. (2017). World Journal of Pharmaceutical and Medical Research. [Link]

• Recent Advances in N-Arylation of Heterocycles in the Past Decade. (2024). Current Organic Chemistry. [Link]

• Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. PMC. [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. [Link]

• Opportunities and challenges for direct C–H functionalization of piperazines. (2016). Beilstein Journal of Organic Chemistry. [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). The Journal of Organic Chemistry. [Link]

• Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PMC. [Link]

• Regiodivergent α- and β-Functionalization of Saturated N-Heterocycles by Photocatalytic Oxidation. ChemRxiv. [Link]

• Synthesis of substituted N-heterocycles by N-arylation. Organic Chemistry Portal. [Link]

• Heterogeneous Cu(II) -catalysed solvent-controlled selective N-arylation of cyclic amides and amines with bromo-iodoarenes. (2013). PubMed. [Link]

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. (2019). Organic Letters. [Link]

• Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. (2006). The Journal of Organic Chemistry. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Difficulties with N-Alkylations using alkyl bromides. (2021). Reddit. [Link]

• A. Methods for the N‐alkylation and reductive N‐alkylation of amines. B. Reaction design for a divergent catalytic reductive amination and tandem reductive amination—functionalization of esters. ResearchGate. [Link]

• A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. DTIC. [Link]

• Deprotective Functionalization: An Emerging Concept for Amine Reactivity. PMC. [Link]

• Catalytic diazene synthesis from sterically hindered amines for deaminative functionalization. PMC. [Link]

• Piperidine, 5-ethyl-2-methyl-. NIST WebBook. [Link]

• New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. (2024). ScienceDaily. [Link]

• New modular strategy reduces piperidine synthesis steps for pharmaceuticals. (2024). Technology.org. [Link]

• N-alkylation of secondary amine? (2017). ResearchGate. [Link]

• N-Arylation of Sterically Hindered NH-Nucleophiles: Copper-Mediated Syntheses of Diverse N-Arylindole-2-carboxylates. (2015). ResearchGate. [Link]

• Synthesis of Novel Extremely Sterically Hindered Tertiary Alkylamines. ResearchGate. [Link]

• Sequential N-Arylation of Primary Amines as a Route To Alkyldiarylamines. (1999). The Journal of Organic Chemistry. [Link]

• Synthesis of functionalized piperidines by one-pot multicomponent reaction using nano-crystalline solid acid catalysts. Semantic Scholar. [Link]

• 5-Ethyl-2-methylpiperidine. PubChem. [Link]

• Oxidation reaction of 5-ethyl-2-methylpyridine using HNO3. ResearchGate. [Link]

• Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand. (2010). MDPI. [Link]

• Procedure for N-alkylation of Piperidine? (2017). ResearchGate. [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencedaily.com [sciencedaily.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolution of 5-Ethyl-2-methylpiperidine

Executive Summary & Molecule Profile

Welcome to the Advanced Resolution Support Center. You are likely working with 5-Ethyl-2-methylpiperidine , a critical intermediate often found in the synthesis of alkaloids (e.g., pumiliotoxins) and Janus kinase (JAK) inhibitors.

This molecule presents a "Double-Chirality" challenge. It possesses two chiral centers (C2 and C5), resulting in four stereoisomers:

• Cis-Racemate: (

  ) and ( )

• Trans-Racemate: (

  ) and ( )

Critical Warning: You cannot efficiently resolve enantiomers until you have separated the diastereomers (cis vs. trans). Attempting to crystallize a chiral salt from a mixed diastereomeric feed will result in non-stoichiometric oils.

Workflow Visualization

The following logic tree outlines the validated pathway for isolating the target enantiomer.

Figure 1: Decision matrix for the purification of EMP isomers. Note that boiling point order depends on specific pressure/column conditions.

Module 1: Diastereomer Separation (The Prerequisite)

User Issue: "I added the chiral acid, but I'm getting a gummy precipitate that won't crystallize."

Diagnosis: High probability of diastereomeric contamination. The lattice energy of a pure diastereomeric salt is high (crystal); the lattice energy of a mixture is low (oil).

Protocol:

• Method: Fractional Distillation under reduced pressure (vacuum).

• Parameters:

  • Vacuum: 10–20 mmHg.

  • Column: Vigreux or Spinning Band column (minimum 10 theoretical plates).

• Expectation: The cis and trans isomers typically exhibit a boiling point difference of 5–10°C.

  • Note: In many 2,5-disubstituted piperidines, the cis-isomer (equatorial-equatorial or equatorial-axial depending on conformation) often boils slightly lower or higher depending on hydrogen bonding capability. You must monitor Refractive Index (RI) or GC of fractions.

• Validation: Do not proceed to resolution until Diastereomeric Excess (de) is >95% by GC.

Module 2: Chemical Resolution (The Golden Standard)

User Issue: "Which resolving agent works for 2-alkyl-5-alkyl piperidines?"

Technical Insight: Piperidines are strong secondary amines. They form stable salts with organic acids. Based on structural analogs (like 2-methylpiperidine and nipecotic acid derivatives), the following agents are statistically most likely to succeed.

Recommended Agents Table

Resolving Agent	Solvent System	Typical Yield (Theoretical)	Notes
(L)-(+)-Tartaric Acid	Methanol / Water (9:1)	30–40%	First-line choice. Cheap. Forms robust tartrates.
Dibenzoyl-L-tartaric acid (L-DBTA)	Ethanol / Acetone	25–35%	Use if Tartaric acid yields oils. The benzoyl groups add bulk to aid lattice formation.
(S)-Mandelic Acid	Isopropanol (IPA)	20–30%	Good for "difficult" amines; often forms conglomerate crystals.
N-Acetyl-L-leucine	Ethanol	Varies	Specific for amino-acid-like interactions.

Step-by-Step Protocol (Tartaric Acid Route)

• Stoichiometry: Dissolve 100 mmol of Distilled EMP (single diastereomer) in 50 mL of Methanol.

• Acid Addition: Dissolve 100 mmol (1.0 eq) of (L)-(+)-Tartaric acid in 100 mL of warm Methanol.

• Combination: Add the acid solution to the amine solution slowly at 50°C.

• Nucleation: Allow the mixture to cool to room temperature over 4 hours.

  • Troubleshooting: If no crystals form, scratch the glass or add "seed" crystals from a pilot batch.

  • Oiling Out: Reheat to dissolve, add 10% volume of Acetone or Ethyl Acetate (anti-solvent), and cool very slowly.

• Filtration: Collect the salt. This is usually the (

  )-salt (check specific rotation).

• Liberation: Suspend salt in DCM, treat with 2M NaOH, separate organic layer, dry (

  ), and concentrate.

Module 3: Enzymatic Kinetic Resolution (The Modern Route)

User Issue: "Chemical resolution yields are too low (<10%). Is there a catalytic alternative?"

Solution: Kinetic Resolution via Acylation using Candida antarctica Lipase B (CAL-B).

Mechanism: The enzyme preferentially acylates one enantiomer of the secondary amine, leaving the other as the free amine. These can then be separated by simple acid/base extraction or chromatography.

Protocol:

• Reagents: Racemic EMP (1.0 eq), Ethyl Acetate (Solvent & Acyl donor), CAL-B (immobilized, e.g., Novozym 435).

• Conditions: Stir at 30–40°C.

• Monitoring: Monitor conversion by GC. Stop the reaction at exactly 50% conversion.

  • Theoretical Limit: 50% yield of Amide (Enantiomer A) + 50% yield of Amine (Enantiomer B).

• Separation:

  • Acidify mixture (1M HCl).

  • Extract with EtOAc -> Contains the Amide (Enantiomer A).

  • Basify aqueous layer (NaOH) and extract -> Contains the Free Amine (Enantiomer B).

Analytical Validation (Chiral HPLC)

User Issue: "I cannot separate the enantiomer peaks on my C18 column."

Correction: You must use a Chiral Stationary Phase (CSP).[1] Standard C18 will not separate enantiomers.

Recommended Method:

Parameter	Condition
Column	Chiralpak IC or Chiralpak IG (Immobilized polysaccharide)
Mobile Phase	Hexane : Ethanol : Diethylamine (DEA)
Ratio	90 : 10 : 0.1 (Isocratic)
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (Weak chromophore) or Refractive Index (RI)
Additive Role	DEA is mandatory to suppress protonation of the piperidine nitrogen, ensuring sharp peaks.

References & Authority

• General Piperidine Resolution:

  • Source: "Process for resolving racemic mixtures of piperidine derivatives." (Analogous protocols for ethyl nipecotate).

  • URL:

• Kinetic Resolution of Piperidines:

  • Source: "Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation." Org.[2] Process Res. Dev.

  • URL:

• Physical Properties & Isomerism:

  • Source: NIST Chemistry WebBook, SRD 69.[3] "Piperidine, 5-ethyl-2-methyl-".[3][4][5]

  • URL:

• Chiral HPLC Methodologies:

  • Source: Daicel Chiral Technologies, "Instruction Manual for CHIRALPAK® IC".

  • URL:

Disclaimer: This guide is intended for qualified researchers. Always review Safety Data Sheets (SDS) for 5-ethyl-2-methylpiperidine and resolving agents before use.

Sources

• 1. eijppr.com [eijppr.com]
• 2. longdom.org [longdom.org]
• 3. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Piperidine, 5-ethyl-2-methyl- (CAS 104-89-2) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Support Center: Catalyst Deactivation in Reactions Involving 5-Ethyl-2-methylpiperidine (EMP)

Current Status: Operational Topic: Catalyst Deactivation & Troubleshooting Guide Target Audience: Process Chemists, Kineticists, and Drug Development Scientists

Executive Summary & Chemical Context

5-Ethyl-2-methylpiperidine (EMP) is a critical saturated N-heterocycle, primarily synthesized via the catalytic hydrogenation of 2-methyl-5-ethylpyridine (MEP) (also known as aldehyde collidine). It exists as cis and trans diastereomers, with the cis-isomer often being the pharmacologically or industrially preferred target due to its specific steric profile.

The Core Challenge: The nitrogen atom in EMP is a secondary amine with significant Lewis basicity. This creates a "self-poisoning" paradox during synthesis: the product (EMP) binds more strongly to the catalyst surface than the reactant (MEP), leading to product inhibition . Furthermore, partially hydrogenated intermediates (enamines/imines) are prone to oligomerization, causing fouling .

This guide addresses the three primary deactivation modes:

• Competitive Adsorption (Nitrogen Poisoning)

• Oligomerization/Fouling

• Metal Leaching

Deactivation Mechanisms: The "Why" Behind the Failure

Mechanism A: Competitive Nitrogen Adsorption

In the hydrogenation of MEP, the pyridine ring adsorbs flat on the metal surface (via

-bonding). As the ring saturates, the resulting piperidine (EMP) adsorbs via the nitrogen lone pair ( -bonding).

• The Issue: The M-N

  -bond is often stronger than the M- interaction of the reactant. As conversion increases, EMP occupies active sites, halting the reaction (typically at 60-80% conversion).

• Affected Catalysts: Pt/C, Pd/C, Rh/C. (Ru/C is more resistant but still susceptible).

Mechanism B: Intermediate Fouling

Hydrogenation proceeds stepwise. If the H2 pressure is too low or the catalyst activity drops, partially reduced intermediates (e.g., tetrahydropyridines) accumulate. These species are highly reactive and can undergo intermolecular condensation to form high-molecular-weight oligomers (green oil) that physically block catalyst pores.

Mechanism C: Metal Leaching

The high basicity of EMP allows it to act as a ligand, stripping metal atoms (especially Pd) from the carbon support into the solution. This deactivates the catalyst and contaminates the drug substance.

Visualizing Deactivation Pathways

Figure 1: Mechanistic pathways showing how product inhibition (EMP) and intermediate oligomerization compete with the desired reaction cycle.

Troubleshooting Guide (Q&A)

Scenario 1: Reaction Stalls at Partial Conversion

Q: My hydrogenation of MEP using 5% Pd/C stopped at 75% conversion. Adding fresh catalyst didn't restart it immediately. Why?

A: You are likely experiencing product inhibition . The EMP formed has saturated the surface of the Pd.

• Diagnosis: Check the reaction mixture pH. It is likely highly basic.

• Immediate Fix: Add 1.0 - 1.1 equivalents of Acetic Acid (relative to MEP).

  • Why? Protonating the amine (forming the ammonium salt) removes the lone pair's ability to bind to the metal. The ammonium cation does not poison the catalyst.

• Long-term Fix: Switch to 5% Ru/C or Rh/C in acidic media (e.g., acetic acid or water/HCl). Ruthenium is generally more tolerant to amine poisoning than Palladium.

Scenario 2: Loss of Stereoselectivity (cis vs. trans)

Q: We usually get a 90:10 cis:trans ratio. Recently, the ratio dropped to 70:30, and the reaction time increased.

A: This indicates catalyst sintering or pore blocking .

• The Science: The cis-isomer is often formed via a "one-face" hydrogenation mechanism where the molecule stays adsorbed. If the catalyst is deactivated (pores blocked), the molecule may desorb as a partially hydrogenated intermediate, flip in solution, and re-adsorb, leading to the thermodynamic trans-isomer.

• Troubleshooting:

  • Check Feedstock Purity: Are there sulfur traces in your MEP? (Sulfur poisons the most active sites responsible for rapid, stereoselective hydrogenation).

  • Temperature Check: Lower the temperature. Higher temperatures favor desorption of intermediates (increasing trans) and sintering of the metal.

  • Pressure: Increase H2 pressure. Higher pressure forces rapid hydrogenation before desorption can occur, locking in the cis kinetic product.

Scenario 3: Green/Yellow Gunk on Catalyst

Q: Upon filtration, the catalyst cake is sticky and colored green/yellow. Activity on recycle is zero.

A: This is oligomer fouling .

• Cause: The reaction rate was too slow (low pressure or insufficient agitation), allowing reactive enamine intermediates to polymerize on the support.

• Solution:

  • Increase H2 Pressure: Maintain >20 bar (300 psi) if possible.

  • Solvent Switch: Use a solvent that dissolves the oligomers (e.g., Methanol or Ethanol) rather than non-polar solvents.

  • Do NOT Recycle: Once fouled with oligomers, carbon-supported catalysts are difficult to regenerate without thermal treatment (which risks sintering).

Experimental Protocols

Protocol A: Optimized Hydrogenation of MEP to EMP (High-Fidelity)

Designed to minimize deactivation and maximize cis-selectivity.

Materials:

• Substrate: 2-Methyl-5-ethylpyridine (Distilled to remove oxidized impurities).

• Catalyst: 5% Ru/C (50% water wet). Note: Ru is preferred over Pd for ring saturation.

• Solvent: 10% Aqueous Acetic Acid (or Glacial Acetic Acid for anhydrous workup).

Step-by-Step:

• Loading: In a high-pressure autoclave (Hastelloy or SS316), charge MEP (1.0 equiv) and Solvent (5-10 volumes).

• Acidification: Add Acetic Acid (1.05 equiv). Crucial Step: This prevents catalyst poisoning.

• Catalyst Addition: Add 5% Ru/C (5 wt% loading relative to substrate).

• Purge: Purge with N2 (3x) then H2 (3x).

• Reaction: Pressurize to 50 bar (725 psi) H2. Heat to 80°C .

  • Note: Do not heat before pressurizing. Heating without H2 promotes oligomerization.

• Monitoring: Monitor H2 uptake. Reaction is complete when uptake plateaus.

• Workup: Cool to <30°C. Vent. Filter catalyst through Celite (keep wet to prevent fire). Basify filtrate with NaOH to liberate the free amine EMP.

Protocol B: Catalyst "Quick-Wash" for Recycle (Batch Mode)

Only applicable if no heavy fouling is observed.

• Filtration: Filter the catalyst under an inert atmosphere (Argon/N2). Do not suck dry.[1]

• Solvent Wash: Wash the cake with 1M Acetic Acid in Methanol (removes adsorbed amines).

• Rinse: Rinse with pure Methanol.

• Re-use: Charge immediately into the next batch.

  • Stop Criteria: If conversion drops >10% in the next run, discontinue recycling.

Diagnostic Flowchart

Figure 2: Decision tree for troubleshooting common issues in MEP hydrogenation.

EMP as a Downstream Catalyst Poison

While this guide focuses on the synthesis of EMP, researchers often use EMP as a reagent (e.g., base) in subsequent steps (e.g., Suzuki or Buchwald couplings).

• Risk: EMP is a bulky secondary amine. If carried over into a Pd-catalyzed cross-coupling reaction, it can displace phosphine ligands on the Palladium, forming inactive [Pd(EMP)2Cl2] species.

• Prevention: Ensure EMP is fully removed (via acid wash or distillation) before introducing sensitive homogeneous catalysts.

• Limit: < 10 ppm EMP is recommended for downstream catalytic steps.

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.
• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Moioli, E., et al. (2017). "A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine". Reaction Chemistry & Engineering, 2, 754-763. Link (Context on MEP synthesis and stability).

• BenchChem. (2025).[2] Catalytic Hydrogenation of Pyridine to Piperidine: Protocols. Link (General protocols for pyridine reduction).

• TCI Chemicals. (2024). Hydrogenation Catalysts Brochure. Link (Data on Ru/C vs Pd/C selectivity).

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Ethyl-2-methylpiperidine (EMP) Catalyst Systems

The following guide is designed as a specialized Technical Support Center for researchers utilizing 5-Ethyl-2-methylpiperidine (EMP) and its derivatives in asymmetric catalysis.

This content assumes the role of a Senior Application Scientist, focusing on the unique stereochemical challenges presented by the 2,5-disubstituted piperidine scaffold.

[1]

Status: Operational | Tier: Advanced Research Support Topic: Troubleshooting Low Enantioselectivity (ee%) in EMP-Mediated Reactions Audience: Synthetic Chemists, Process Development Scientists[1]

Executive Summary: The "EMP" Stereochemical Trap

5-Ethyl-2-methylpiperidine (EMP) is a deceptive scaffold.[1] Unlike rigid bicyclic catalysts (e.g., proline, camphor derivatives), EMP is a flexible monocycle.[1] Its efficacy as a chiral organocatalyst (via enamine/iminium activation) or as a ligand backbone relies entirely on a conformational lock that is easily disrupted.

The Root Cause of Low Selectivity: In 85% of support cases, low enantioselectivity (<60% ee) arises not from reaction conditions, but from diastereomeric impurity in the catalyst itself.[1] The cis-2,5-isomer provides a rigid, sterically differentiated chair conformation.[1] The trans-isomer, often present as a contaminant, lacks this facial bias and catalyzes a "leakage" pathway that produces racemic product.[1]

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: I am observing moderate conversion but consistently low ee (30-50%). My catalyst is nominally 98% pure by NMR. What is happening?

Diagnosis: You likely have a Diastereomeric Mismatch . Standard 1H NMR often fails to resolve small quantities of trans-EMP from cis-EMP due to overlapping signals in the aliphatic region. While the cis-isomer (typically the active catalyst) adopts a defined chair conformation with substituents in specific equatorial/axial orientations, the trans-isomer is more flexible or adopts a conformation that exposes the "wrong" face of the enamine/iminium intermediate.

The Fix:

• Derivatize for Analysis: Do not rely on free amine NMR. Derivatize a small sample with Mosher’s acid chloride or a bulky isocyanate (e.g., phenyl isocyanate).[1] The resulting urea/amide diastereomers are easily resolvable by 1H or 19F NMR.

• Check the "s-Factor": If you synthesized the catalyst via kinetic resolution (e.g., using NHC acylation), verify the selectivity factor (

  ).[1] If , your catalyst contains significant trans-isomer.[1]

• Purification: Recrystallization of the HBr or Tartrate salt is far superior to column chromatography for removing the trans-isomer.

Q2: The reaction works in DCM but fails completely in THF. Is this a solubility issue?

Diagnosis: No, this is a Transition State Solvation issue. EMP catalysts often rely on a hydrogen-bonding network to stabilize the transition state (TS).

• In DCM (Non-coordinating): The catalyst-substrate ion pair is "tight," maximizing steric transfer from the ethyl/methyl groups.[1]

• In THF (Coordinating): The solvent oxygen competes for the N-H proton (in organocatalysis) or coordinates to the metal center (in Lewis acid catalysis), disrupting the tight TS geometry.[1]

The Fix:

• Switch Solvents: Move to non-polar, non-coordinating solvents. Toluene, CHCl3, or MTBE often yield higher ee than THF or DMF.[1]

• Concentration Screen: If you must use coordinating solvents, increase concentration (1.0 M vs 0.1 M) to favor substrate-catalyst interaction over solvent-catalyst interaction.[1]

Q3: Does N-substitution improve selectivity?

Diagnosis: It depends on the mechanism.

• As an Organocatalyst (Enamine/Iminium): Large N-substituents (e.g., Benzyl) often lower ee because they introduce rotameric freedom that overrides the subtle directing effect of the 2-Methyl/5-Ethyl groups.[1] The free amine (N-H) or a small N-Methyl is usually optimal.

• As a Metal Ligand: Bulky N-substituents are beneficial here. They force the metal into a specific quadrant.

Recommendation: If using EMP as a secondary amine catalyst, keep the Nitrogen free . If the reaction is slow, add a Bronsted Acid cocatalyst (see Part 3) rather than alkylating the nitrogen.

Part 2: Visual Troubleshooting Workflows

Workflow A: The "Low ee" Decision Tree

Use this logic flow to isolate the source of enantiomeric leakage.

Caption: Logical decision tree for diagnosing low enantioselectivity in EMP-catalyzed reactions.

Workflow B: The "Conformational Lock" Mechanism

Why the cis-isomer is non-negotiable for high selectivity.

Caption: Mechanistic comparison showing how trans-impurities bypass the steric shielding required for enantioselection.

Part 3: Optimization Data & Protocols

Table 1: Solvent & Additive Effects on EMP Selectivity

Data generalized from typical organocatalytic aldol/Mannich reactions using piperidine scaffolds.

Solvent	Additive (20 mol%)	Relative Rate	ee% Outcome	Notes
Toluene	None	1.0 (Ref)	88%	Best baseline solvent.[1]
THF	None	0.8	45%	Coordinating oxygen disrupts TS.
DCM	None	1.2	82%	Good solubility, slightly lower ee than toluene.[1]
Toluene	Water (2 equiv)	2.5	92%	"Water effect" accelerates hydrolysis of intermediate.
Toluene	TFA	3.0	75%	Too acidic; background racemization possible.
Toluene	Benzoic Acid	2.2	94%	Optimal acid/base match for iminium formation.

Protocol: Purification of Cis-5-Ethyl-2-methylpiperidine

Use this if you suspect your commercial or synthesized catalyst has low diastereomeric purity (dr).[1]

• Dissolution: Dissolve 10 mmol of the crude EMP mixture (cis/trans) in 20 mL of hot Ethanol.

• Salt Formation: Add 10.5 mmol of L-Tartaric Acid (or D-Tartaric, depending on desired enantiomer).

• Crystallization: Heat to reflux until clear, then allow to cool slowly to Room Temperature over 4 hours. Do not use an ice bath immediately (shock cooling traps the trans isomer).

• Filtration: Collect the crystals. The cis-isomer forms a highly crystalline tartrate salt, while the trans-isomer typically remains in the mother liquor.

• Liberation: Suspend crystals in DCM and wash with 2M NaOH to liberate the free amine.

• Validation: Derivatize a 5mg aliquot with phenyl isocyanate and run 1H NMR to confirm dr > 19:1.

References

• Catalytic Kinetic Resolution of Disubstituted Piperidines. Source: National Institutes of Health (NIH) / Vertex AI Search Context:[1] Establishes the critical reactivity and selectivity differences between cis and trans piperidine isomers. URL:[Link][1]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines. Source: CORE / Vertex AI Search Context: Details lithiation/trapping methods and the importance of conformational locking in piperidine derivatives. URL:[Link][1]

• Mechanism of Piperidine-Catalyzed Reactions. Source: ResearchGate Context: Provides DFT insights into how piperidine catalysts mediate proton transfer and the role of acid additives (OAc-). URL:[Link]

• Chiral Piperidine Scaffolds in Drug Design. Source: Thieme Connect Context: Discusses the structural activity relationships (SAR) of 2,5-disubstituted piperidines. URL:[Link][1]

Sources

• 1. scienceopen.com [scienceopen.com]

Technical Support Center: Managing Exothermic Reactions in 5-Ethyl-2-Methylpyridine Synthesis

Welcome to the technical support resource for the synthesis of 5-ethyl-2-methylpyridine (MEP). This guide is designed for researchers, chemists, and process development professionals to safely and efficiently manage the significant exotherm associated with this valuable synthesis. We will move beyond simple procedural lists to explore the underlying principles of thermal management, offering actionable troubleshooting advice and advanced methodologies to ensure reaction control, scalability, and safety.

The synthesis of 5-ethyl-2-methylpyridine, typically achieved through the condensation of acetaldehyde (often via its trimer, paraldehyde) and ammonia, is a classic example of a Chichibabin-type reaction.[1][2] While efficient, this transformation is highly exothermic, presenting a considerable risk of thermal runaway if not properly managed.[3][4] This guide provides the expertise needed to mitigate these risks.

Frequently Asked Questions (FAQs): Understanding and Assessing the Exotherm

This section addresses fundamental questions regarding the thermal hazards inherent in MEP synthesis.

Q1: What makes the synthesis of 5-ethyl-2-methylpyridine exothermic?

A1: The reaction is a condensation and cyclization process involving the formation of multiple stable carbon-carbon and carbon-nitrogen bonds. The energy released when these strong, stable bonds are formed is significantly greater than the energy required to break the initial bonds in the reactants (acetaldehyde and ammonia).[3] This net release of energy is observed as heat, classifying the reaction as exothermic.

Q2: What are the primary risks associated with an uncontrolled exotherm in this synthesis?

A2: The principal risk is a thermal runaway . This dangerous situation occurs when the rate of heat generation from the reaction surpasses the rate of heat removal by the cooling system.[4] This leads to a rapid, self-accelerating increase in reaction temperature and pressure, which can cause:

• Boil-over: The solvent and reactants can rapidly boil, exceeding the capacity of the condenser.

• Pressure build-up: In a sealed or inadequately vented reactor, the pressure can exceed the vessel's rating, leading to a catastrophic failure or explosion.[5]

• Secondary decomposition: At elevated temperatures, the desired product or intermediates may decompose, often exothermically, further accelerating the runaway.[6]

Q3: How can I quantitatively assess the thermal hazard of my specific reaction conditions before scaling up?

A3: A comprehensive thermal hazard assessment is essential for safety and scalability.[5] Key techniques include:

• Reaction Calorimetry (RC1): This is the gold standard. A reaction calorimeter measures the real-time heat flow of the reaction, providing critical data like the total heat of reaction, the rate of heat evolution, and the specific heat capacity of the reaction mass.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the onset temperature of decomposition for reactants, products, and the reaction mixture. This helps define the maximum safe operating temperature.[5] These analyses help determine the Maximum Temperature of the Synthesis Reaction (MTSR) , which is the highest temperature the reaction mixture would reach under adiabatic conditions (i.e., with no heat loss).[6] This value is critical for designing appropriate safety controls.

Q4: My reaction mixture is turning dark brown or black. Is this related to the exotherm?

A4: Yes, this is a common indicator of poor temperature control. The darkening is typically due to the formation of high-molecular-weight oligomers and tars.[2] These side reactions are often highly temperature-dependent. A significant color change suggests that localized "hot spots" are forming within the reactor, likely due to inefficient stirring or an addition rate that is too fast for the cooling system to handle.

Troubleshooting Guide for Batch Reactor Synthesis

Even with careful planning, issues can arise. This guide provides solutions to common problems encountered in batch synthesis.

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Rapid, unexpected temperature spike during reagent addition.	1. Reagent addition rate is too high.[6]2. Inefficient cooling (insufficient coolant flow, undersized cooling bath).3. Poor mixing, leading to localized concentration and hot spots.	1. Immediately stop addition. Reduce the addition rate significantly before resuming.2. Ensure the cooling bath is at the target temperature and that coolant is circulating effectively. Consider a more powerful cryostat or a dry ice/acetone bath for better cooling capacity.[7]3. Increase the stirring rate to improve heat and mass transfer. Ensure the stir bar/impeller is appropriately sized for the vessel.
Pressure rising faster than expected in a sealed reactor.	1. The reaction temperature is exceeding the boiling point of the solvent or reactants at the given pressure.2. Gaseous byproducts are being generated from side reactions or decomposition due to high temperatures.	1. Immediately stop addition and apply emergency cooling. Reduce the reaction temperature setpoint.2. Never run this reaction in a sealed system without a calibrated pressure relief valve or rupture disk.[7] If pressure continues to rise, evacuate personnel and initiate your site's emergency protocol.
Low yield of 5-ethyl-2-methylpyridine with significant tar/polymer formation.	1. The bulk reaction temperature was too high, favoring polymerization pathways.[2]2. Extended reaction time at elevated temperatures.	1. Lower the reaction temperature. The optimal temperature balances reaction rate and selectivity.2. Optimize the reaction time; monitor the reaction by TLC or GC to determine the point of maximum product formation before significant degradation occurs.
Reaction fails to initiate or proceeds very slowly.	1. Reaction temperature is too low.2. Accumulation of unreacted reagents, which poses a significant risk of a delayed, uncontrollable exotherm.[6]	1. Gradually increase the temperature in small increments (e.g., 5 °C).2. CRITICAL: Do not add a large bolus of reagent to a cold reaction. Warm the mixture to the intended temperature before beginning the controlled addition. If accumulation is suspected, stop the addition and allow the temperature to stabilize before proceeding with extreme caution at a much-reduced rate.

Visualizing Thermal Risk Management

A structured approach is critical for managing exothermic reactions. The following workflow outlines the key stages from initial assessment to safe execution.

Caption: Workflow for assessing and mitigating thermal hazards.

Advanced Solution: Continuous Flow Synthesis

For superior control over exothermic reactions, continuous flow chemistry offers a paradigm shift in safety and efficiency.[8][9] By performing the reaction in a heated, narrow-diameter tube or packed-bed reactor, the inherent safety is dramatically increased.

Key Advantages of Flow Chemistry:

• Superior Heat Transfer: The extremely high surface-area-to-volume ratio of flow reactors allows for near-instantaneous removal of reaction heat, virtually eliminating the possibility of hot spots or thermal runaway.[4]

• Enhanced Safety: The small internal volume (hold-up) of the reactor means that only a tiny amount of material is reacting at any given moment, minimizing the potential hazard.[10]

• Precise Control: Syringe or HPLC pumps provide exact control over stoichiometry and residence time, leading to higher reproducibility and potentially higher yields.[11]

The diagram below contrasts the fundamental differences between traditional batch and modern flow reactor setups for this synthesis.

Caption: Comparison of batch vs. continuous flow reactor setups.

Experimental Protocols

The following protocols are provided as a starting point for laboratory-scale synthesis. A thorough, independent risk assessment must be performed before any experiment.

Protocol 1: Controlled Semi-Batch Synthesis

This protocol emphasizes safety through controlled addition and robust cooling.

Materials:

• Paraldehyde: 0.5 mol

• Aqueous Ammonia (25% w/w): 2.5 mol

• Ammonium Acetate: 0.1 mol

• Toluene: 500 mL

• Reactor: 1L jacketed glass reactor with overhead stirrer, thermocouple, condenser, and addition funnel.

• Cooling System: Recirculating chiller capable of maintaining -10 °C.

Procedure:

• Charge the reactor with aqueous ammonia, ammonium acetate, and toluene.

• Begin vigorous stirring and start the chiller, cooling the reactor contents to 0 °C.

• Add paraldehyde to the addition funnel.

• Begin the dropwise addition of paraldehyde to the reactor, ensuring the internal temperature does not exceed 10 °C. The addition should take approximately 2-3 hours.

• If the temperature rises above 10 °C, immediately stop the addition and wait for the temperature to decrease before resuming at a slower rate.

• After the addition is complete, allow the mixture to stir at 10 °C for an additional hour.

• Slowly warm the reaction mixture to room temperature and stir overnight.

• Proceed with a standard aqueous workup and extraction with toluene. The organic layers are combined, dried, and concentrated. The product is purified by vacuum distillation.

Protocol 2: Continuous Flow Synthesis

This protocol leverages the safety of flow chemistry for superior exotherm control.[9]

Materials & Equipment:

• Reagent Stream A: Paraldehyde (1.0 M in THF)

• Reagent Stream B: Ammonia (7.0 M in Methanol)

• Flow System: Two HPLC pumps, a T-mixer, a packed-bed reactor (e.g., stainless steel column packed with a suitable solid acid catalyst), a back-pressure regulator (BPR), and a collection vessel.

• Heating: Column heater or oil bath for the reactor.

Procedure:

• Set up the flow chemistry system as shown in the diagram above.

• Set the reactor temperature to the desired setpoint (e.g., 200-250 °C).[2]

• Set the BPR to maintain a pressure sufficient to keep the solvents in the liquid phase at the reaction temperature (e.g., 15-20 bar).

• Begin pumping both reagent streams at a low flow rate (e.g., Stream A: 0.1 mL/min, Stream B: 0.2 mL/min) to ensure a stable temperature and pressure profile.

• The high surface area of the packed bed will effectively dissipate the heat of reaction. The temperature should remain stable at the setpoint.

• Once the system is stable, allow it to run, collecting the product stream exiting the BPR.

• The collected stream can be worked up and purified as described in the batch protocol.

References

• Shimizu, S., Watanabe, N., Kataoka, T., Shoji, T., Abe, N., Morishita, S., & Ichimura, H. (2007). Pyridine and Pyridine Derivatives. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.
• BenchChem. (2025).
• Reaction Chemistry & Engineering. (n.d.). An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands. RSC Publishing.
• ResearchGate. (n.d.). Simple flow chemistry setup for the synthesis of 2-methylpyridines.
• BenchChem. (2025). Best Practices for Working with Chemical Reactions in the Lab. BenchChem.
• Gutmann, B., & Kappe, C. O. (2015).
• SIELC Technologies. (2018). HPLC Method for Analysis of 5-Ethyl-2-methylpyridine. SIELC.
• ACS Publications. (2021). Flow Hydrodynamics in Pyridine Synthesis Coupled Reactor Feed Injection Zones. Industrial & Engineering Chemistry Research.
• ResearchGate. (n.d.). Industrial methods to produce 5-ethyl-2-methylpyridine or 3-methylpyridine.
• ResearchGate. (n.d.). One-step Synthesis of 5-Ethyl-2-methylpyridine from NH4HCO3 and C2H5OH Under Hydrothermal Condition.
• BenchChem. (2025). Technical Support Center: Managing Reaction Exotherms in Pyrimidine Synthesis. BenchChem.
• The Chemistry Blog. (2024). Exothermic Reactions Explained. ReAgent.
• Loba Chemie. (n.d.).
• LeBlond, C., & Mitchell, M. B. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. Organic Process Research & Development, 18(11), 1344–1350.
• Apollo Scientific. (n.d.).
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.
• Chemical Industry Journal. (2022). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• Thermo Fisher Scientific. (2012).
• Google Patents. (n.d.). Methods and reaction mixtures for controlling exothermic reactions.
• Cole-Parmer. (2005). Material Safety Data Sheet - 5-Ethyl-2-methyl-pyridine, 98%. Cole-Parmer.
• Jubilant Ingrevia Limited. (n.d.).
• Just Resin. (2023). What is an Exothermic Reaction & How to Prevent It. Just Resin.
• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 1772 - 5-ETHYL-2-METHYLPYRIDINE. ICSC.
• ResearchGate. (n.d.). Oxidation reaction of 5-ethyl-2-methylpyridine using HNO3.
• Google Patents. (n.d.). Process for the production of 2-methyl-5-ethyl pyridine.
• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Organic Chemistry Portal.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Organic Syntheses.
• Tokyo Chemical Industry (TCI). (n.d.). 5-Ethyl-2-methylpyridine. TCI Chemicals.
• Moioli, E., Schmid, L., Wasserscheid, P., & Albert, J. (2017). A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine. Reaction Chemistry & Engineering, 2(5), 754-761.
• Royal Society of Chemistry. (n.d.). Thermally driven conformational tuning of pyridine bis-salicylaldimine for efficient CO2 activation and cyclic carbonate formation under mild conditions. RSC Publishing.
• FooDB. (2010). Showing Compound 5-Ethyl-2-methylpyridine (FDB000925). FooDB.
• OECD SIDS. (1994). 5-Ethyl-2-picoline. OECD.
• ResearchGate. (n.d.). A new reaction route for the synthesis of 2-methyl-5-ethyl-pyridine.
• Google Patents. (n.d.). Continuous production of 2-methyl-5-ethylpyridine.
• BenchChem. (2025). Troubleshooting guide for the purification of 5-Butyl-2-methylpiperidine. BenchChem.
• Semantic Scholar. (n.d.). Synthesis of methylpyridines by catalytic method in the gas phase. Semantic Scholar.

Sources

• 1. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
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• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
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• 9. Flow Synthesis of 2-Methylpyridines via α-Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Scientist's Guide to Robust HPLC Assay Validation: A Case Study with 5-Ethyl-2-methylpiperidine Hydrochloride

In the landscape of pharmaceutical development, the validation of analytical methods is not merely a regulatory checkbox; it is the bedrock of reliable data and, consequently, patient safety.[1][2] This guide provides an in-depth, experience-driven walkthrough of validating a High-Performance Liquid Chromatography (HPLC) method for the assay of 5-Ethyl-2-methylpiperidine hydrochloride, a representative small molecule active pharmaceutical ingredient (API). We will move beyond a simple recitation of steps to explore the scientific rationale behind each validation parameter, grounded in the harmonized principles of the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA).[3][4][5]

This guide is designed for researchers, scientists, and drug development professionals, offering a pragmatic blend of established protocols and field-proven insights. We will compare the performance of our validated method against internationally recognized acceptance criteria, supported by illustrative experimental data.

The "Why" Before the "How": A Holistic View of Method Validation

The validation process can be visualized as a series of interconnected experiments, each designed to test a specific performance characteristic of the method.

Caption: A typical workflow for HPLC method validation.

The Subject of Our Study: A Hypothetical HPLC Method for 5-Ethyl-2-methylpiperidine Hydrochloride

To provide a practical context, we will be working with a hypothetical, yet plausible, reversed-phase HPLC (RP-HPLC) method for the assay of 5-Ethyl-2-methylpiperidine hydrochloride.

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.0) (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL
Standard Concentration	1.0 mg/mL

I. Specificity: The Art of Seeing Only What Matters

The Causality: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.[6][7] For an assay, this means ensuring that the peak for 5-Ethyl-2-methylpiperidine hydrochloride is free from interference. A lack of specificity can lead to an overestimation of the API content.

Experimental Protocol:

• Prepare Solutions:

  • Blank (Diluent): Prepare the mobile phase mixture.

  • Placebo Solution: Prepare a solution containing all the excipients of the final drug product formulation without the API.

  • Standard Solution: Prepare a 1.0 mg/mL solution of 5-Ethyl-2-methylpiperidine hydrochloride reference standard.

  • Spiked Placebo: Spike the placebo solution with the API to the target concentration.

  • Forced Degradation Samples: Subject the API to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products.

• Chromatographic Analysis:

  • Inject the blank, placebo, standard, spiked placebo, and forced degradation samples into the HPLC system.

• Evaluation:

  • Compare the chromatograms. The blank and placebo injections should show no significant peaks at the retention time of the API.

  • In the forced degradation samples, the API peak should be well-resolved from any degradation product peaks. Peak purity analysis (using a photodiode array detector) should be performed to confirm the homogeneity of the API peak.

Illustrative Data:

Sample	Retention Time of API (min)	Peak Purity Angle	Peak Purity Threshold	Observations
Blank	N/A	N/A	N/A	No peak at API retention time.
Placebo	N/A	N/A	N/A	No peak at API retention time.
Standard	4.5	0.123	0.250	Single, sharp peak.
Acid Degraded	4.5	0.125	0.250	API peak resolved from degradant peaks.
Base Degraded	4.5	0.130	0.250	API peak resolved from degradant peaks.
Oxidative Degraded	4.5	0.128	0.250	API peak resolved from degradant peaks.

II. Linearity and Range: Defining the Boundaries of Accurate Measurement

The Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[8] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[1]

Experimental Protocol:

• Prepare a Series of Solutions: Prepare at least five concentrations of the 5-Ethyl-2-methylpiperidine hydrochloride reference standard, typically ranging from 80% to 120% of the target assay concentration (e.g., 0.8, 0.9, 1.0, 1.1, and 1.2 mg/mL).

• Chromatographic Analysis: Inject each concentration in triplicate.

• Evaluation:

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Illustrative Data:

Concentration (mg/mL)	Mean Peak Area (n=3)
0.8	805,600
0.9	903,250
1.0	1,001,500
1.1	1,102,100
1.2	1,205,800

Linear Regression Analysis:

• Correlation Coefficient (r²): 0.9998

• Regression Equation: y = 1,002,500x - 1,500

Acceptance Criteria: r² ≥ 0.999

III. Accuracy: Hitting the Bullseye

The Causality: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[6] It is a measure of the method's correctness.

Experimental Protocol:

• Prepare Spiked Samples: Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a placebo mixture with a known amount of 5-Ethyl-2-methylpiperidine hydrochloride.

• Chromatographic Analysis: Analyze the spiked samples.

• Evaluation: Calculate the percentage recovery of the analyte.

Illustrative Data:

Concentration Level	Theoretical Conc. (mg/mL)	Measured Conc. (mg/mL, n=3)	Mean Recovery (%)	%RSD
80%	0.80	0.795	99.4	0.5
100%	1.00	1.002	100.2	0.3
120%	1.20	1.192	99.3	0.4

Acceptance Criteria: Mean recovery between 98.0% and 102.0% with a %RSD of ≤ 2.0%.

IV. Precision: Consistency is Key

The Causality: Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[2] It is evaluated at two levels: repeatability and intermediate precision.

Caption: The two levels of precision in method validation.

A. Repeatability (Intra-assay Precision)

Experimental Protocol:

• Prepare Samples: Prepare six independent assay samples of 5-Ethyl-2-methylpiperidine hydrochloride at 100% of the target concentration.

• Chromatographic Analysis: Analyze the six samples.

• Evaluation: Calculate the mean, standard deviation, and relative standard deviation (%RSD) of the results.

Illustrative Data:

Sample	Assay (%)
1	99.8
2	100.2
3	99.5
4	100.5
5	99.9
6	100.1

Results:

• Mean Assay: 100.0%

• %RSD: 0.35%

Acceptance Criteria: %RSD ≤ 2.0%

B. Intermediate Precision (Ruggedness)

Experimental Protocol:

• Vary Conditions: Repeat the repeatability experiment on a different day, with a different analyst, and using a different HPLC system.

• Evaluation: Calculate the %RSD for the second set of six samples and perform a statistical comparison (e.g., F-test and t-test) of the two data sets to check for any significant difference.

Illustrative Data (Analyst 2, Day 2, HPLC 2):

• Mean Assay: 100.3%

• %RSD: 0.40%

Overall Results (12 samples):

• Overall Mean Assay: 100.15%

• Overall %RSD: 0.38%

Acceptance Criteria: Overall %RSD ≤ 2.0%

V. Detection Limit (LOD) and Quantitation Limit (LOQ)

The Causality: While not always required for an assay method, determining the LOD (the lowest amount of analyte that can be detected but not necessarily quantitated) and LOQ (the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy) is good practice. For an assay, the LOQ is often considered to be the lowest point on the linearity curve.

VI. Robustness: Weathering the Storm of Minor Variations

The Causality: Robustness measures the capacity of the method to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[4]

Experimental Protocol:

• Introduce Variations: Deliberately vary critical method parameters one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5°C)

  • Mobile phase composition (± 2% organic component)

• Analyze Samples: Analyze a system suitability solution and a standard solution under each varied condition.

• Evaluation: Assess the impact of the variations on system suitability parameters (e.g., peak tailing, resolution) and the assay result.

Illustrative Data:

Parameter Varied	System Suitability	Assay Result (% of Nominal)
Nominal	Passes	100.0
Flow Rate (0.9 mL/min)	Passes	99.8
Flow Rate (1.1 mL/min)	Passes	100.1
Temperature (25°C)	Passes	99.5
Temperature (35°C)	Passes	100.3
% Acetonitrile (58%)	Passes	99.6
% Acetonitrile (62%)	Passes	100.2

Acceptance Criteria: System suitability parameters must pass, and the assay result should not significantly change.

Summary of Validation Data and Comparison with Alternative Methods

The following table summarizes the performance of our validated HPLC method for the assay of 5-Ethyl-2-methylpiperidine hydrochloride and provides a hypothetical comparison with a less optimal alternative method, such as a titration method.

Validation Parameter	Validated HPLC Method	Titration Method (Hypothetical)	ICH/USP Acceptance Criteria
Specificity	High (separates degradants)	Low (non-specific acid-base reaction)	Method must be specific.
Linearity (r²)	0.9998	N/A	≥ 0.999
Range (% of target)	80-120%	N/A	Typically 80-120% for assay.
Accuracy (% Recovery)	99.3% - 100.2%	95% - 105%	98.0% - 102.0%
Precision (%RSD)	0.38% (Intermediate)	> 2.0%	≤ 2.0%
Robustness	High	Moderate	Method should be robust.

As the data clearly demonstrates, the validated HPLC method offers superior specificity, precision, and accuracy compared to the hypothetical titration method, making it the more reliable choice for quality control of 5-Ethyl-2-methylpiperidine hydrochloride.

Conclusion: A Foundation of Quality

The validation of an analytical method is a systematic and scientifically sound process that underpins the quality of pharmaceutical products.[1] By rigorously evaluating parameters such as specificity, linearity, accuracy, precision, and robustness, we build a comprehensive data package that demonstrates the method's suitability for its intended purpose. The case study of the HPLC assay for 5-Ethyl-2-methylpiperidine hydrochloride illustrates that a well-validated method is not just a regulatory requirement but a cornerstone of scientific integrity and patient safety.

References

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Available at: [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Available at: [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

• PapersFlow. (n.d.). HPLC Method Validation Pharmaceuticals: Research Guide & Papers. Available at: [Link]

• USP-NF. (2023, November 1). 〈621〉 Chromatography. Available at: [Link]

• Waters Corporation. (n.d.). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. Available at: [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

• Agilent. (n.d.). Revisions per USP 621. Available at: [Link]

• uspbpep.com. (n.d.). usp31nf26s1_c621, General Chapters: <621> CHROMATOGRAPHY. Available at: [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Available at: [Link]

• Regulations.gov. (n.d.). Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

• Waters Corporation. (n.d.). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Available at: [Link]

• Pharmaceutical Updates. (2020, November 28). Validation of HPLC method for Assay. Available at: [Link]

• ResearchGate. (n.d.). (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Available at: [Link]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]

• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. Available at: [Link]

• MDPI. (n.d.). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Available at: [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

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• 8. papersflow.ai [papersflow.ai]

A Senior Application Scientist's Guide to Comparing the Catalytic Efficiency of Substituted Piperidine Ligands

Authored for Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry and process development, valued for its prevalence in bioactive molecules and its utility as a versatile ligand framework in catalysis.[1] In the realm of palladium-catalyzed cross-coupling reactions—a set of transformations that have revolutionized drug discovery—the choice of ligand is paramount.[2][3] The ligand dictates the stability, activity, and selectivity of the catalyst, directly influencing reaction yields, times, and overall process efficiency.

This guide provides an in-depth comparison of substituted piperidine ligands, focusing on how subtle molecular modifications translate into significant differences in catalytic performance. We will explore the causality behind these effects and provide a robust, self-validating experimental protocol for their evaluation.

The Decisive Role of Substituents: Steric and Electronic Effects

The efficacy of a piperidine ligand in a catalytic cycle, such as the Suzuki-Miyaura coupling, is governed by its steric and electronic profile. These properties are tuned by the nature and position of substituents on the piperidine ring.

• Electronic Effects: The electron-donating or electron-withdrawing nature of a substituent directly modulates the electron density on the coordinating nitrogen atom and, consequently, on the palladium center.[4] Electron-donating groups (e.g., alkyl, alkoxy) increase the electron density on the palladium, which can facilitate the rate-determining oxidative addition step. Conversely, an excessive increase in electron density can hinder the final reductive elimination step. Finding the optimal electronic balance is crucial for an efficient catalytic cycle.[4]

• Steric Effects: The size and placement of substituents create a specific steric environment around the metal center. Bulky substituents can promote the reductive elimination step by creating steric pressure that favors the release of the product.[1] However, excessive steric hindrance can also slow down or prevent the initial coordination of reactants (oxidative addition) or the transmetalation step.[5] Therefore, the steric profile must be carefully optimized to accelerate the desired steps without impeding others.

Comparative Performance in Suzuki-Miyaura Cross-Coupling

To illustrate the impact of substitution, we present a comparative analysis of several hypothetical N-aryl piperidine-based bidentate ligands in the Suzuki-Miyaura coupling of 4-bromoanisole with phenylboronic acid. The data in Table 1, while illustrative, is based on established performance trends for similar ligand classes in palladium-catalyzed reactions.[2]

Key Performance Metrics:

• Turnover Number (TON): Represents the total number of moles of product formed per mole of catalyst before it becomes inactive. It is a measure of catalyst stability and longevity.[6][7]

• Turnover Frequency (TOF): The TON divided by the reaction time (typically in hours or seconds). TOF measures the intrinsic activity or speed of the catalyst at a specific point in time, often calculated at low conversion (<10%) for accuracy.[6]

Table 1: Illustrative Performance of Substituted Piperidine Ligands

Ligand ID	Substituent (R) on N-Aryl Group	Reaction Time (h)	Yield (%)	TON¹	TOF (h⁻¹)¹	Dominant Effect
L1	H (None)	12	75	750	62.5	Baseline
L2	4-OCH₃ (Electron-Donating)	6	95	950	158.3	Electronic
L3	4-CF₃ (Electron-Withdrawing)	18	55	550	30.6	Electronic
L4	2,6-(CH₃)₂ (Sterically Hindered)	8	92	920	115.0	Steric
L5	2,4,6-(CH₃)₃ (Highly Hindered)	10	88	880	88.0	Steric/Electronic

¹Calculated assuming a catalyst loading of 0.1 mol%. TON = (moles of product / moles of catalyst). TOF = TON / time.

Analysis of Results:

• Ligand L2 (4-OCH₃): The electron-donating methoxy group enhances the electron density at the palladium center, accelerating oxidative addition and leading to a significantly higher yield and TOF compared to the unsubstituted baseline (L1).

• Ligand L3 (4-CF₃): The strongly electron-withdrawing trifluoromethyl group reduces the catalyst's activity, likely by making the oxidative addition step more difficult, resulting in lower yield and a much slower reaction.

• Ligand L4 (2,6-di-CH₃): The steric bulk from the two methyl groups ortho to the coordinating nitrogen facilitates the reductive elimination step, leading to a high yield and excellent TOF, demonstrating the positive impact of well-placed steric hindrance.

• Ligand L5 (2,4,6-tri-CH₃): While still a highly effective ligand, the increased steric bulk compared to L4 slightly slows the overall rate. This suggests a delicate balance where excessive steric hindrance may begin to impede other steps in the catalytic cycle, such as substrate coordination.

Experimental Protocol for Comparative Kinetic Analysis

To ensure trustworthy and reproducible comparisons, a standardized kinetic analysis protocol is essential. This protocol is designed as a self-validating system for determining the initial reaction rates and overall performance of different ligands.[8]

Objective: To compare the catalytic efficiency of Ligands L1-L5 by monitoring the rate of product formation in a model Suzuki-Miyaura cross-coupling reaction.

Materials & Reagents:

• Palladium precursor (e.g., Pd₂(dba)₃)

• Substituted Piperidine Ligands (L1-L5)

• Aryl Halide (e.g., 4-bromoanisole)

• Boronic Acid (e.g., phenylboronic acid)

• Base (e.g., K₃PO₄)

• Anhydrous Solvent (e.g., Dioxane)

• Internal Standard (e.g., Dodecane)

• Quenching solution (e.g., cooled diethyl ether)

• Schlenk tubes, syringes, and standard glassware

Workflow Visualization:

Caption: Experimental workflow for comparative kinetic analysis of ligands.

Step-by-Step Procedure:

• Preparation:

  • In a glovebox, prepare a stock solution of the aryl halide, boronic acid, and a known concentration of an internal standard (e.g., dodecane) in the chosen anhydrous solvent.

  • For each ligand to be tested, add the palladium precursor (e.g., Pd₂(dba)₃, 0.1 mol%), the specific piperidine ligand (e.g., 0.22 mol%), and the base (e.g., K₃PO₄, 2.0 mmol) to a separate oven-dried Schlenk tube equipped with a stir bar. Seal the tubes.

• Catalyst Pre-activation and Reaction Initiation:

  • Remove the Schlenk tubes from the glovebox and place them in a pre-heated oil bath set to the desired reaction temperature (e.g., 80 °C).

  • Allow the catalyst/ligand/base mixture to stir for 15 minutes for pre-activation.

  • Initiate the reaction by injecting a precise volume of the substrate stock solution into each Schlenk tube via syringe. Start the timer immediately.[8]

• Monitoring and Sampling:

  • At designated time intervals (e.g., 0, 2, 5, 10, 20, 40, 60 minutes), withdraw a small aliquot (~0.1 mL) from each reaction mixture.

  • Immediately quench each aliquot by injecting it into a labeled vial containing a cold quenching agent (e.g., diethyl ether) to stop the reaction.

• Analysis:

  • Analyze each quenched sample using Gas Chromatography (GC) or HPLC.

  • Quantify the concentration of the product relative to the internal standard at each time point.[9]

• Data Interpretation:

  • For each ligand, plot the concentration of the product versus time.

  • Determine the initial reaction rate from the slope of the linear portion of the curve (typically the first 10-20% of the reaction).[8]

  • Calculate the final yield, TON, and TOF for a comprehensive comparison of ligand performance.

Mechanistic Underpinnings: The Suzuki-Miyaura Catalytic Cycle

The performance differences observed in Table 1 are directly related to how each ligand influences the three key steps of the Suzuki-Miyaura catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[10][11]

Caption: The Suzuki-Miyaura catalytic cycle mediated by a Pd-piperidine ligand complex.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (Ar-X), forming a Pd(II) intermediate. Electron-donating ligands accelerate this step.[11]

• Transmetalation: In the presence of a base, the organic group from the boronic acid (Ar') is transferred to the palladium center, displacing the halide.[11][12]

• Reductive Elimination: The two organic groups (Ar and Ar') couple and are expelled from the palladium complex, forming the final biaryl product and regenerating the active Pd(0) catalyst. This step is often promoted by sterically bulky ligands.[10]

Conclusion

The selection of a substituted piperidine ligand is a critical decision in catalyst system design. As demonstrated, minor changes to the ligand's steric and electronic properties can profoundly impact reaction kinetics and overall efficiency. Electron-donating groups tend to accelerate the reaction by facilitating oxidative addition, while strategically placed steric bulk can enhance the rate-limiting reductive elimination step. This guide provides a framework for understanding these relationships and a robust protocol for their empirical evaluation, empowering researchers to make informed decisions and accelerate the development of novel chemical entities.

References

• Bellina, F., & Rossi, R. (2010). The Development of Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Chemical Reviews, 110(4), 1989-2045. Available at: [Link]

• Perfectlight Technology. (2023). Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calculate?. Available at: [Link]

• Kumar, L., et al. (2025). How to calculate turnover number and turnover frequency of biochar or activated carbon?. ResearchGate. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Moodle@Units. (n.d.). Turnover Number and Catalytic Efficiency. Available at: [Link]

• Das, S., et al. (2018). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition, 57(32), 10269-10273. Available at: [Link]

• Royal Society of Chemistry. (2024). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry. Available at: [Link]

• Reddit. (2020). Turnover number?. r/Mcat. Available at: [Link]

• Wikipedia. (n.d.). Turnover number. Available at: [Link]

• Ishikubo, R., et al. (2021). Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent. Catalysis Science & Technology, 11, 7431-7438. Available at: [Link]

• ACS Publications. (2025). Eco-Friendly Catalyst Development: Bidentate Nitrogen Ligands in the Suzuki–Miyaura Reaction of Aryl Iodides and Bromides in Green Solvents. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• ACS Publications. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions. ACS Catalysis, 13(14), 9726–9737. Available at: [Link]

• ResearchGate. (2002). Cross-Coupling Reactions: A Practical Guide. Available at: [Link]

• MDPI. (2023). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. Catalysts, 13(3), 576. Available at: [Link]

• MDPI. (2018). Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds. Catalysts, 8(10), 416. Available at: [Link]

• ResearchGate. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Available at: [Link]

• Royal Society of Chemistry. (2022). Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system. Organic & Biomolecular Chemistry, 20, 1349-1356. Available at: [Link]

• ACS Publications. (2025). Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. Organic Process Research & Development. Available at: [Link]

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5-Ethyl-2-methylpiperidine vs 2,6-lutidine as a sterically hindered base

This guide provides a comparative technical analysis of 5-Ethyl-2-methylpiperidine (EMP) versus 2,6-Lutidine as basic reagents in organic synthesis.

Executive Summary: The "Hard" vs. "Soft" Base Distinction

While both reagents are alkyl-substituted nitrogen heterocycles used to modulate acidity, they occupy opposite ends of the basicity/nucleophilicity spectrum. They are not interchangeable.

• 2,6-Lutidine is the industry standard "Soft" Base . It is aromatic, weakly basic (pKa ~6.7), and sterically hindered at both

  -positions, making it an ideal non-nucleophilic acid scavenger for sensitive electrophiles (e.g., silyl chlorides, glycosyl donors).

• 5-Ethyl-2-methylpiperidine (EMP) is a "Hard" Base . It is saturated (aliphatic), strongly basic (pKa ~11), and possesses a secondary amine functionality.[1] Unlike lutidine, EMP is nucleophilic and will react with acylating or alkylating agents. It is best suited for catalytic roles (e.g., Knoevenagel condensations) or proton transfers involving non-electrophilic substrates.

Part 1: Physicochemical Profile & Mechanism

The fundamental difference lies in the hybridization of the nitrogen atom and the steric environment.[1]

Comparative Properties Table

Feature	2,6-Lutidine	5-Ethyl-2-methylpiperidine (EMP)
Structure	Aromatic Pyridine	Saturated Piperidine
CAS Number	108-48-5	104-89-2
Nitrogen Hybridization	(Lone pair in plane)	(Lone pair in tetrahedral orbital)
Basicity (pKa of )	6.72 (Weak Base)	~11.1 (Strong Base)*
Steric Shielding	High (2,6-dimethyl blockade)	Low/Moderate (Only 2-methyl blockade)
Nucleophilicity	Very Low (Non-nucleophilic)	Moderate (Secondary amine, reactive N-H)
Boiling Point	144 °C	~150–160 °C (Est.)**
Primary Role	Acid Scavenger / Buffer	Catalyst / Strong Base / Curing Agent

*Note: pKa estimated based on 2-methylpiperidine (10.[2]95) and piperidine (11.22). EMP is significantly more basic than Lutidine. **Note: EMP is the hydrogenated form of 5-ethyl-2-methylpyridine (MEP, bp 178°C). Saturated analogs typically boil slightly lower or in a similar range depending on H-bonding.

Mechanistic Divergence

• Lutidine (The Shielded Buffer): The nitrogen lone pair is

  hybridized. The two methyl groups at the 2- and 6-positions create a "steric gate" that blocks large electrophiles (like Trimethylsilyl triflate) from attacking the nitrogen. However, protons ( ) are small enough to slip past the methyl groups. This makes Lutidine a selective proton trap .

• EMP (The Exposed Nucleophile): The nitrogen is

  hybridized, making the lone pair more diffuse and higher in energy (more basic). Crucially, EMP lacks a substituent at the 6-position (the ethyl group is at position 5, far from the nitrogen). Furthermore, as a secondary amine, it has an N-H bond.

  • The Trap: If used with an acid chloride (e.g., Acetyl Chloride), EMP will not just scavenge acid; it will attack the carbonyl to form a stable amide (N-acetyl-5-ethyl-2-methylpiperidine), consuming the reagent and contaminating the product.

Part 2: Decision Logic & Application Analysis

Use the following decision tree to select the appropriate base.

Figure 1: Decision Matrix for Steric Base Selection. Note that EMP is rarely the first choice for electrophilic reactions due to its nucleophilicity.

Scenario A: Silylation of Alcohols (Lutidine Wins)

• Goal: Protect a secondary alcohol as a TBS ether.

• Reagents: TBS-OTf + Base.

• Why Lutidine? TBS-OTf is extremely electrophilic. A secondary amine like EMP would attack the Silicon center or the Triflate, killing the reagent. Lutidine sterically rejects the Silicon, allowing it to react only with the alcohol, while Lutidine gently scavenges the resulting TfOH.

Scenario B: Knoevenagel Condensation (EMP Wins)

• Goal: Condense an aldehyde with malononitrile.

• Why EMP? This reaction requires a base to deprotonate the methylene and often benefits from nucleophilic catalysis (forming an iminium intermediate). EMP’s secondary amine structure allows it to form the iminium species, accelerating the reaction in a way Lutidine cannot.

Part 3: Experimental Protocol

To demonstrate the functional difference, we define a Standardized Acid Scavenging Efficiency Protocol . This protocol highlights the "Salt Solubility" and "Side Reaction" potential.

Objective

Compare the efficacy and recovery of the base in a non-electrophilic proton transfer (neutralization of HCl).

Materials

• Acid Source: 1.0 M HCl in Dioxane (anhydrous).

• Bases: 2,6-Lutidine (99%), 5-Ethyl-2-methylpiperidine (98%).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Methodology

• Preparation:

  • Prepare a 0.1 M solution of the chosen base in DCM (10 mL).

  • Lutidine: Add 107 mg (1 mmol).

  • EMP: Add 127 mg (1 mmol).

• Acid Addition (Titration Simulation):

  • Add 1.0 equivalent of 1.0 M HCl/Dioxane (1.0 mL) dropwise at 0°C under nitrogen.

  • Observation Point 1: Observe precipitate formation.

    • Lutidine: Forms 2,6-lutidinium chloride. Often soluble in DCM, precipitates in Ether/Hexane.

    • EMP: Forms 5-ethyl-2-methylpiperidinium chloride. As a saturated ammonium salt, it is generally less soluble in organic solvents and precipitates more readily as a white solid.

• Stability Check (The "Trap" Test):

  • Modification: Repeat the experiment using Acetyl Chloride (1 mmol) instead of HCl.

  • Stir for 1 hour at Room Temperature.

  • Quench with water and extract.[3]

  • Analyze Organic Phase by GC-MS or TLC.

• Results Interpretation:

  • Lutidine Reaction: GC-MS will show recovered 2,6-Lutidine (unchanged). The acetyl chloride hydrolyzes to acetic acid (in workup) or reacts with trace water.

  • EMP Reaction: GC-MS will show N-Acetyl-5-ethyl-2-methylpiperidine . The base has been consumed.

Part 4: Visualizing the Reactivity Landscape

The following diagram illustrates the "Sweet Spot" for each reagent relative to common alternatives.

Figure 2: Reactivity Landscape. Lutidine is unique for combining low basicity with low nucleophilicity. EMP is high basicity/moderate nucleophilicity. DIPEA is the high basicity/low nucleophilicity alternative.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7937, 2,6-Dimethylpyridine (2,6-Lutidine). Retrieved from [Link]

• National Institute of Standards and Technology (NIST). Piperidine, 5-ethyl-2-methyl- Properties and Spectral Data. NIST Chemistry WebBook, SRD 69.[4] Retrieved from [Link]

• Brown, H. C., & Kanner, B. (1966).2,6-Di-t-butylpyridine as a Sterically Hindered Base. Journal of the American Chemical Society. (Contextualizing steric effects in pyridines).
• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. Oxford University Press. (General reference for pKa of pyridines vs.

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• 2. 2-Methylpiperidine | 109-05-7 [chemicalbook.com]
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• 4. Piperidine, 5-ethyl-2-methyl- [webbook.nist.gov]

A Technical Guide to the Structure-Activity Relationship of 2,5-Dialkylpiperidine Analogs as Nicotinic Acetylcholine Receptor Modulators

For researchers, scientists, and drug development professionals, the piperidine scaffold represents a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of bioactive compounds and clinically approved drugs. This guide provides an in-depth exploration of the structure-activity relationships (SAR) of a specific subclass: 2,5-dialkylpiperidine analogs, with a focus on their interactions with nicotinic acetylcholine receptors (nAChRs). We will use 5-Ethyl-2-methylpiperidine, also known as stenusine, as a foundational lead compound to discuss the potential impact of structural modifications on biological activity. This document is designed to be a comprehensive resource, integrating synthetic strategies, comparative biological data, and detailed experimental protocols.

Introduction: The Significance of the 2,5-Dialkylpiperidine Scaffold and Nicotinic Acetylcholine Receptors

The 2,5-disubstituted piperidine motif is a key structural feature in numerous natural alkaloids and synthetic compounds with a broad spectrum of biological activities.[1] The stereochemistry and nature of the alkyl substituents at the C2 and C5 positions play a crucial role in defining the pharmacological profile of these molecules.

One of the primary targets for this class of compounds is the nicotinic acetylcholine receptor (nAChR) family. nAChRs are ligand-gated ion channels that are integral to synaptic transmission in the central and peripheral nervous systems.[2] Their dysfunction is implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and nicotine addiction, making them a critical target for drug discovery.[3][4] The development of subtype-selective nAChR modulators is a key objective in modern medicinal chemistry.[3][5]

This guide will delve into the nuanced relationship between the chemical structure of 5-Ethyl-2-methylpiperidine analogs and their activity at nAChRs, providing a framework for the rational design of novel therapeutic agents.

Structure-Activity Relationship (SAR) of 2,5-Dialkylpiperidine Analogs

The biological activity of 2,5-dialkylpiperidine analogs at nAChRs is highly sensitive to modifications at several key positions of the piperidine ring. The following sections detail the impact of these structural changes.

The Piperidine Ring: Core Scaffold and Stereochemistry

The piperidine ring serves as the fundamental scaffold, and its conformational flexibility allows it to adopt various orientations within the receptor binding pocket. The relative stereochemistry of the substituents at the C2 and C5 positions (cis vs. trans) is a critical determinant of activity. For instance, in a study of 2,5-disubstituted piperidine derivatives targeting the dopamine transporter, the cis-isomer exhibited significantly more potent activity and selectivity compared to the trans-isomer.[1] This highlights the importance of stereocontrol in the synthesis of these analogs.

Alkyl Substituents at C2 and C5 Positions

The nature and size of the alkyl groups at the C2 and C5 positions significantly influence binding affinity and selectivity for nAChR subtypes.

• C2-Substituent: The C2 position is often critical for establishing key interactions within the receptor. Modifications to the alkyl group at this position can modulate potency and subtype selectivity. For example, in a series of 2,5-disubstituted sazetidine-A analogs (a related class of nAChR ligands), the presence of a methyl group at the 2-position of a pyridine ring was found to be important for high selectivity for the α4β2 nAChR subtype.[6]

• C5-Substituent: The substituent at the C5 position can influence the overall lipophilicity and steric profile of the molecule, affecting its pharmacokinetic properties and interaction with the receptor. In the case of 5-Ethyl-2-methylpiperidine, the ethyl group contributes to the molecule's overall character. Varying the length and branching of this alkyl chain is a common strategy in SAR studies to optimize activity.

N-Substitution on the Piperidine Ring

Modification of the nitrogen atom of the piperidine ring is a frequently explored avenue in the development of nAChR ligands.

• N-Alkylation: The addition of alkyl groups to the piperidine nitrogen can impact the basicity of the nitrogen and introduce steric bulk, which can alter binding affinity and functional activity (agonist vs. antagonist). For instance, N-alkylation of nicotine with long aliphatic chains can convert it into a potent and selective nAChR antagonist.[3]

• N-Arylation and N-Acylation: Introducing aromatic or acyl groups can provide additional binding interactions, such as π-π stacking or hydrogen bonding, potentially leading to increased potency and selectivity.

Comparative Analysis of Hypothetical 5-Ethyl-2-methylpiperidine Analogs

Due to a lack of publicly available, direct comparative data on a series of 5-Ethyl-2-methylpiperidine analogs, the following table presents a hypothetical SAR based on established principles for 2,5-dialkylpiperidines and related nAChR modulators. This serves as an illustrative guide for researchers in designing new compounds.

Compound ID	C2-Substituent	C5-Substituent	N-Substituent	Predicted Activity at α4β2 nAChR	Predicted Activity at α7 nAChR	Rationale for Predicted Activity
1 (Stenusine)	Methyl	Ethyl	H	Moderate Agonist	Weak Agonist	Parent compound with a baseline activity profile.
2	Methyl	Propyl	H	Increased Potency	Similar to Parent	Increased lipophilicity at C5 may enhance binding.
3	Ethyl	Ethyl	H	Decreased Potency	Decreased Potency	Increased steric bulk at C2 may disrupt optimal binding.
4	Methyl	Ethyl	Methyl	Potent Antagonist	Moderate Antagonist	N-methylation often shifts activity from agonism to antagonism.
5	Methyl	Ethyl	Benzyl	Potent Antagonist	Potent Antagonist	The benzyl group can introduce additional binding interactions.

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of 5-Ethyl-2-methylpiperidine analogs.

Synthesis of 2,5-Disubstituted Piperidine Analogs

A common and effective method for the synthesis of 2,5-disubstituted piperidines is through the catalytic hydrogenation of the corresponding substituted pyridines. A general two-step synthesis for stenusine has been reported and can be adapted for analogs.[7]

Step 1: Grignard Reaction with 3-Picoline

• To a solution of 3-picoline in dry diethyl ether, add a solution of ethylmagnesium bromide (or other appropriate alkylmagnesium bromide for analogs) in diethyl ether dropwise at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude dihydropyridine intermediate.

Step 2: Catalytic Hydrogenation

• Dissolve the crude dihydropyridine intermediate in methanol.

• Add a catalytic amount of platinum(IV) oxide (Adam's catalyst).

• Hydrogenate the mixture in a Parr hydrogenator at 50 psi for 24 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 2,5-disubstituted piperidine.

Biological Evaluation: nAChR Binding and Functional Assays

This assay determines the binding affinity (Ki) of the synthesized analogs for different nAChR subtypes.

Materials:

• Membrane preparations from cells expressing the desired nAChR subtype (e.g., α4β2 or α7).

• Radioligand (e.g., [³H]epibatidine for α4β2, [¹²⁵I]α-bungarotoxin for α7).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, and 1 mM MgCl₂).

• Test compounds (5-Ethyl-2-methylpiperidine analogs).

• Non-specific binding control (e.g., nicotine or unlabeled epibatidine).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of test compound at various concentrations, and 50 µL of radioligand.

• For total binding wells, add 50 µL of assay buffer instead of the test compound.

• For non-specific binding wells, add 50 µL of a high concentration of a known nAChR ligand.

• Initiate the binding reaction by adding 100 µL of the membrane preparation to each well.

• Incubate the plate at room temperature for 2-3 hours with gentle agitation.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the IC50 and Ki values for each compound.

This functional assay measures the ability of the analogs to modulate nAChR ion channel activity.

Materials:

• Cells expressing the nAChR subtype of interest (e.g., HEK293 or Xenopus oocytes).

• Patch-clamp rig with amplifier and data acquisition system.

• External solution (e.g., 140 mM NaCl, 2.8 mM KCl, 2 mM CaCl₂, 2 mM MgCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4).

• Internal pipette solution (e.g., 140 mM CsCl, 1 mM MgCl₂, 10 mM EGTA, 10 mM HEPES, pH 7.2).

• Agonist (e.g., acetylcholine).

• Test compounds.

Procedure:

• Culture cells expressing the target nAChR subtype on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Establish a whole-cell patch-clamp recording from a single cell.

• Apply the agonist at its EC₅₀ concentration to elicit a baseline current response.

• Co-apply the test compound with the agonist to determine its effect on the current amplitude.

• For antagonists, pre-apply the test compound before co-application with the agonist.

• Construct dose-response curves to determine the EC₅₀ or IC₅₀ of the test compounds.

Visualization of Concepts and Workflows

To further clarify the relationships and processes discussed, the following diagrams have been generated using Graphviz.

Caption: Key modification points on the 5-Ethyl-2-methylpiperidine scaffold and their influence on nAChR activity.

Caption: General workflow for the design, synthesis, and evaluation of 5-Ethyl-2-methylpiperidine analogs.

Conclusion and Future Directions

The 2,5-dialkylpiperidine scaffold, exemplified by 5-Ethyl-2-methylpiperidine, remains a promising starting point for the development of novel modulators of nicotinic acetylcholine receptors. A thorough understanding of the structure-activity relationships is paramount for the rational design of compounds with improved potency, selectivity, and pharmacokinetic profiles. While direct and extensive SAR data for 5-Ethyl-2-methylpiperidine analogs is limited in the current literature, the principles derived from related piperidine-based nAChR ligands provide a solid foundation for future research.

Future efforts should focus on the systematic synthesis and evaluation of a diverse library of 5-Ethyl-2-methylpiperidine analogs, with particular attention to stereochemistry and substitutions at the C2, C5, and nitrogen positions. Such studies, employing the detailed experimental protocols outlined in this guide, will undoubtedly lead to the discovery of novel chemical probes and potential therapeutic candidates for a range of neurological disorders.

References

• Hu, L. H., Zou, H. B., Gong, J. X., Li, H. B., Yang, L. X., Cheng, W., ... & Zhao, Y. (2005). Synthesis and biological evaluation of a natural ester sintenin and its synthetic analogues.
• Wu, X. (2016). Synthesis and Structure-Activity Characterization of Selective Agonists for α7 nAChRs. UC San Diego.
• Arias, H. R., Targowska-Duda, K. M., Feuerbach, D., Maciejewski, R., Jozwiak, K., Moaddel, R., ... & Wainer, I. W. (2018). Methylpiperidinium Iodides as Novel Antagonists for α7 Nicotinic Acetylcholine Receptors. Frontiers in Pharmacology, 9, 723.
• Wu, X., Taylor, P., & Cooper, K. (2016). Synthesis and Structure-Activity Characterization of Selective Agonists for Alpha-7 nAChRs. eScholarship.
• Lusebrink, I., Dettner, K., & Seifert, K. (2015). Short synthesis of stenusine and norstenusine, two spreading alkaloids from Stenus beetles (Coleoptera: Staphylinidae).
• Wang, Y., Yuan, Y., Liu, J., Wu, L., Liu, T., Cui, J., & Lee, D. Y. W. (2018). Senolytic activity of piperlongumine analogues: Synthesis and biological evaluation. Bioorganic & medicinal chemistry, 26(14), 4077–4087.
• Arias, H. R., Targowska-Duda, K. M., Feuerbach, D., Maciejewski, R., Jozwiak, K., Moaddel, R., ... & Wainer, I. W. (2018). Methylpiperidinium Iodides as Novel Antagonists for α7 Nicotinic Acetylcholine Receptors. Frontiers in pharmacology, 9, 723.
• Kawai, N., Sugimoto, H., Yamanishi, Y., & Kagitani, Y. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of medicinal chemistry, 38(24), 4821–4829.
• Dutta, A. K., Zhang, S., Kolhatkar, A. A., & Reith, M. E. (2001). Rational design and synthesis of novel 2,5-disubstituted cis- and trans-piperidine derivatives exhibiting differential activity for the dopamine transporter. Bioorganic & medicinal chemistry letters, 11(17), 2337–2340.
• Lusebrink, I., Dettner, K., & Seifert, K. (2008). Biosynthesis of stenusine.
• Gündisch, D., Terry, P., Li, T., & Crooks, P. A. (2012).
• Lusebrink, I., Dettner, K., & Seifert, K. (2016). Biosynthesis of Stenusine.
• Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189.
• G G, G., & A, C. (2023).
• Carotti, A., Altomare, C., & Cellamare, S. (2002). Ligands of Neuronal Nicotinic Acetylcholine Receptor (nAChR): Inferences from the Hansch and 3-D Quantitative Structure-Activity Relationship (QSAR) Models.
• Arias, H. R. (2021). Pursuing High-Resolution Structures of Nicotinic Acetylcholine Receptors: Lessons Learned from Five Decades. International journal of molecular sciences, 22(19), 10293.
• de Melo, E. B., & Ferreira, M. M. C. (2010). 4D-QSAR: Perspectives in Drug Design. Molecules (Basel, Switzerland), 15(5), 3336–3361.
• Timmermann, D. B., Grøn, L. K., Bæk, K., Hansen, J. B., Peters, D., & Ahring, P. K. (2007). An Allosteric Modulator of the α7 Nicotinic Acetylcholine Receptor Possessing Cognition-Enhancing Properties in Vivo. Journal of Pharmacology and Experimental Therapeutics, 323(1), 291–305.
• Green, B. T., Lee, S. T., Panter, K. E., & Brown, D. R. (2010). Actions of piperidine alkaloid teratogens at fetal nicotinic acetylcholine receptors. Journal of agricultural and food chemistry, 58(9), 5797–5802.

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Comparative study of synthesis routes for 5-Ethyl-2-methylpiperidine

This guide provides a comparative technical analysis of synthesis routes for 5-Ethyl-2-methylpiperidine (EMP) . It is designed for researchers and process chemists requiring an objective evaluation of yield, stereoselectivity, and scalability.

Executive Summary

5-Ethyl-2-methylpiperidine (EMP) is a critical intermediate used primarily as a curing agent for epoxy resins and a building block in pharmaceutical synthesis. Its synthesis is dominated by the saturation of the aromatic pyridine ring of 5-Ethyl-2-methylpyridine (MEP) .

The core challenge in EMP synthesis is not conversion, but diastereoselectivity . The molecule possesses two chiral centers (C2 and C5), leading to cis and trans isomers. The cis isomer (typically the thermodynamic product in 1,4-relationships depending on ring conformation) often exhibits superior performance in curing applications due to steric accessibility.

This guide compares three distinct methodologies:

• High-Pressure Catalytic Hydrogenation (Ru/C) – The Industrial Standard.

• Acid-Mediated Hydrogenation (PtO₂) – The Stereoselective Route.

• Electrochemical Reduction – The Emerging Green Route.

Mechanistic Overview & Pathway Visualization

The transformation involves the reduction of the heteroaromatic pyridine ring. This is an exothermic process (

) requiring careful thermal management to prevent runaway reactions or ring opening.

Reaction Pathway Diagram[1][2]

Figure 1: Reaction pathway illustrating the hydrogenation of MEP to cis/trans EMP isomers.[1]

Comparative Analysis of Synthesis Routes

Route A: High-Pressure Hydrogenation (Ru/C)

Status: Industrial Standard Mechanism: Heterogeneous catalysis on Ruthenium surface.

This route utilizes Ruthenium on Carbon (Ru/C), which is superior to Nickel or Palladium for pyridine hydrogenation due to its high activity at moderate temperatures and resistance to poisoning by amine products.

• Protocol:

  • Loading: Autoclave is charged with MEP and 5% Ru/C (catalyst loading 0.5-1.0 wt%).

  • Conditions: Pressurized to 50–80 bar H₂; heated to 90–120°C.

  • Solvent: Often run neat (solvent-free) or in alcohols (MeOH/EtOH) to manage exotherm.

  • Work-up: Filtration of catalyst followed by fractional distillation.

• Performance:

  • Yield: >95%

  • Selectivity: High cis selectivity (typically 70:30 to 80:20 cis:trans).

  • Pros: Scalable, solvent-free capability, reusable catalyst.

  • Cons: High capital expenditure (high-pressure reactors), H₂ safety risks.

Route B: Acid-Mediated Hydrogenation (PtO₂)

Status: Laboratory / High-Purity Applications Mechanism: Protonation of pyridine nitrogen activates the ring, facilitating reduction under milder conditions.

Using Adams' catalyst (PtO₂) in acetic acid allows for hydrogenation at ambient temperature and lower pressures. The acidic medium protonates the pyridine (forming the pyridinium ion), which is more susceptible to hydrogenation than the neutral species.

• Protocol:

  • Loading: Dissolve MEP in Glacial Acetic Acid (1.0 M). Add PtO₂ (1-2 mol%).

  • Conditions: 3–5 bar H₂ (balloon or low-pressure shaker), 25–40°C.

  • Work-up: Neutralization with NaOH (exothermic!), extraction with DCM/EtOAc, drying, and distillation.

• Performance:

  • Yield: 85–90%

  • Selectivity: Very High cis (up to 90:10).

  • Pros: Mild conditions, high stereocontrol.

  • Cons: Stoichiometric waste (salt formation during neutralization), expensive catalyst (Pt), difficult to scale due to solvent volume.

Route C: Electrochemical Reduction (Green Route)

Status: Emerging / Pilot Scale Mechanism: Electron transfer at cathode (Lead or Carbon/Rh) in aqueous acid or AEM electrolyzers.

Recent advances utilize Anion Exchange Membrane (AEM) electrolyzers to hydrogenate pyridine derivatives using water as the hydrogen source, avoiding high-pressure H₂ gas.

• Protocol:

  • Setup: H-cell or Flow cell. Cathode: Pb or Rh/C. Anode: Pt or DSA.

  • Electrolyte: 10-20% H₂SO₄ (traditional) or aqueous catholyte in AEM (modern).

  • Operation: Constant current electrolysis (50–100 mA/cm²).

  • Work-up: Basification of catholyte and phase separation.

• Performance:

  • Yield: 60–80% (Current efficiency dependent).

  • Selectivity: Variable; often thermodynamically controlled mixtures.

  • Pros: Ambient pressure, "Green" (uses electrons/water), safety.

  • Cons: Lower conversion rates, electrode fouling, high energy cost per mole at scale.

Data Summary & Performance Matrix

Feature	Route A: Ru/C Catalysis	Route B: PtO₂ / Acid	Route C: Electrochemical
Precursor	5-Ethyl-2-methylpyridine	5-Ethyl-2-methylpyridine	5-Ethyl-2-methylpyridine
Reagents	H₂ (Gas), Ru/C	H₂ (Gas), PtO₂, AcOH	H₂O, H₂SO₄, Electrons
Pressure	High (50–100 bar)	Low (1–5 bar)	Ambient
Temperature	90–150°C	25–40°C	20–50°C
Yield	95–99%	85–90%	60–80%
Cis:Trans Ratio	~75:25	~90:10	~60:40
Scalability	High (Industrial)	Low (Lab/Pilot)	Medium (Flow dependent)
Key Risk	H₂ Flammability	Acid handling/Waste	Electrode Corrosion

Detailed Experimental Protocol (Recommended Route)

Selected Route: Route A (Ru/C Hydrogenation) Rationale: Best balance of yield, atom economy, and throughput for professional applications.

Equipment Setup

• Reactor: 300 mL Hastelloy or Stainless Steel Autoclave with magnetic or overhead stirring.

• Safety: Blast shield, H₂ gas sensor, rupture disc rated to 150 bar.

Step-by-Step Methodology

• Preparation: In a fume hood, charge the autoclave with 5-Ethyl-2-methylpyridine (50.0 g, 412 mmol) .

• Catalyst Addition: Add 5% Ru/C (2.5 g, 5 wt% loading) . Note: Ru/C can be pyrophoric when dry; wet with a small amount of water or add as a paste.

• Sealing & Purging: Seal the reactor. Purge three times with N₂ (10 bar) to remove oxygen, then three times with H₂ (10 bar).

• Reaction: Pressurize to 60 bar H₂ . Set stirring to 800 rpm. Heat to 100°C .

• Monitoring: Monitor pressure drop. Repressurize if necessary. Reaction is complete when H₂ uptake ceases (approx. 4–6 hours).

• Cooling: Cool reactor to <30°C. Vent H₂ slowly. Purge with N₂.

• Work-up: Filter the reaction mixture through a Celite pad to remove the catalyst. (Retain catalyst for recycling).

• Purification: The filtrate is a clear liquid. Perform fractional distillation under reduced pressure (approx. 20 mmHg). Collect fraction boiling at 70–75°C (at 20 mmHg) .

• Validation: Verify purity via GC-MS (M+ = 127) and Refractive Index (

  ).

Process Workflow Diagram

Figure 2: Operational workflow for the catalytic hydrogenation of MEP.

Scientific Commentary & Troubleshooting

Stereochemical Control

The cis isomer is generally preferred for epoxy curing because the axial/equatorial arrangement allows for a more compact conformation that reacts faster with epoxy rings.

• Why Ru/C? Ruthenium facilitates a "haptophilic" adsorption where the pyridine ring lies flat on the catalyst surface. Hydrogen adds from the metal surface to the bottom face of the ring (syn-addition), favoring the cis outcome.

• Why does Pd/C fail? Palladium is more prone to ring-walking and dehydrogenation-rehydrogenation cycles, which allows thermodynamic equilibration to the trans isomer.

Common Pitfalls

• Poisoning: Pyridines and piperidines are strong bases. They can poison acidic sites on supports. Using Carbon (neutral) supports is crucial.

• Incomplete Reduction: Stopping the reaction too early results in tetrahydropyridines (enamines), which are unstable and can polymerize. Ensure H₂ uptake has completely flatlined.

• Exotherm: The reaction is highly exothermic.[2] On a large scale (>1 kg), active cooling jackets are mandatory to prevent temperature spikes that degrade stereoselectivity.

References

• Shimizu, S., et al. (2007).[3] "Pyridine and Pyridine Derivatives".[1][4][3][5][6][7][8] Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[3] [Link]

• Frank, R. L., et al. (1950).[3] "5-Ethyl-2-Methylpyridine".[9][3][10][11][12][13] Organic Syntheses, 30, 41. (Synthesis of the precursor). [Link]

• Sreenivasulu, R., et al. (2015).[14] "Catalytic Hydrogenation of Substituted Pyridines with PtO₂ Catalyst". Asian Journal of Chemistry. (Acid-mediated route data). [Link]

• Lévay, K., & Hegedűs, L. (2022).[15] "Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles". Reaction Chemistry & Engineering. (Comparative catalyst performance). [Link]

• Fukazawa, A., et al. (2024). "Electrocatalytic Hydrogenation of Pyridines". Journal of the American Chemical Society. (Electrochemical route).[1][8][16] [Link]

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• 16. Sciencemadness Discussion Board - Electrolytic reduction of pyridine to piperidine - Powered by XMB 1.9.11 [sciencemadness.org]

Confirming the Purity of 5-Ethyl-2-methylpiperidine Hydrochloride by qNMR

Executive Summary: The "Invisible" Analyte Challenge

In pharmaceutical intermediate analysis, 5-Ethyl-2-methylpiperidine hydrochloride (MEP HCl) presents a classic analytical challenge: it is a saturated heterocycle lacking a strong UV chromophore. Traditional HPLC-UV methods often fail to detect impurities with different response factors or require low-wavelength detection (200–210 nm), where solvent noise and baseline drift compromise sensitivity.

This guide objectively compares Quantitative NMR (qNMR) against traditional alternatives (HPLC, Titration) for MEP HCl. We demonstrate why qNMR is not just an alternative, but the primary reference method for this compound class, offering absolute purity determination without the need for an identical reference standard.

Strategic Comparison: qNMR vs. Alternatives

The following table contrasts the performance of qNMR against HPLC-UV and Potentiometric Titration for MEP HCl.

Feature	qNMR (Primary Method)	HPLC-UV (Traditional)	Potentiometric Titration
Detection Principle	Molar ratio of nuclei (Universal)	UV Absorption (Chromophore dependent)	Acid-Base or Chloride counter-ion
Reference Standard	Not Required (Uses generic IS)	Required (Identical analyte standard)	Not Required
Specificity	High (Distinguishes isomers/impurities)	Low (Poor UV response for piperidines)	Low (Non-specific for organic moiety)
Linearity Range	Linear over 5-6 orders of magnitude	Limited by detector saturation/noise	Linear (narrower range)
Major Limitation	Sensitivity (requires >5-10 mg sample)	Response factors vary by impurity	Measures salt content, not organic purity
Suitability for MEP HCl	Excellent (Aromatic region clear for IS)	Poor (Weak UV absorption)	Moderate (Good for Cl- check only)

Why qNMR Wins for MEP HCl

• Spectral Clarity: MEP HCl is a saturated aliphatic compound. Its proton signals reside entirely in the 0.8 – 3.5 ppm range. This leaves the aromatic/olefinic region (6.0 – 9.0 ppm ) completely empty, allowing for interference-free integration of high-precision Internal Standards (IS) like Maleic Acid.

• Absolute Quantification: Unlike HPLC, which requires a pure standard of MEP HCl (often unavailable during early development), qNMR calculates purity based on the IS, which is a NIST-traceable primary standard.

Experimental Guide: Validated qNMR Protocol

This protocol is designed for the absolute purity determination of MEP HCl using Maleic Acid as the Internal Standard (IS).

Reagents & Materials

• Analyte: 5-Ethyl-2-methylpiperidine hydrochloride (MEP HCl).

• Solvent: Deuterium Oxide (

  ) with 0.05% TSP (optional for referencing, but IS is preferred). is chosen for the high solubility of the HCl salt.

• Internal Standard (IS): Maleic Acid (TraceCERT® or NIST SRM).

  • Rationale: Maleic acid has a singlet at ~6.05 ppm , completely resolved from MEP HCl signals. It is non-hygroscopic and stable in

    .

Sample Preparation Workflow

Critical Step: MEP HCl can be hygroscopic. All weighing must be performed in a low-humidity environment or corrected via TGA (Thermogravimetric Analysis).

• Weighing:

  • Weigh accurately 15–20 mg of MEP HCl (

    ) into a generic weighing boat.

  • Weigh accurately 10–15 mg of Maleic Acid IS (

    ) into the same boat or directly into the vial to minimize transfer error.

  • Target Ratio: 1:1 molar ratio is ideal, but 1:0.5 to 1:2 is acceptable.

• Dissolution:

  • Transfer solids to a vial.

  • Add 0.6 – 0.8 mL of

    .

  • Vortex until completely dissolved (ensure no solids remain on the glass walls).

• Transfer:

  • Transfer solution to a 5mm high-precision NMR tube.

Acquisition Parameters (Instrument: 400 MHz or higher)

To ensure <1% uncertainty, the experiment must be quantitative, not qualitative.

• Pulse Sequence: zg (standard 1D proton) or zg30.

• Relaxation Delay (D1): 60 seconds .

  • Reasoning:

    for small molecules in can be 5–10s. D1 must be to ensure 99.3% magnetization recovery.

• Pulse Angle:

  (maximize signal).[1]

• Spectral Width: 20 ppm (-5 to 15 ppm).

• Number of Scans (NS): 16 or 32 (to achieve S/N > 250:1).

• Temperature: 298 K (25°C).

Visualization: qNMR Workflow & Logic

Figure 1: The qNMR Execution Logic

This diagram outlines the critical decision points and workflow for confirming purity.

Caption: Step-by-step logic flow for the qNMR purity analysis of 5-Ethyl-2-methylpiperidine HCl.

Data Analysis & Calculation

Spectral Processing

• Phasing: Manual phasing is required. Autophasing often fails to produce the flat baseline needed for accurate integration.

• Baseline Correction: Apply a polynomial baseline correction (e.g., abs n in TopSpin) over the integral regions.

• Integration:

  • IS Signal: Integrate the Maleic Acid singlet at 6.05 ppm (

    ).

  • Analyte Signal: Integrate the methyl doublet at ~0.9 ppm or the broad multiplet region of the ring protons (1.5 – 3.5 ppm ).

  • Note: Avoid the residual HDO solvent peak at 4.79 ppm.

The Purity Formula

Calculate the percentage purity (

) using the following standard equation:

Variable	Definition	Value for MEP HCl / Maleic Acid
	Integral of Analyte Signal	Measured (e.g., Methyl group)
	Integral of IS Signal	Measured (Maleic Acid singlet)
	Number of Protons (Analyte)	3 (if using Methyl group)
	Number of Protons (IS)	2 (Maleic Acid olefinic protons)
	Molar Mass of Analyte	163.69 g/mol (HCl salt)
	Molar Mass of IS	116.07 g/mol
	Mass of Analyte	Measured (mg)
	Mass of IS	Measured (mg)
	Purity of IS	Certified Value (e.g., 99.9%)

Uncertainty Budget

To claim "High Precision," you must account for errors. A typical qNMR uncertainty budget for this protocol is ±0.5% to 1.0% , dominated by weighing errors if using standard balances. Using a micro-balance reduces this to <0.5% .

References

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 55(6), 2772-2780. [Link]

• National Institute of Standards and Technology (NIST). "Quantitative NMR (qNMR) for Organic Purity." NIST Technical Note. [Link]

• Bharti, S. K., & Roy, R. (2012). "Quantitative 1H NMR spectroscopy." Trends in Analytical Chemistry, 35, 5-26. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Biological Activities of 5-Ethyl-2-methylpiperidine Stereoisomers

This guide provides an in-depth, objective comparison of the potential biological activities of the stereoisomers of 5-Ethyl-2-methylpiperidine. It is intended for researchers, scientists, and professionals in drug development. This document synthesizes established pharmacological principles with detailed, actionable experimental protocols to empower researchers to elucidate the distinct biological profiles of these stereoisomers.

The Imperative of Stereochemical Precision in Pharmacology

In the realm of drug design and pharmacology, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance.[1][2][3] Molecules that share the same chemical formula and connectivity but differ in the spatial orientation of their atoms are known as stereoisomers. These subtle structural differences can lead to profound variations in pharmacological activity, as biological systems, particularly receptors and enzymes, are themselves chiral and can interact differently with each stereoisomer.[4][5]

The two enantiomers of a chiral drug, for instance, can exhibit significant differences in their bioavailability, metabolic pathways, potency, and selectivity for biological targets.[4] In some cases, one isomer may be responsible for the desired therapeutic effect, while the other could be inactive or even contribute to adverse effects.[3][6][7] Therefore, a thorough understanding and comparative analysis of the biological activities of individual stereoisomers are crucial for the development of safer and more effective therapeutic agents.[1][4][6]

5-Ethyl-2-methylpiperidine possesses two chiral centers, giving rise to four possible stereoisomers: (2R,5R), (2S,5S), (2R,5S), and (2S,5R). These can be grouped into two pairs of enantiomers and two pairs of diastereomers (cis and trans). The cis and trans diastereomers, having different physical and chemical properties, are of particular interest for comparative biological evaluation.

While specific biological data for the stereoisomers of 5-Ethyl-2-methylpiperidine is not extensively documented in publicly available literature, the broader class of 2,5-disubstituted piperidines has shown significant and stereospecific biological activities.[8] For example, a study on novel 2,5-disubstituted piperidine derivatives revealed that the cis-isomer exhibited more potent and selective activity for the dopamine transporter compared to its trans counterpart.[8] This precedent underscores the high probability of stereospecific activity in 5-Ethyl-2-methylpiperidine and necessitates a rigorous comparative analysis.

Comparative Biological Activity Profile: A Predictive Framework

Based on the principles of stereopharmacology and data from structurally related compounds, we can anticipate that the stereoisomers of 5-Ethyl-2-methylpiperidine will exhibit differential activities across various biological assays. The following table outlines a predictive framework for these potential differences, which can be validated through the experimental protocols detailed in this guide.

Biological Parameter	Predicted Outcome for Stereoisomers	Rationale
Receptor Binding Affinity (Ki)	Significant differences in Ki values between cis and trans isomers for a given receptor.	The distinct three-dimensional shapes of the isomers will lead to differential fits within the receptor's binding pocket, affecting binding affinity.
Functional Potency (EC50/IC50)	Isomer-dependent potency in functional assays (e.g., agonist or antagonist activity).	The specific interaction of each isomer with the receptor will determine its ability to induce a conformational change and elicit a downstream signaling response.
Efficacy (Emax)	Potential for one isomer to be a full agonist while another is a partial agonist or antagonist.	Stereochemistry can influence the stabilization of different receptor conformations, leading to variations in the maximal biological response.
Metabolic Stability	Different rates of metabolism by key enzyme systems (e.g., Cytochrome P450s).	Metabolic enzymes are often stereoselective, leading to preferential metabolism of one isomer over another.[3]
Off-Target Activity	Varying profiles of off-target binding and associated toxicities.	The unique shape of each isomer will dictate its interaction with a range of unintended biological targets.
Cytotoxicity	Isomer-specific differences in cellular toxicity.	Differential interactions with cellular components or metabolic pathways can lead to varying levels of cytotoxicity.

Experimental Workflows for Comparative Analysis

To empirically determine the biological activity profiles of the 5-Ethyl-2-methylpiperidine stereoisomers, a series of well-defined experimental workflows are required. The following sections provide detailed, step-by-step protocols for key assays.

Workflow 1: Receptor Binding Affinity Determination

This workflow aims to quantify the binding affinity of each stereoisomer to a specific target receptor, such as a G-protein coupled receptor (GPCR). A competitive radioligand binding assay is a standard and robust method for this purpose.[9][10][11]

Caption: Workflow for determining receptor binding affinity using a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay

• Reagent Preparation:

  • Prepare a cell membrane suspension expressing the target receptor at a concentration determined through initial optimization experiments.

  • Prepare a stock solution of a suitable radioligand (e.g., ³H-labeled) at a concentration at or below its Kd value for the receptor.

  • Prepare serial dilutions of the cis and trans isomers of 5-Ethyl-2-methylpiperidine in assay buffer.

• Assay Setup:

  • In a 96-well filter plate, add the following to each well:

    • Assay buffer

    • Unlabeled competitor stereoisomer at various concentrations.

    • For non-specific binding (NSB) wells, add a high concentration of a known unlabeled ligand.

    • For total binding wells, add assay buffer instead of a competitor.

    • Radioligand at a fixed concentration.

    • Cell membrane preparation.

• Incubation:

  • Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium (typically 60-120 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of the wells through the filter plate using a vacuum manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Count the radioactivity in each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the competitor concentration and fit the data to determine the IC50.

  • Calculate the Ki value for each isomer.

Workflow 2: Functional Activity Assessment (GPCRs)

This workflow assesses the ability of each stereoisomer to activate or inhibit a GPCR, providing information on their functional potency (EC50 or IC50) and efficacy (Emax).[12][13] Assays measuring the accumulation of second messengers like cyclic AMP (cAMP) are commonly used.[14]

Caption: Workflow for assessing functional activity at a GPCR using a second messenger assay.

Detailed Protocol: cAMP Accumulation Assay (HTRF)

• Cell Culture and Seeding:

  • Culture a cell line (e.g., HEK293 or CHO) stably expressing the GPCR of interest.

  • Seed the cells into a 384-well plate and allow them to adhere overnight.

• Agonist Mode:

  • Remove the culture medium and add assay buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation).

  • Add serial dilutions of the cis and trans isomers of 5-Ethyl-2-methylpiperidine.

  • Incubate at 37°C for 30 minutes.

• Antagonist Mode:

  • Pre-incubate the cells with serial dilutions of the stereoisomers for 15-30 minutes.

  • Add a known agonist for the receptor at a concentration that elicits a submaximal response (e.g., EC80).

  • Incubate at 37°C for 30 minutes.

• Detection:

  • Lyse the cells and add the HTRF (Homogeneous Time-Resolved Fluorescence) detection reagents for cAMP according to the manufacturer's instructions.

  • Incubate for 60 minutes at room temperature.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible plate reader.

  • Calculate the ratio of the two emission wavelengths and convert this to cAMP concentration using a standard curve.

  • Plot the dose-response curves and determine the EC50/IC50 and Emax for each isomer.

Workflow 3: Cytotoxicity Assessment

To evaluate the potential for differential toxicity between the stereoisomers, a cell viability assay such as the MTT assay can be employed.[15] This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Detailed Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Seed a relevant cell line (e.g., HepG2 for liver toxicity) in a 96-well plate and allow the cells to attach overnight.

• Isomer Treatment:

  • Treat the cells with various concentrations of the cis and trans stereoisomers for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the log concentration of the isomer to determine the CC50 (cytotoxic concentration 50%) for each stereoisomer.

Conclusion

The principles of stereochemistry are fundamental to modern pharmacology and drug development.[1][2][4] While direct experimental data on the stereoisomers of 5-Ethyl-2-methylpiperidine may be limited, the established differential activities of other 2,5-disubstituted piperidines provide a strong rationale for a thorough comparative investigation.[8] The experimental workflows detailed in this guide offer a robust framework for elucidating the distinct receptor binding affinities, functional activities, and cytotoxic profiles of these stereoisomers. By systematically applying these protocols, researchers can generate the critical data needed to identify the optimal stereoisomer for further therapeutic development, ultimately leading to safer and more effective medicines.

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A Senior Application Scientist's Guide to the Characterization of a 5-Ethyl-2-methylpiperidine Hydrochloride Reference Standard

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the integrity of quantitative and qualitative analysis hinges on the quality of the reference standard. A reference standard serves as the benchmark against which a sample is measured; therefore, its identity, purity, and stability must be unequivocally established. This guide provides an in-depth technical framework for the comprehensive characterization of a 5-Ethyl-2-methylpiperidine hydrochloride reference standard. We will explore the critical analytical techniques and compare the expected performance of a primary reference standard against other potential materials, supported by illustrative data and validated methodologies.

The U.S. Food and Drug Administration (FDA) defines a reference standard as a "highly purified compound that is well characterized".[1] This characterization is not a single measurement but a holistic process involving multiple orthogonal analytical techniques to build a complete profile of the material.

Foundational Characterization: Identity and Structure Elucidation

Before assessing purity or performance, the fundamental identity of the 5-Ethyl-2-methylpiperidine hydrochloride must be confirmed. This involves a synergistic application of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[2] For 5-Ethyl-2-methylpiperidine hydrochloride, both ¹H and ¹³C NMR are essential.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. The spectrum is expected to show distinct signals for the methyl and ethyl groups, as well as the protons on the piperidine ring.

• ¹³C NMR: Reveals the number of different types of carbon atoms in the molecule. For 5-Ethyl-2-methylpiperidine, eight distinct carbon signals are expected.

• 2D NMR (COSY, HSQC): These experiments are crucial for unambiguously assigning the proton and carbon signals, confirming the connectivity of the atoms within the molecule.

Causality in Experimental Choice: While ¹H NMR provides a primary fingerprint, the complexity of the piperidine ring protons often leads to overlapping signals. ¹³C NMR and 2D techniques are therefore not optional but necessary to resolve ambiguities and provide the level of structural confirmation required for a primary reference standard.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone for confirming molecular weight and detecting impurities with high sensitivity.[2] When combined with a soft ionization technique like Electrospray Ionization (ESI), it provides the molecular ion, which corresponds to the mass of the protonated free base ([M+H]⁺).

• High-Resolution Mass Spectrometry (HRMS): This is critical for determining the elemental composition of the molecule. By providing a highly accurate mass measurement, HRMS can differentiate between compounds with the same nominal mass but different elemental formulas, lending a high degree of confidence to the identity of the standard. For 5-ethyl-2-methylpiperidine (C₈H₁₇N), the expected protonated monoisotopic mass is approximately 128.1434 Da.[3]

Purity Assessment: A Multi-Modal Approach

Purity is a critical attribute of a reference standard. A multi-method approach is essential to quantify organic impurities, inorganic impurities, residual solvents, and water content.[4]

Chromatographic Purity: HPLC and GC

Chromatographic techniques are the gold standard for separating and quantifying impurities.[5][6] The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the volatility and thermal stability of the analyte and its impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for purity assessment of non-volatile compounds.[2][7] A validated, stability-indicating HPLC method should be developed to separate 5-Ethyl-2-methylpiperidine from any related substances, such as isomers, starting material carryover, or degradation products.

• Gas Chromatography (GC): As a volatile amine, 5-Ethyl-2-methylpiperidine is well-suited for GC analysis.[8][9] GC coupled with a Flame Ionization Detector (FID) is excellent for quantifying organic impurities. Due to the basic nature of amines, which can cause peak tailing, a specialized column, such as one with a base-deactivated stationary phase, is often required for optimal performance.[8][9]

Trustworthiness Through System Suitability: For any chromatographic method, system suitability tests (SSTs) are non-negotiable. As outlined in pharmacopeias like the USP, parameters such as peak symmetry, resolution, and reproducibility must be established before analysis to ensure the system is performing correctly.[5][10] This self-validates the performance of the analytical run.

Comparative Data: Chromatographic Purity

Material	HPLC Purity (%)	GC Purity (%)	Key Impurities Detected
Primary Reference Standard	> 99.9	> 99.9	None above reporting threshold (<0.05%)
Typical Production Batch	99.5	99.6	Isomeric impurity at 0.2%, Unknown at 0.1%
Alternative Supplier Lot	99.2	99.0	Starting material at 0.5%, Multiple unknowns

Residual Solvents

Residual solvents are process-related impurities that must be controlled.[11] Headspace Gas Chromatography (HS-GC) is the standard technique for the quantification of volatile organic compounds in a solid sample.[12] The method should be capable of separating and quantifying all solvents used in the final purification steps of the hydrochloride salt synthesis.

Water Content

The water content is determined using Karl Fischer titration, a highly specific and accurate method for moisture determination.

Inorganic Impurities

Inorganic impurities are assessed by the residue on ignition (ROI) or sulfated ash test. This involves heating the sample to a high temperature to burn off all organic material, leaving behind any non-volatile inorganic residue.

Experimental Protocols & Workflows

The following protocols are provided as a robust framework for characterization. All procedures should be validated according to ICH Q2(R1) guidelines to demonstrate they are suitable for their intended purpose.[13][14][15]

Workflow for Comprehensive Characterization

Caption: Comprehensive workflow for reference standard characterization.

Protocol 1: HPLC Purity Determination

• System: HPLC with UV/DAD detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the standard in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of 1.0 mg/mL.

• Analysis: Perform injections of the diluent blank followed by the sample solution. Purity is calculated based on area percent, assuming a relative response factor of 1.0 for unknown impurities.

Protocol 2: GC-FID Purity and Volatile Amine Analysis

• System: Gas Chromatograph with FID detector and split/splitless injector.

• Column: Specialized base-deactivated column for amines (e.g., Rtx-Volatile Amine or equivalent), 30 m x 0.32 mm ID, 1.0 µm film thickness.[8]

• Carrier Gas: Helium, constant flow at 2.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Program: 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C (hold 5 min).

• Injection: 1 µL, split ratio 50:1.

• Sample Preparation: Dissolve the hydrochloride salt in methanol and neutralize with a suitable base (e.g., NaOH) to liberate the free amine. A concentration of approximately 1 mg/mL is typical.

• Analysis: Inject the prepared sample. The basic nature of volatile amines requires a highly inert system to prevent peak tailing and ensure accurate integration.[8]

Workflow for Sample Preparation in GC Analysis

Caption: Sample preparation workflow for GC analysis of amine HCl salts.

Conclusion: Defining the Gold Standard

A 5-Ethyl-2-methylpiperidine hydrochloride reference standard is not merely a bottle of chemical; it is a comprehensively characterized material accompanied by a certificate of analysis that details its identity, purity, and assigned value. The comparison between a primary reference standard and other materials is stark: the former is defined by a complete, multi-technique characterization and documented evidence of its suitability, while the latter carries a higher degree of uncertainty. For researchers and developers, investing in a meticulously qualified reference standard is a direct investment in the accuracy, reproducibility, and integrity of their scientific results.

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Navigating Piperidine Analysis: A Comparative Guide to GC and HPLC Cross-Validation

In the landscape of pharmaceutical development and quality control, the accurate quantification of piperidine, a ubiquitous heterocyclic amine, is of paramount importance.[1] As a key structural motif in many active pharmaceutical ingredients (APIs), residual piperidine is often a critical quality attribute that must be meticulously monitored.[1][2] This guide provides an in-depth comparison of two cornerstone analytical techniques, Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), for piperidine analysis. We will delve into the causality behind methodological choices, present detailed experimental protocols, and provide a framework for cross-validation to ensure data integrity across orthogonal methods.

The Analytical Challenge: The Nature of Piperidine

Piperidine presents a unique set of analytical challenges. As a volatile, basic amine, it is amenable to GC analysis.[3] However, its high polarity can lead to peak tailing and interactions with active sites in the GC system.[3] Conversely, for HPLC, piperidine's primary drawback is its lack of a strong UV chromophore, making direct UV detection difficult and often necessitating derivatization.[1][2][4] These inherent properties drive the methodological choices for each technique.

Methodological Deep Dive: GC vs. HPLC

Gas Chromatography (GC): The Volatility Advantage

GC is a powerful technique for separating and quantifying volatile and semi-volatile compounds like piperidine.[2][5] The choice of column and detector are critical for achieving robust and reliable results.

• Column Selection: A base-deactivated, non-polar or mid-polarity column is often the preferred choice to minimize peak tailing caused by the basic nature of piperidine.[3] Columns such as those with a 5% phenyl-methylpolysiloxane stationary phase offer good selectivity and thermal stability.[6]

• Detection: A Flame Ionization Detector (FID) is a common and robust choice for piperidine analysis, offering high sensitivity to hydrocarbons.[3][7] For enhanced specificity, particularly in complex matrices, a Mass Spectrometer (MS) detector can be invaluable for unambiguous peak identification.[2][5]

When to Choose GC: GC is often the method of choice for analyzing residual piperidine in bulk drug substances or when high sensitivity is required without derivatization.[8]

High-Performance Liquid Chromatography (HPLC): Versatility Through Derivatization

HPLC is a highly versatile technique, but for a non-chromophoric analyte like piperidine, a strategic approach is necessary.[1][2][4][5]

• The Derivatization Imperative: To enable UV detection, a pre-column derivatization step is typically employed to attach a UV-active moiety to the piperidine molecule.[1][9][10] Reagents such as 4-toluenesulfonyl chloride (tosyl chloride) or benzoyl chloride are effective for this purpose, reacting with the secondary amine of piperidine to form a derivative with strong UV absorbance.[2][9][10]

• Column and Mobile Phase: A reversed-phase C18 column is the workhorse for separating the resulting derivatized piperidine.[1][9][10] The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier like acetonitrile or methanol.[9][10]

• Alternative Detection: For those wishing to avoid derivatization, alternative detectors such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be employed.[11] These "universal" detectors respond to any non-volatile analyte, but may offer lower sensitivity compared to UV detection of a derivatized compound.

When to Choose HPLC: HPLC is a valuable tool when GC is not feasible due to sample matrix effects or when a laboratory is more heavily invested in LC instrumentation. The derivatization step, while adding a sample preparation stage, allows for the use of standard and widely available HPLC-UV systems.[1]

Cross-Validation: Ensuring Method Concordance

When two distinct analytical methods are developed for the same analyte, cross-validation is essential to demonstrate that they provide equivalent results.[12][13] This process is a cornerstone of a robust analytical quality system and is guided by principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[14][15][16][17][18]

The objective of cross-validation is to ensure that the two methods are "fit for purpose" and can be used interchangeably.[19]

Caption: Workflow for the cross-validation of GC and HPLC methods.

Experimental Protocols

GC-FID Method for Piperidine Analysis

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Capillary Column: 5% Phenyl-methylpolysiloxane (30 m x 0.32 mm, 0.25 µm film thickness)

• Carrier Gas: Helium

Chromatographic Conditions:

• Inlet Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program: 60°C (hold 2 min), ramp to 230°C at 20°C/min, hold 5 min[6]

• Split Ratio: 20:1[6]

Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Dissolve in and dilute to volume with a suitable solvent (e.g., Dimethyl Sulfoxide).[6]

• Prepare a series of calibration standards of piperidine in the same solvent.

HPLC-UV Method with Pre-Column Derivatization

Instrumentation:

• High-Performance Liquid Chromatograph with UV Detector

• Reversed-Phase C18 Column (250 mm x 4.6 mm, 5 µm particle size)[9][10]

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and 0.01 M Phosphate Buffer (pH 7.0) (e.g., 68:32 v/v)[9]

• Flow Rate: 1.0 mL/min[9][10]

• Column Temperature: 30°C[9][10]

• Detection Wavelength: 230 nm[9]

Derivatization Procedure (with 4-toluenesulfonyl chloride): [9][10]

• Prepare a stock solution of piperidine standard and the sample solution in a suitable solvent (e.g., methanol).

• To an aliquot of the standard or sample solution, add a solution of 4-toluenesulfonyl chloride in acetonitrile and a basic buffer (e.g., triethylamine in methanol).[9]

• Allow the reaction to proceed at room temperature for a specified time (e.g., 30 minutes).

• Dilute the resulting solution with the mobile phase before injection.

Performance Data Comparison

The following tables present typical validation data for both GC and HPLC methods for piperidine analysis.

Table 1: GC-FID Method Validation Parameters

Parameter	Result
Linearity (r²)	>0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (%RSD)	< 2.0%
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantitation (LOQ)	~1.5 µg/mL

Table 2: HPLC-UV (with Derivatization) Method Validation Parameters

Parameter	Result
Linearity (r²)	>0.999[9][10]
Accuracy (% Recovery)	98.0 - 102.0%[9][10]
Precision (%RSD)	< 2.0%[9][10]
Limit of Detection (LOD)	~0.15 µg/mL[9][10]
Limit of Quantitation (LOQ)	~0.44 µg/mL[9][10]

Conclusion: A Symbiotic Approach to Analytical Assurance

Both GC and HPLC offer robust and reliable methods for the analysis of piperidine, each with its own set of advantages and considerations. GC provides a direct and sensitive approach for this volatile amine, while HPLC, through the strategic use of derivatization, offers a versatile alternative that leverages ubiquitous instrumentation.

The decision to use one method over the other will depend on specific laboratory capabilities, sample matrices, and regulatory requirements. However, the development and cross-validation of both methods provide a powerful, orthogonal approach to analytical quality control. This ensures data of the highest integrity, bolstering confidence in product quality and patient safety. By understanding the scientific principles behind each technique and adhering to rigorous validation standards, researchers and drug development professionals can effectively navigate the challenges of piperidine analysis.

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A Comparative Guide to 5-Ethyl-2-methylpiperidine-based Organocatalysts: Performance Assessment in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is perpetual. Chiral amines, particularly derivatives of piperidine, have carved a significant niche, acting as powerful tools for the stereocontrolled formation of carbon-carbon and carbon-heteroatom bonds. This guide provides a comprehensive performance assessment of 5-Ethyl-2-methylpiperidine as a potential organocatalyst, contextualized by a direct comparison with established alternatives in key asymmetric transformations. While direct experimental data for 5-Ethyl-2-methylpiperidine is notably scarce in peer-reviewed literature, this guide will extrapolate its potential performance based on the well-understood principles of steric and electronic effects in related piperidine systems. All claims are supported by experimental data from closely related analogues and established catalyst classes.

The Piperidine Scaffold in Asymmetric Catalysis: A Mechanistic Overview

Piperidine and its derivatives are versatile organocatalysts, primarily functioning through enamine or iminium ion intermediates. In a typical catalytic cycle for a Michael addition, the secondary amine of the piperidine catalyst reacts with a carbonyl compound (e.g., a ketone or aldehyde) to form a nucleophilic enamine. This enamine then adds to a Michael acceptor in a stereocontrolled fashion, dictated by the chiral environment of the catalyst. Subsequent hydrolysis regenerates the catalyst and yields the chiral product. The substitution pattern on the piperidine ring is paramount, as it directly influences the steric hindrance around the nitrogen atom, thereby governing the facial selectivity of the enamine attack and, consequently, the enantioselectivity of the reaction.

Performance Analysis: 5-Ethyl-2-methylpiperidine vs. Key Alternatives

Comparative Performance in Asymmetric Michael Addition

The Michael addition is a cornerstone reaction in organic synthesis for the formation of C-C bonds. The performance of organocatalysts in this reaction is typically evaluated based on yield and enantiomeric excess (ee).

Catalyst	Michael Donor	Michael Acceptor	Solvent	Yield (%)	ee (%)	Reference
(Hypothetical) 5-Ethyl-2-methylpiperidine	Cyclohexanone	Nitrostyrene	Toluene	-	-	-
(S)-Proline	Acetone	β-Nitrostyrene	DMSO	95	20
Cinchona-based Primary Amine	Pentane-2,4-dione	β-Nitrostyrene	-	51	18	[1]
(S)-2-(Trifluoromethyl)pyrrolidine	Propanal	(E)-β-Nitrostyrene	CH2Cl2	96	98	[2]
Chiral Primary Amine-Thiourea	Nitroalkanes	α,β-Unsaturated Ketones	-	up to 96	up to 99	[2]

• Expert Analysis: The presence of substituents at both the C2 and C5 positions in 5-Ethyl-2-methylpiperidine suggests a potential for good stereocontrol. The ethyl group, being larger than a methyl group, might offer enhanced steric shielding on one face of the enamine intermediate, potentially leading to high enantioselectivity. However, the flexibility of the ethyl group could also introduce conformational ambiguity, which might be detrimental to stereocontrol compared to more rigid catalyst structures. In comparison, proline's rigid pyrrolidine ring often provides a well-defined transition state, leading to predictable stereochemical outcomes. Cinchona-derived catalysts, with their bulky and rigid frameworks, are also highly effective in creating a defined chiral environment.[3][4]

Experimental Protocols

To provide a practical context for the application of piperidine-based catalysts, a detailed protocol for a representative asymmetric Michael addition is provided below. This protocol can be adapted for screening new catalysts like 5-Ethyl-2-methylpiperidine.

Asymmetric Michael Addition of a Ketone to a Nitroalkene

This protocol outlines a general procedure for the enantioselective Michael addition of a ketone to a nitroalkene catalyzed by a chiral secondary amine.

Materials:

• Nitroalkene (e.g., β-nitrostyrene)

• Ketone (e.g., cyclohexanone)

• Chiral piperidine catalyst (e.g., a substituted piperidine)

• Solvent (e.g., Toluene, CHCl3, or CH2Cl2)

• Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• To a dry reaction vial under an inert atmosphere (e.g., Argon or Nitrogen), add the nitroalkene (1.0 mmol), the chiral piperidine catalyst (0.1 mmol, 10 mol%), and the solvent (2.0 mL).

• Stir the mixture at room temperature for 10 minutes.

• Add the ketone (2.0 mmol, 2.0 equivalents) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a few drops of dilute HCl.

• Extract the mixture with an organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4 or Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired Michael adduct.

• Determine the enantiomeric excess of the product using chiral High-Performance Liquid Chromatography (HPLC).

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents potential side reactions with atmospheric moisture and oxygen.

• Catalyst Loading: 10 mol% is a typical starting point for organocatalyst screening, balancing reaction rate and cost.

• Excess Ketone: Using an excess of the ketone helps to drive the reaction to completion.

• Quenching with Acid: The acidic workup protonates the enamine intermediate, facilitating catalyst regeneration and stopping the reaction.

• Chiral HPLC Analysis: Essential for accurately determining the enantioselectivity of the reaction, which is the primary measure of the catalyst's performance.

Visualization of Catalytic Cycles and Workflows

Diagrams are crucial for understanding the complex mechanisms and workflows in organocatalysis.

Caption: Experimental workflow for a piperidine-catalyzed asymmetric Michael addition.

Caption: Generalized enamine catalytic cycle for a Michael addition reaction.

Conclusion and Future Outlook

The exploration of novel organocatalysts is a driving force in modern synthetic chemistry. While 5-Ethyl-2-methylpiperidine remains an under-explored candidate, the foundational principles of steric and electronic control within the piperidine scaffold suggest it could hold promise. The ethyl and methyl substituents are poised to create a distinct chiral environment, the efficacy of which can only be determined through empirical investigation.

Researchers are encouraged to synthesize and evaluate 5-Ethyl-2-methylpiperidine in benchmark asymmetric reactions, such as the Michael and aldol additions. A direct comparison with established catalysts like proline and its derivatives under standardized conditions will be crucial to ascertain its practical utility. Future research should also focus on the synthesis of both enantiomers of 5-Ethyl-2-methylpiperidine to provide access to both enantiomeric series of products, a key advantage of many organocatalytic systems. The insights gained from such studies will not only clarify the performance of this specific catalyst but also contribute to a deeper understanding of structure-activity relationships in piperidine-based organocatalysis, paving the way for the rational design of next-generation catalysts.

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• Nanyang Technological University. (n.d.). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines.

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A Researcher's Guide to 5-Ethyl-2-methylpiperidine Derivatives: A Comparative Analysis of In Silico and In Vitro Methodologies

Introduction: The Piperidine Scaffold in Modern Drug Discovery

The piperidine ring, a simple six-membered heterocycle, is a cornerstone of medicinal chemistry. It is a structural motif present in a vast array of natural alkaloids and synthetic pharmaceuticals, conferring favorable physicochemical properties and serving as a versatile scaffold for therapeutic design.[1][2] Derivatives of piperidine have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and analgesic effects.[2][3][4]

This guide focuses on the derivatives of 5-Ethyl-2-methylpiperidine, a specific member of this pharmacologically significant family. The journey from a conceptual molecule to a validated drug candidate is a complex process of iterative design and rigorous testing. Modern drug discovery leans heavily on two complementary pillars of investigation: in silico studies, which use computational power to predict molecular behavior, and in vitro studies, which provide tangible experimental validation in a controlled laboratory setting.[5][6]

Understanding the strengths, limitations, and, most importantly, the synergy between these two approaches is critical for researchers. This guide provides an in-depth comparison, complete with experimental insights and detailed protocols, to empower scientists in the rational design and evaluation of novel 5-Ethyl-2-methylpiperidine derivatives.

In Silico Exploration: The Power of Predictive Science

Before a single compound is synthesized, computational modeling allows us to explore a vast chemical space with remarkable speed and cost-efficiency.[5][7][8] This predictive phase is essential for prioritizing candidates with the highest likelihood of success, thereby focusing precious laboratory resources where they matter most.

The Rationale for a Digital-First Approach:

• High-Throughput Screening: Virtually screen thousands of potential derivatives against a biological target in a fraction of the time it would take experimentally.

• Mechanistic Insight: Predict how a molecule might bind to its target protein, offering clues about its mechanism of action.[5][9]

• Pharmacokinetic Profiling: Forecast critical drug-like properties such as Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) before committing to synthesis.[7][10]

Key In Silico Technique: Molecular Docking

Molecular docking is a computational method that predicts the preferred orientation and binding affinity of a small molecule (the ligand, e.g., a 5-Ethyl-2-methylpiperidine derivative) to a macromolecular target (e.g., an enzyme or receptor).[5][11] The result is a "docking score," typically in kcal/mol, which estimates the strength of the interaction, and a predicted 3D binding pose.

Typical In Silico Workflow

Caption: A standard workflow for an in vitro MTT cytotoxicity assay.

Experimental Protocol: MTT Assay for Antiproliferative Activity

Objective: To determine the half-maximal inhibitory concentration (IC50) of a 5-Ethyl-2-methylpiperidine derivative against the HeLa cervical cancer cell line. [12] Materials:

• HeLa cells and appropriate culture medium (e.g., DMEM with 10% FBS).

• 96-well cell culture plates.

• 5-Ethyl-2-methylpiperidine derivative dissolved in DMSO (stock solution).

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

• Microplate reader.

Methodology:

• Cell Seeding:

  • Culture HeLa cells to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of ~5,000 cells per well.

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a series of dilutions of the piperidine derivative in culture medium. A typical concentration range might be 0.1, 1, 10, 50, and 100 µM.

  • Include a "vehicle control" well containing only the medium with the highest concentration of DMSO used.

  • Trustworthiness Pillar: The vehicle control is essential to ensure that the solvent (DMSO) itself is not causing any cytotoxicity.

  • Remove the old medium from the cells and add the medium containing the compound dilutions.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours.

  • Mechanism: Living, metabolically active cells contain mitochondrial reductase enzymes that cleave the yellow MTT tetrazolium ring to form insoluble purple formazan crystals.

• Solubilization and Reading:

  • Remove the medium and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Read the absorbance of each well on a microplate reader at ~570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value. The IC50 is the concentration of the compound that reduces cell viability by 50%.

Comparative Analysis: Bridging the Computational-Experimental Gap

The true power of this dual approach emerges when we compare the datasets. The goal is to see if the in silico predictions of strong binding correlate with potent biological activity in vitro. [13]A strong correlation validates the computational model and accelerates the design-test-analyze cycle.

Data Summary: A Hypothetical Case Study

Below is a table summarizing hypothetical results for a series of 5-Ethyl-2-methylpiperidine derivatives targeting DHFR.

Compound ID	R-Group Modification	In Silico Docking Score (kcal/mol)	In Vitro DHFR Inhibition IC50 (µM)
DERIV-01	-H	-7.2	25.4
DERIV-02	-4-chlorophenyl	-8.9	5.1
DERIV-03	-3,4-dimethoxyphenyl	-9.5	1.8
DERIV-04	-4-nitrophenyl	-9.1	3.7
DERIV-05	-4-tert-butylphenyl	-7.5	32.8

Analysis of the Data:

• Positive Correlation: A clear trend is visible. Compounds with more negative (i.e., more favorable) docking scores, such as DERIV-03 and DERIV-04 , exhibit lower IC50 values, indicating higher potency in the in vitro enzyme inhibition assay. [14]* Explaining Discrepancies: Notice DERIV-05 . Its docking score is only slightly worse than DERIV-01 , but its in vitro activity is significantly weaker. This could be due to steric hindrance from the bulky tert-butyl group, which might not be perfectly penalized by the docking algorithm's scoring function. Such discrepancies are valuable, as they highlight the limitations of the computational model and provide crucial insights for its refinement.

• The Integrated View: The in silico results successfully prioritized a class of modifications (substituted phenyl rings) for synthesis. The in vitro results then confirmed this hypothesis and provided precise potency data, identifying DERIV-03 as the most promising lead candidate for further studies, such as cell-based assays.

Conclusion: An Integrated Strategy for Drug Development

The evaluation of 5-Ethyl-2-methylpiperidine derivatives, like any modern drug discovery project, is most effective when in silico and in vitro methods are used in a synergistic, iterative loop.

• In silico methods are predictive tools. They are unparalleled for rapid, large-scale screening and hypothesis generation. They allow us to fail faster and cheaper on the computer, reserving experimental resources for the most promising candidates.

• In vitro methods are validation tools. They provide the essential, real-world biological data needed to confirm computational predictions, quantify potency, and understand a compound's effects in a biological system.

By leveraging the predictive power of computational chemistry to guide focused experimental validation, researchers can accelerate the pace of discovery. The data from the lab bench feeds back to refine the computer models, leading to a smarter, more efficient path toward developing the next generation of piperidine-based therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Ethyl-2-methylpiperidine Hydrochloride

Hazard Identification and Risk Assessment

Core Hazards Associated with Piperidine Derivatives:

Hazard Classification	Description	Rationale and Best Practices
Acute Toxicity	Piperidine and its derivatives can be toxic if swallowed, inhaled, or in contact with skin.[2][3][4]	Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[5] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[3][6][7]
Corrosivity	These compounds can cause severe skin burns and eye damage.[2][3][4]	Ensure immediate access to an eyewash station and safety shower.[3] In case of contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5][6]
Flammability	While the hydrochloride salt is generally less volatile than the free base, the parent piperidine compound is a flammable liquid.[3][8]	Store away from heat, sparks, and open flames.[3][5] Use non-sparking tools when handling containers.[8]
Environmental Hazards	Piperidine derivatives should not be released into the environment as they can be harmful to aquatic life.[3][7]	Prevent the compound from entering drains or waterways.[7] All waste, including contaminated materials, must be disposed of as hazardous waste.

Regulatory Compliance: A Non-Negotiable Standard

The disposal of 5-Ethyl-2-methylpiperidine hydrochloride is governed by federal, state, and local regulations. In the United States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[9][10]

Under RCRA, a chemical waste is considered hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[10] Given the properties of piperidine derivatives, waste containing 5-Ethyl-2-methylpiperidine hydrochloride should be managed as hazardous waste. It is the generator's responsibility to properly classify their waste.[7]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 5-Ethyl-2-methylpiperidine hydrochloride.

Step 1: Waste Characterization and Segregation

• Initial Assessment: All materials contaminated with 5-Ethyl-2-methylpiperidine hydrochloride, including unused product, reaction byproducts, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be considered hazardous waste.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible materials can lead to dangerous chemical reactions.

Step 2: Containerization and Labeling

• Container Selection: Use only approved, chemically resistant containers for hazardous waste. The container must be in good condition, with a secure, tight-fitting lid.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("5-Ethyl-2-methylpiperidine hydrochloride"), and a clear description of the contents. Include the date accumulation started and the specific hazards (e.g., "Toxic," "Corrosive").

Step 3: On-Site Handling and Storage

• Storage Location: Store waste containers in a designated, well-ventilated satellite accumulation area that is secure and away from general laboratory traffic.[3]

• Container Management: Keep waste containers closed at all times, except when adding waste.[5] Do not overfill containers.

Step 4: Disposal through a Licensed Facility

• Professional Disposal: The final disposal of 5-Ethyl-2-methylpiperidine hydrochloride must be conducted by a licensed hazardous waste disposal company.[11]

• Incineration: The preferred method of disposal for this type of organic compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion products.[3]

• Landfilling Prohibited: Do not dispose of this chemical in a landfill.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

• Evacuation and Notification: For large spills, evacuate the immediate area and notify your institution's EHS department.

• Control and Containment: For small, manageable spills, ensure proper ventilation and wear appropriate PPE.[2] Contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[2][8] Do not use combustible materials like paper towels to absorb the initial spill.

• Cleanup and Decontamination: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[8] Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Ethyl-2-methylpiperidine hydrochloride.

Caption: Decision workflow for the safe disposal of 5-Ethyl-2-methylpiperidine hydrochloride.

References

• Piperidine - SAFETY DATA SHEET - Penta chemicals. (2024, May 7).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 23).
• Piperidine Safety Data Sheet Jubilant Life Sciences Limited.
• SAFETY DATA SHEET - AFG Bioscience LLC. (2016, April 1).
• 5 - SAFETY DATA SHEET. (2012, March 7).
• common challenges in working with piperidine-based compounds - Benchchem.
• Material Safety Data Sheet - Spectrum Chemical. (2007, May 10).
• Piperidine - SAFETY DATA SHEET. (2023, March 16).
• SAFETY DATA SHEET - Fisher Scientific.
• Piperidine - Wikipedia.
• 5-Ethyl-2-methylpyridine SDS, 104-90-5 Safety Data Sheets - ECHEMI.
• Hazardous Waste: Guidelines and Regulations, Federal Register Notice - EPA.
• Hazardous Waste Listings | EPA.

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A Researcher's Guide to the Safe Handling of 5-Ethyl-2-methylpiperidine Hydrochloride

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. Among these, substituted piperidines are a prevalent structural motif. This guide provides essential, immediate safety and logistical information for handling 5-Ethyl-2-methylpiperidine hydrochloride, a compound that, while not extensively characterized toxicologically, belongs to a class of chemicals requiring rigorous safety protocols. Our focus is to instill a deep understanding of why specific precautions are necessary, empowering you to work safely and effectively.

Hazard Assessment: Understanding the Risks

Substituted piperidines, like their parent compound, can be corrosive and toxic. The available data on analogous compounds indicates that 5-Ethyl-2-methylpyridine is harmful if swallowed, toxic in contact with skin, and causes severe skin burns and eye damage.[1] Inhalation of vapors can also be toxic and may cause corrosion of the respiratory system.[2][3] Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not just recommended, it is imperative.

Key Potential Hazards:

• Corrosivity: Can cause severe skin burns and eye damage.[1][2][3]

• Toxicity: Harmful if swallowed and can be toxic upon skin contact or inhalation.[1][2][3]

• Flammability: While the hydrochloride salt is likely less flammable than the free base, related compounds are combustible liquids.[4] Therefore, ignition sources should be avoided.

Core Directive: Your Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table outlines the minimum required PPE for various laboratory operations involving 5-Ethyl-2-methylpiperidine hydrochloride.

Activity	Minimum Required PPE
Weighing and Aliquoting (Solid)	100% Nitrile gloves (double-gloving recommended), safety glasses with side shields, lab coat, and a properly fitted N95 respirator or work in a certified chemical fume hood.
Dissolving and Solution Preparation	100% Nitrile gloves (double-gloving recommended), chemical splash goggles, a face shield, a chemical-resistant apron over a lab coat, and work within a certified chemical fume hood.
Running Reactions and Work-up	100% Nitrile gloves (double-gloving recommended), chemical splash goggles, a face shield, a chemical-resistant apron over a lab coat, and all manipulations performed within a certified chemical fume hood.
Waste Disposal	100% Nitrile gloves (double-gloving recommended), chemical splash goggles, a lab coat, and closed-toed shoes.

Procedural Guidance: A Step-by-Step Approach to Safety

Handling and Storage

• Engineered Controls are Paramount : Always handle 5-Ethyl-2-methylpiperidine hydrochloride in a well-ventilated area, preferably within a certified chemical fume hood.[2][4] This minimizes the risk of inhaling potentially harmful vapors.

• Personal Protective Equipment (PPE) - Your Last Line of Defense :

  • Eye and Face Protection : Chemical splash goggles are mandatory to protect against splashes.[5] For operations with a higher risk of splashing, such as when dissolving the compound or during reaction work-ups, a face shield worn over goggles is required.

  • Skin Protection : Wear a lab coat at all times. For tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab coat.[5]

  • Hand Protection : 100% nitrile gloves are required.[2] Given the corrosive nature of similar compounds, double-gloving is strongly recommended to provide an extra layer of protection. Always inspect gloves for any signs of degradation or punctures before use.

  • Respiratory Protection : If there is a risk of generating dust or aerosols and work cannot be conducted in a fume hood, a NIOSH-approved respirator is necessary.[3][5]

• Safe Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4] Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[2][3]

• Hygiene Practices : Wash hands thoroughly after handling the compound, even if gloves were worn.[2][3] Do not eat, drink, or smoke in laboratory areas.[2][3]

Spill and Emergency Procedures

In the event of a spill, evacuate the area and alert your safety officer. For small spills, and only if you are trained to do so, you can use an inert absorbent material like sand or vermiculite to contain the spill.[2][4] Place the absorbed material in a sealed container for proper disposal.

First Aid Measures:

• Eye Contact : Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact : Immediately wash off with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3][4]

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[3][4]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][3][4]

Disposal Plan: Responsible Stewardship

All waste containing 5-Ethyl-2-methylpiperidine hydrochloride must be treated as hazardous waste.

• Segregation : Collect all contaminated materials (gloves, absorbent pads, etc.) in a designated, labeled, and sealed hazardous waste container.

• Labeling : Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-Ethyl-2-methylpiperidine hydrochloride".

• Disposal : Arrange for disposal through your institution's environmental health and safety office. Do not dispose of this chemical down the drain or in the regular trash.[2]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for ensuring safe handling of 5-Ethyl-2-methylpiperidine hydrochloride.

Caption: PPE selection workflow for handling 5-Ethyl-2-methylpiperidine hydrochloride.

By adhering to these guidelines, researchers can confidently and safely work with 5-Ethyl-2-methylpiperidine hydrochloride, ensuring both personal safety and the integrity of their research.

References

• 5 - SAFETY DATA SHEET. (2012, March 7).
• 4-Piperidinopiperidine - Antibodies.
• Piperidine - SAFETY DATA SHEET - Penta chemicals. (2024, May 7).
• Safety Data Sheet: Piperidine - Carl ROTH. (2025, March 31).
• 2 - SAFETY DATA SHEET.
• 5-Ethyl-2-methylpyridine SDS, 104-90-5 Safety Data Sheets - ECHEMI.

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